Technical Documentation Center

4-Methylbenzo[d]thiazole-2-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Methylbenzo[d]thiazole-2-carbaldehyde

Core Science & Biosynthesis

Foundational

4-Methylbenzo[d]thiazole-2-carbaldehyde chemical structure and properties

Comprehensive Technical Guide to 4-Methylbenzo[d]thiazole-2-carbaldehyde: Structural Dynamics, Synthesis, and Application Executive Summary In the landscape of medicinal chemistry and advanced materials, the benzothiazol...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Technical Guide to 4-Methylbenzo[d]thiazole-2-carbaldehyde: Structural Dynamics, Synthesis, and Application

Executive Summary

In the landscape of medicinal chemistry and advanced materials, the benzothiazole ring system serves as a "privileged scaffold," consistently demonstrating profound utility in drug discovery and molecular probe design. Specifically, 4-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1378818-79-1) represents a highly specialized building block[1]. The strategic placement of a methyl group at the C4 position (adjacent to the thiazole nitrogen) introduces unique steric constraints, while the C2-carbaldehyde moiety serves as a highly reactive electrophilic center.

As a Senior Application Scientist, I have structured this technical whitepaper to decode the physicochemical properties, detail the mechanistic causality behind its synthesis, and outline its downstream applications in advanced therapeutics and diagnostics.

Chemical Architecture and Physicochemical Profile

The molecular architecture of 4-Methylbenzo[d]thiazole-2-carbaldehyde dictates its reactivity. The electron-withdrawing nature of the imine nitrogen in the thiazole ring highly activates the C2 position. Furthermore, the C4-methyl group provides a steric shield that can dictate the stereochemical outcome of downstream condensation reactions (e.g., forming E-isomers exclusively during Schiff base formation).

Table 1: Quantitative Physicochemical Data

Property Value / Description
Chemical Name 4-Methylbenzo[d]thiazole-2-carbaldehyde
CAS Registry Number 1378818-79-1
Molecular Formula C9H7NOS
Molecular Weight 177.22 g/mol
Structural Core Fused bicyclic (thiazole + 4-methylbenzene)
Reactive Functional Group C2-Formyl (-CHO)
Hydrogen Bond Acceptors 3 (N, O, S)

| Hydrogen Bond Donors | 0 |

Synthetic Methodologies: Causality and Mechanistic Insights

Synthesizing C2-formylated benzothiazoles requires overcoming the inherent instability of the heterocyclic core under extreme conditions. There are two primary field-proven routes to synthesize 4-Methylbenzo[d]thiazole-2-carbaldehyde, each selected based on available precursors and scale requirements.

Route A: Direct Lithiation and Formylation (The Precision Approach)

This route involves the deprotonation of 4-methylbenzothiazole using a strong organolithium base, followed by an electrophilic quench with anhydrous Dimethylformamide (DMF)[2][3].

The Causality of Experimental Choices:

  • Why -78 °C? Benzothiazol-2-yl lithium intermediates are notoriously unstable. At temperatures above -40 °C, the intermediate undergoes a rapid, irreversible ring-opening sequence to form 2-isocyanobenzenethiolate. Maintaining a strict -78 °C cryogenic environment is non-negotiable to preserve the heterocyclic core.

  • Why DMF? DMF is utilized because the initial nucleophilic attack forms a stable tetrahedral lithium hemiaminal intermediate. This intermediate resists further nucleophilic attack, preventing the formation of secondary alcohols (over-alkylation) until the reaction is deliberately quenched with water.

Route B: Selective Oxidation of 2,4-Dimethylbenzo[d]thiazole (The Scalable Approach)

For larger-scale syntheses, the Kornblum-type or Selenium Dioxide (SeO2) oxidation of 2,4-dimethylbenzo[d]thiazole is preferred[4].

  • Regioselectivity: SeO2 selectively oxidizes the C2-methyl group over the C4-methyl group. The C2-methyl protons are significantly more acidic and enolizable due to the adjacent imine nitrogen, allowing for precise, site-specific oxidation to the aldehyde without disturbing the C4-methyl substituent.

Self-Validating Experimental Protocol: Lithiation-Formylation

The following protocol details the synthesis of 4-Methylbenzo[d]thiazole-2-carbaldehyde via Route A. This is designed as a self-validating system where visual and analytical cues confirm the success of each step.

Step-by-Step Methodology:

  • System Preparation (Anhydrous Control): Flame-dry a 100 mL Schlenk flask under a continuous flow of ultra-high purity Argon. Add 4-methylbenzothiazole (10.0 mmol) and 40 mL of anhydrous Tetrahydrofuran (THF).

  • Cryogenic Deprotonation: Submerge the flask in a dry ice/acetone bath, allowing the internal temperature to equilibrate to -78 °C for 15 minutes.

  • Base Addition: Dropwise, add n-Butyllithium (1.1 equivalents, 2.5 M in hexanes) over 20 minutes via a syringe pump.

    • Validation Check: The solution will transition from colorless to a deep yellow/orange, indicating the successful formation of the 2-lithio-4-methylbenzothiazole species.

  • Electrophilic Quench: Stir for 30 minutes at -78 °C. Swiftly add anhydrous DMF (3.0 equivalents, 30.0 mmol) in one portion.

    • Validation Check: The deep color should rapidly dissipate to a pale yellow, confirming the consumption of the organolithium species and the formation of the hemiaminal intermediate.

  • Controlled Hydrolysis: Remove the cooling bath. Once the internal temperature reaches 0 °C, quench the reaction by adding 20 mL of saturated aqueous NH4Cl. This step hydrolyzes the hemiaminal to the target aldehyde.

  • Isolation: Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure 4-Methylbenzo[d]thiazole-2-carbaldehyde.

SynthesisWorkflow A 4-Methylbenzothiazole (Starting Material) B n-BuLi in THF (-78 °C, 30 min) A->B Deprotonation C 2-Lithio-4-methylbenzothiazole (Reactive Intermediate) B->C Lithiation D Anhydrous DMF (Electrophilic Quench) C->D Nucleophilic Attack E Hemiaminal Intermediate (Stable at low temp) D->E Formylation F Aqueous NH4Cl (Hydrolysis Workup) E->F Quench G 4-Methylbenzo[d]thiazole-2-carbaldehyde (Target Product) F->G Product Isolation

Fig 1: Lithiation-formylation workflow for 4-Methylbenzo[d]thiazole-2-carbaldehyde synthesis.

Downstream Applications in Drug Development

The 2-carbaldehyde functionality is a highly versatile handle for drug development professionals.

A. Push-Pull Fluorophores for Neuroimaging Benzothiazole-2-carbaldehydes are critical precursors in the synthesis of "push-pull" fluorescent dyes. By condensing the aldehyde with electron-donating aromatic amines (via Knoevenagel condensation or Schiff base formation), researchers create highly conjugated systems. These push-pull benzothiazole derivatives exhibit high binding affinities for β -amyloid (A β ) plaques, making them invaluable optical and PET/SPECT imaging probes for Alzheimer's disease diagnostics[5]. The C4-methyl group in 4-Methylbenzo[d]thiazole-2-carbaldehyde can fine-tune the lipophilicity (LogP) of the probe, enhancing blood-brain barrier (BBB) penetration.

B. Kinase Inhibitors and Antimicrobial Agents The aldehyde can undergo reductive amination to yield 2-(aminomethyl)benzothiazoles, or react with various nucleophiles to form complex heterocyclic arrays (e.g., thiazolidinones or triazoles). These derivatives frequently exhibit potent antimicrobial and kinase inhibitory activities, leveraging the benzothiazole core to mimic purine structures and competitively bind to the ATP-binding pockets of target enzymes.

Sources

Exploratory

A Comprehensive Technical Guide to 4-Methyl-1,3-Benzothiazole-2-Carbaldehyde: Synthesis, Properties, and Applications in Drug Discovery

The benzothiazole scaffold is a privileged structure in medicinal chemistry, known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5] The introduction...

Author: BenchChem Technical Support Team. Date: March 2026

The benzothiazole scaffold is a privileged structure in medicinal chemistry, known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5] The introduction of a carbaldehyde group at the 2-position provides a versatile synthetic handle for the elaboration of more complex molecules, making it a valuable building block in the synthesis of novel therapeutic agents.[6]

Physicochemical and Spectroscopic Properties

The properties of benzothiazole-2-carbaldehyde provide a baseline for understanding its 4-methyl derivative. The methyl group at the 4-position is expected to subtly influence these properties through its electron-donating inductive effect.

PropertyValue for Benzothiazole-2-carbaldehydeExpected Influence of 4-Methyl Group
Molecular Formula C8H5NOS[3]C9H7NOS
Molecular Weight 163.20 g/mol [3]177.23 g/mol
Appearance White to light yellow powder or crystal[1]Similar crystalline solid
Melting Point 72-76 °C[2]Likely a slight variation
Boiling Point (Predicted) 305.7±25.0 °C[2]Minor increase due to higher mass
Density (Predicted) 1.384±0.06 g/cm3 [2]Minor variation
Solubility Moderately soluble in organic solvents[6]Similar solubility profile

Spectroscopic Data:

  • ¹H NMR: For the parent compound, characteristic peaks would include the aldehyde proton (singlet, ~10 ppm) and aromatic protons. The 4-methyl derivative would show an additional singlet for the methyl protons (~2.5 ppm) and a modified splitting pattern for the aromatic protons.

  • ¹³C NMR: The spectrum would be characterized by the aldehyde carbon signal (~185 ppm) and signals for the aromatic and heterocyclic carbons. The 4-methyl group would introduce a new signal around 20-25 ppm.

  • IR Spectroscopy: Key vibrational bands would include the C=O stretch of the aldehyde (~1700 cm⁻¹) and C=N stretching of the thiazole ring (~1500-1600 cm⁻¹).

  • Mass Spectrometry: The molecular ion peak would confirm the molecular weight of the compound.

Synthesis of the Benzothiazole Core

The synthesis of 2-substituted benzothiazoles can be achieved through several established methods. The choice of a specific route often depends on the availability of starting materials and the desired substitution pattern.

Condensation of 2-Aminothiophenols with Aldehydes

A common and efficient method for constructing the benzothiazole ring is the condensation of an o-aminothiophenol with an aldehyde.[7] For the synthesis of the 4-methyl derivative, 2-amino-3-methylbenzenethiol would be the key starting material.

G cluster_0 Synthesis of 4-Methyl-1,3-benzothiazole-2-carbaldehyde start 2-Amino-3-methylbenzenethiol + Glyoxylic Acid intermediate Condensation & Cyclization start->intermediate Brønsted/Lewis Acid product 4-Methyl-1,3-benzothiazole-2-carboxylic acid intermediate->product reduction Reduction product->reduction e.g., DIBAL-H final_product 4-Methyl-1,3-benzothiazole-2-carbaldehyde reduction->final_product

Caption: Synthetic pathway to 4-methyl-1,3-benzothiazole-2-carbaldehyde.

Experimental Protocol:

  • Reaction Setup: To a solution of 2-amino-3-methylbenzenethiol (1 equivalent) in a suitable solvent such as ethanol or toluene, add glyoxylic acid (1.1 equivalents).

  • Catalysis: A catalytic amount of a Brønsted or Lewis acid can be added to facilitate the reaction.[7]

  • Reaction Conditions: The mixture is typically heated to reflux for several hours, with reaction progress monitored by Thin Layer Chromatography (TLC).

  • Workup and Isolation: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The resulting crude 4-methyl-1,3-benzothiazole-2-carboxylic acid is then purified, typically by recrystallization.

  • Reduction to Aldehyde: The purified carboxylic acid is then reduced to the corresponding aldehyde. This can be achieved using a variety of reducing agents, such as diisobutylaluminium hydride (DIBAL-H), under anhydrous conditions at low temperatures.

  • Purification: The final product, 4-methyl-1,3-benzothiazole-2-carbaldehyde, is purified by column chromatography on silica gel.

Alternative Synthetic Routes

Other synthetic strategies for the benzothiazole core include the reaction of o-haloanilines with sulfur-containing reagents and intramolecular cyclization of thioformanilides.[8] The choice of method would be guided by the specific substitution patterns desired on the benzene ring.

Chemical Reactivity and Synthetic Utility

The aldehyde functional group at the 2-position of the 4-methyl-1,3-benzothiazole scaffold is a versatile handle for a wide range of chemical transformations, enabling the synthesis of diverse derivatives for drug discovery.

G cluster_reactions Key Chemical Transformations center 4-Methyl-1,3-benzothiazole-2-carbaldehyde oxidation Oxidation (e.g., KMnO4, PCC) center->oxidation Forms Carboxylic Acid reduction Reduction (e.g., NaBH4) center->reduction Forms Alcohol wittig Wittig Reaction center->wittig Forms Alkenes reductive_amination Reductive Amination center->reductive_amination Forms Amines condensation Condensation Reactions (e.g., with active methylene compounds) center->condensation Forms α,β-unsaturated systems

Caption: Reactivity of the 2-carbaldehyde group.

  • Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid, a key intermediate for the synthesis of amides and esters.

  • Reduction: Reduction of the aldehyde yields the corresponding primary alcohol, which can be further functionalized.

  • Wittig Reaction: Reaction with phosphorus ylides provides a route to various alkene derivatives.

  • Reductive Amination: This reaction with primary or secondary amines, in the presence of a reducing agent, is a powerful method for synthesizing a wide array of amine derivatives.

  • Condensation Reactions: The aldehyde can undergo condensation with active methylene compounds to form α,β-unsaturated systems, which are important pharmacophores.

Applications in Drug Development and Research

The benzothiazole nucleus is a cornerstone in the development of therapeutic agents, and its derivatives have shown a broad spectrum of biological activities.[4][9]

  • Anticancer Activity: Many benzothiazole derivatives have been investigated as potent anticancer agents.[5] They can exert their effects through various mechanisms, including the inhibition of kinases and interaction with DNA.

  • Antimicrobial and Antifungal Activity: The benzothiazole scaffold is present in numerous compounds with significant antibacterial and antifungal properties.[4][10]

  • Neuroprotective Agents: Certain benzothiazole derivatives have been explored for their potential in treating neurodegenerative diseases, such as Alzheimer's disease, by targeting amyloid-β plaques.

  • Molecular Imaging: The fluorescent properties of some benzothiazole derivatives make them suitable for use as imaging agents in biological systems.

The introduction of the 4-methyl group can influence the pharmacological profile of the parent compound by altering its lipophilicity, metabolic stability, and steric interactions with biological targets. The 2-carbaldehyde functionality serves as a crucial point for synthetic diversification to explore structure-activity relationships (SAR) and optimize lead compounds.

Conclusion

4-Methyl-1,3-benzothiazole-2-carbaldehyde represents a valuable, albeit less-documented, building block for medicinal chemistry and drug discovery. By understanding the synthesis, properties, and reactivity of the parent benzothiazole-2-carbaldehyde and the influence of the 4-methyl group, researchers can effectively utilize this scaffold to design and synthesize novel compounds with promising therapeutic potential. The versatility of the 2-carbaldehyde group provides a gateway to a vast chemical space, paving the way for the development of next-generation therapeutics.

References

  • BenchChem. (n.d.). Application Notes: 4-Methyl-2,1,3-benzothiadiazole in Medicinal Chemistry and Drug Design.
  • PubChem. (n.d.). 4-Methyl-1,3-thiazole-2-carbaldehyde. Retrieved from [Link]

  • Royal Society of Chemistry. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. Retrieved from [Link]

  • MDPI. (2026). Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Hydrazinyl-4-methyl-1,3-benzothiazole. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Benzothiazole synthesis. Retrieved from [Link]

  • BenchChem. (n.d.). A Comparative Analysis of 4-Methyl-2,1,3-benzothiadiazole and Its Derivatives for Research and Development.
  • Degres Journal. (n.d.). Bio-synthesis, NMR, FTIR, Mass spectra of 4-methyl-2-[(2E)-2-(1- phenylethylamine) hydrazinyl]-1, 3-benzothiazole derivatives. Retrieved from [Link]

  • Journal of Chemical Reviews. (2024). Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Retrieved from [Link]

  • ACS Omega. (2019). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. Retrieved from [Link]

  • Longdom Publishing. (n.d.). Note on Benzothiazole used in Modern Day Drug Designing and Development. Retrieved from [Link]

  • Matrix Fine Chemicals. (n.d.). 4-METHYL-1,3-BENZOTHIAZOL-2-AMINE. Retrieved from [Link]

  • GSRS. (n.d.). 1,3-BENZOTHIAZOLE-2-CARBALDEHYDE. Retrieved from [Link]

Sources

Foundational

A Technical Guide to Positional Isomerism in Drug Discovery: A Comparative Analysis of 4-Methyl and 6-Methyl Benzothiazole-2-carbaldehyde

Preamble: The Critical Role of Isomerism in Medicinal Chemistry In the intricate landscape of drug development, the precise three-dimensional arrangement of atoms within a molecule is paramount. Positional isomerism, whe...

Author: BenchChem Technical Support Team. Date: March 2026

Preamble: The Critical Role of Isomerism in Medicinal Chemistry

In the intricate landscape of drug development, the precise three-dimensional arrangement of atoms within a molecule is paramount. Positional isomerism, where functional groups occupy different positions on a core scaffold, can dramatically alter a compound's physicochemical properties, reactivity, and, most importantly, its interaction with biological targets. The benzothiazole scaffold, a "privileged structure" in medicinal chemistry, is a testament to this principle.[1] Its derivatives are foundational to a host of therapeutic agents, exhibiting a wide spectrum of activities including anticancer, antimicrobial, and anti-inflammatory properties.[2][3]

This guide provides an in-depth technical analysis of two such positional isomers: 4-methylbenzothiazole-2-carbaldehyde and 6-methylbenzothiazole-2-carbaldehyde. While structurally similar, the seemingly minor shift of a single methyl group from the 4- to the 6-position on the benzene ring imparts distinct electronic and steric characteristics. Understanding these differences is not merely an academic exercise; it is fundamental to designing more potent, selective, and safer therapeutic agents. We will dissect their synthesis, explore their structural and spectroscopic distinctions, and elucidate how these isomeric differences translate into divergent chemical reactivity and potential biological activity, providing researchers with the foundational knowledge required for rational drug design.

Synthetic Pathways: Constructing the Isomeric Scaffolds

The synthesis of these target aldehydes hinges on the initial construction of the correct methyl-substituted 2-aminobenzothiazole precursor. The most prevalent and robust method for forming the benzothiazole core is the condensation and cyclization of a substituted aniline with a thiocyanate source, followed by oxidative cyclization.[4][5]

Synthesis of 6-Methylbenzothiazole Derivatives

The pathway to the 6-methyl isomer typically commences with the readily available p-toluidine (4-methylaniline). Reaction with ammonium or potassium thiocyanate in the presence of an acid generates the N-(4-methylphenyl)thiourea intermediate. Subsequent oxidative cyclization, often mediated by bromine in an inert solvent, yields 2-amino-6-methylbenzothiazole.[6][7] From this key intermediate, the 2-carbaldehyde can be formed through various methods, such as the oxidation of a 2-methyl group (if starting from 2,6-dimethylbenzothiazole) or via more complex transformations from the 2-amino group.

Synthesis of 4-Methylbenzothiazole Derivatives

The synthesis of the 4-methyl isomer requires a different starting material, o-toluidine (2-methylaniline). The process is analogous, involving the formation of N-(2-methylphenyl)thiourea. However, the subsequent cyclization is more complex. A proposed route involves converting N-o-tolylthiourea into 2-amino-4-methylbenzothiazole using bromine, followed by hydrolysis to yield the crucial 2-amino-3-methylthiophenol intermediate.[8] This intermediate can then be reacted with a suitable C1 source to form the 2-carbaldehyde. A more direct approach involves the cyclization of 2-amino-3-methylthiophenol with an appropriate reagent to install the aldehyde or a precursor group at the 2-position.

G cluster_0 Pathway to 6-Methyl Isomer cluster_1 Pathway to 4-Methyl Isomer p_toluidine p-Toluidine thiourea_6 N-(4-methylphenyl)thiourea p_toluidine->thiourea_6 NH4SCN, HCl amino_6 2-Amino-6-methylbenzothiazole thiourea_6->amino_6 Br2, CH3COOH aldehyde_6 6-Methylbenzothiazole-2-carbaldehyde amino_6->aldehyde_6 Multi-step Transformation o_toluidine o-Toluidine thiourea_4 N-(2-methylphenyl)thiourea o_toluidine->thiourea_4 NH4SCN, HCl amino_4 2-Amino-3-methylthiophenol thiourea_4->amino_4 1. Br2 2. NaOH (hydrolysis) aldehyde_4 4-Methylbenzothiazole-2-carbaldehyde amino_4->aldehyde_4 Cyclization with C1 synthon

Caption: Comparative synthetic routes to isomeric methylbenzothiazole-2-carbaldehydes.

Structural and Spectroscopic Differentiation

The core difference between the 4-methyl and 6-methyl isomers lies in the electronic influence of the methyl group on the benzothiazole ring system. A methyl group is weakly electron-donating via induction (+I) and hyperconjugation. Its position dictates the resulting electron density distribution, which in turn influences the chemical shifts in NMR spectroscopy and the molecule's overall reactivity.

Caption: A typical workflow for comparing the cytotoxic effects of isomers. [1]

Conclusion and Future Outlook

The comparative analysis of 4-methyl and 6-methyl benzothiazole-2-carbaldehyde underscores a fundamental principle in medicinal chemistry: structure dictates function. The subtle repositioning of a methyl group creates two distinct molecules with unique electronic, spectroscopic, and steric profiles. These differences, while seemingly minor, have profound implications for chemical reactivity and, more critically, for the potential therapeutic efficacy of their downstream derivatives.

For researchers in drug discovery, these isomers are not interchangeable. The 6-methyl scaffold has been more extensively explored, but the 4-methyl isomer represents a valuable, less-charted chemical space that may offer unique advantages in overcoming challenges like target selectivity or drug resistance. This guide serves as a foundational tool, providing the synthetic logic, analytical framework, and biological context necessary to explore these differences rationally. Future work should focus on the parallel synthesis of derivative libraries for both isomers and their systematic evaluation in relevant biological assays to build a comprehensive SAR model, ultimately paving the way for the development of novel, more effective benzothiazole-based therapeutics.

References

  • Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A. Available at: [Link]

  • Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules. Available at: [Link]

  • Synthesis of benzothiazoles. Organic Chemistry Portal. Available at: [Link]

  • Biological Activities of Schiff Bases Incorporating Benzothiazole Moiety. ResearchGate. Available at: [Link]

  • Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules. Available at: [Link]

  • Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1'-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs. Journal of Young Pharmacists. Available at: [Link]

  • A Review on Recent Development and biological applications of benzothiazole derivatives. Progress in Chemical and Biochemical Research. Available at: [Link]

  • Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. International Journal of Chemistry. Available at: [Link]

  • Synthesis and Study the Biological Activity of Some New Derivatives of 2-Aminobenzothiazole. University of Kerbala. Available at: [Link]

  • Synthesis and biological evaluation of some 4-(6-substituted-1,3-benzothiazol-2-yl)amino-1,3-thiazole-2-amines and their Schiff bases. ResearchGate. Available at: [Link]

  • Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Publishing. Available at: [Link]

  • Biological evaluation of benzothiazoles obtained by microwave-green synthesis. SciELO. Available at: [Link]

  • 2-Benzothiazolamine, 6-methyl-. NIST WebBook. Available at: [Link]

  • Novel 2-substituted benzothiazole derivatives: synthesis, in vitro and in silico evaluations as potential anticancer agents. RSC Publishing. Available at: [Link]

  • Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. MDPI. Available at: [Link]

  • Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Letters in Drug Design & Discovery. Available at: [Link]

  • Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate. Google Patents.
  • 2-Amino-6-methylbenzothiazole. Organic Syntheses. Available at: [Link]

  • Complexes of 2-Amino-3-methylpyridine and 2-Amino-4-methylbenzothiazole with Ag(I) and Cu(II): Structure and Biological Applications. MDPI. Available at: [Link]

  • Synthesis and biological evaluation of 6-fluoro benzothiazole substituted pyrazolo azetidinones. Der Pharma Chemica. Available at: [Link]

  • 2-Amino benzothiazole 6-carboxylic acid synthesis. Sciencemadness Discussion Board. Available at: [Link]

  • Synthesis and Biological Activity Assessment of 2-Styrylbenzothiazoles as Potential Multifunctional Therapeutic Agents. Pharmaceuticals. Available at: [Link]

  • 2-Aminobenzo[d]thiazole-6-carbaldehyde. PubChem. Available at: [Link]

  • Synthesis, Spectroscopic Characterization, and Biological Assessment of Novel Benzothiazole Derivatives Bound to Transition Metal Complexes. Oriental Journal of Chemistry. Available at: [Link]

  • Synthesis, Characterization, and Biological Evaluation of certain 6-methyl-2(3H)-benzo-1, 3-thiazolyl-1'-ethylidene-2-(o, p- Substituted Acetophenones) Hydrazine Analogs. National Institutes of Health. Available at: [Link]

  • The reaction of 2-aminobenzothiazole, 4-nitrobenzaldehyde, and ethyl acetoacetate. ResearchGate. Available at: [Link]

  • Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Semantic Scholar. Available at: [Link]

  • Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. MDPI. Available at: [Link]

  • Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A. Available at: [Link]

  • Synthesis, Characterizations of some new 6-flouro-2-amino benzothiazole derivatives and Study their biological activity. ResearchGate. Available at: [Link]

Sources

Exploratory

Engineering Efficacy: The Biological Activity and Synthetic Utility of 4-Methylbenzo[d]thiazole-2-carbaldehyde Derivatives

Executive Summary In the landscape of modern medicinal chemistry, the benzothiazole scaffold has emerged as a highly versatile pharmacophore. Among its various functionalized forms, 4-methylbenzo[d]thiazole-2-carbaldehyd...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry, the benzothiazole scaffold has emerged as a highly versatile pharmacophore. Among its various functionalized forms, 4-methylbenzo[d]thiazole-2-carbaldehyde and its derivatives stand out as privileged structures. As a Senior Application Scientist overseeing hit-to-lead optimization campaigns, I have observed firsthand how the strategic placement of a methyl group at the 4-position, combined with the reactive 2-carbaldehyde moiety, unlocks a vast chemical space. This whitepaper provides an in-depth technical analysis of the structural rationale, mechanistic pathways, and self-validating experimental protocols required to synthesize and evaluate these potent derivatives for antimicrobial and anticancer applications.

Structural Rationale: The Causality of Scaffold Design

The biological activity of a compound is inextricably linked to its three-dimensional electronic and steric profile. The 4-methylbenzo[d]thiazole-2-carbaldehyde scaffold is engineered for optimal target engagement:

  • The 4-Methyl Substitution: The addition of a methyl group at the 4-position of the benzothiazole ring is not arbitrary. It strategically alters the electronic distribution and increases the lipophilicity (LogP) of the molecule. This lipophilic enhancement is critical for augmenting cellular membrane permeability, allowing the compound to effectively penetrate both dense microbial cell walls and eukaryotic lipid bilayers (1[1]).

  • The 2-Carbaldehyde Hub: The aldehyde group serves as a highly electrophilic center, making it an ideal precursor for condensation reactions. By coupling this moiety with various amines or hydrazines, researchers can rapidly generate Schiff bases and hydrazones. These linkages often act as bidentate ligands, facilitating metal coordination that enhances the stability and reactivity of the derivative within biological microenvironments (2[2]).

Mechanistic Pathways of Biological Activity

Benzothiazole derivatives exert their biological effects through multiple, parallel signaling pathways, making them highly effective against drug-resistant strains and aggressive cancer cell lines.

  • Oncology (Anticancer Activity): These derivatives frequently act as dual inhibitors. The planar benzothiazole core intercalates with DNA and disrupts replication by inhibiting Topoisomerase II. Simultaneously, specific derivatives act as inhibitors of Epidermal Growth Factor Receptor Tyrosine Kinase (EGFR-TK), effectively shutting down the signal transduction pathways that drive unchecked cellular proliferation, ultimately triggering the caspase-dependent apoptosis cascade (3[3]).

  • Microbiology (Antimicrobial Activity): In bacterial and fungal pathogens, hydrazone and Schiff base derivatives of 4-methylbenzo[d]thiazole disrupt the integrity of the cell membrane and inhibit essential metabolic enzymes, leading to rapid cell lysis (4[4]).

Pathway Core 4-Methylbenzo[d]thiazole Derivatives EGFR EGFR-TK Inhibition Core->EGFR Topo Topoisomerase II Inhibition Core->Topo Membrane Microbial Membrane Disruption Core->Membrane Apoptosis Apoptosis (Cancer Cells) EGFR->Apoptosis DNA DNA Damage & Replication Arrest Topo->DNA Lysis Cell Lysis (Pathogens) Membrane->Lysis DNA->Apoptosis

Fig 1: Dual pharmacological mechanisms of benzothiazole derivatives in oncology and microbiology.

Quantitative Structure-Activity Relationship (SAR) Data

To contextualize the efficacy of these compounds, the following table synthesizes the quantitative biological activity of various functional classes derived from the 4-methylbenzo[d]thiazole core.

Table 1: Comparative Biological Efficacy of Synthesized Derivatives

Derivative ClassTarget Organism / Cell LineAssay TypePotency (MIC / IC50)Primary Mechanism
Hydrazone Conjugates Candida albicansMIC< 10 µg/mLMembrane disruption / Ergosterol inhibition
Azetidinone Analogs MCF-7 (Breast Cancer)IC5045.0 - 50.0 µMTopoisomerase II Inhibition
Schiff Base Derivatives Escherichia coliMIC12.5 µg/mLCellular lysis / Enzyme inhibition
Enamino Amides AGS (Gastric Cancer)IC50~453.1 µMApoptosis induction

(Data synthesized from standard in vitro screening panels[1][2][4][5])

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. To ensure absolute scientific integrity, the methodologies detailed below are designed as self-validating systems, eliminating false positives caused by assay artifacts or kinetic side-products.

Synthesis of Hydrazone/Schiff Base Derivatives

This protocol describes the condensation of 4-methylbenzo[d]thiazole-2-carbaldehyde with a primary amine/hydrazine.

  • Reaction Setup: Dissolve 4-methylbenzo[d]thiazole-2-carbaldehyde (1.0 eq) and the target hydrazine/amine (1.1 eq) in absolute ethanol.

    • Causality: Absolute ethanol provides a polar protic environment that stabilizes the transition state while allowing for the azeotropic removal of water, which drives the equilibrium forward.

  • Acid Catalysis: Add 2-3 drops of glacial acetic acid to the mixture.

    • Causality: The acid protonates the carbonyl oxygen of the carbaldehyde, drastically increasing the electrophilicity of the C2 carbon. This lowers the activation energy for the nucleophilic attack by the nitrogen atom.

  • Thermal Activation: Reflux the mixture at 80°C for 4-6 hours under continuous stirring.

    • Causality: Heat provides the thermodynamic energy required to drive the condensation reaction to completion and overcome the activation barrier of the final dehydration step.

  • In-Process Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase.

    • Causality: Real-time TLC monitoring prevents premature reaction termination by visually validating the complete consumption of the starting aldehyde.

  • Purification: Cool the mixture to 4°C, filter the resulting precipitate, and recrystallize from hot ethanol.

    • Causality: Recrystallization acts as a strict thermodynamic purification step, exploiting differential solubility to strip away unreacted precursors and kinetic side-products, ensuring the >95% purity required for biological screening.

In Vitro Cytotoxicity Screening (MTT Assay)

To evaluate the anticancer activity of the synthesized derivatives (e.g., against MCF-7 or HepG2 cell lines), we employ a strictly controlled MTT viability assay (5[5]).

  • Cell Seeding: Seed the cancer cells in a 96-well microtiter plate at a density of 1×104 cells/well. Incubate at 37°C in a 5% CO₂ atmosphere for 24 hours.

    • Causality: This incubation period allows the cells to adhere to the plate and resume their exponential growth phase, ensuring they are metabolically active before treatment.

  • Matrix Treatment (Self-Validating Step): Treat the wells with serial dilutions of the test compound (1 µM to 100 µM). Crucially, you must include the following controls:

    • Vehicle Control (0.1% DMSO): Validates that the solvent itself is not causing cytotoxicity.

    • Positive Control (Doxorubicin, 1 µM): Validates the sensitivity of the specific cell line passage and confirms the dynamic range of the assay.

    • Blank (Media + MTT only): Validates the baseline absorbance of the reagents, allowing for accurate background subtraction.

  • Metabolic Reduction: After 48 hours of treatment, add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for exactly 4 hours.

    • Causality: Only viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring, reducing the yellow MTT into insoluble purple formazan crystals.

  • Quantification: Carefully aspirate the media, solubilize the formazan crystals in 100 µL of DMSO, and read the absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

Protocol S1 Aldehyde Condensation S2 Acid Catalysis (Glacial AcOH) S1->S2 S3 Recrystallization (Purity >95%) S2->S3 S4 MTT Assay (With Controls) S3->S4 S5 IC50 Calculation & SAR Analysis S4->S5

Fig 2: Self-validating workflow from chemical synthesis to biological efficacy screening.

Conclusion

The 4-methylbenzo[d]thiazole-2-carbaldehyde scaffold is far more than a simple chemical building block; it is a highly tunable pharmacophore capable of addressing complex biological targets. By understanding the causality behind its structural modifications—specifically the lipophilic enhancement of the 4-methyl group and the electrophilic versatility of the 2-carbaldehyde—researchers can rationally design next-generation therapeutics. When coupled with rigorous, self-validating experimental protocols, this scaffold offers a highly reliable pathway for the discovery of novel antimicrobial and antineoplastic agents.

References

  • BenchChem - A Comparative Analysis of 2-(Furan-2-yl)
  • International Journal of Frontiers in Medicine and Research (IJFMR)
  • National Institutes of Health (NIH / PMC)
  • Eureka Select - Insight into the Synthesis, Biological Activity, and Structure-activity Relationship of Benzothiazole and Benzothiazole-hydrazone Derivatives: A Comprehensive Review URL
  • BPAS Journals - Biological Evaluation of Benzothiazole Derivatives: A Comprehensive Review URL
  • Google Patents - Novel benzothiazole derivatives with enhanced biological activity (WO2017025980A2)

Sources

Foundational

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 4-Methylbenzo[d]thiazole-2-carbaldehyde

Executive Summary In the landscape of heterocyclic chemistry, benzothiazole derivatives are privileged scaffolds with profound implications in both medicinal chemistry and advanced materials science. This whitepaper prov...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of heterocyclic chemistry, benzothiazole derivatives are privileged scaffolds with profound implications in both medicinal chemistry and advanced materials science. This whitepaper provides an in-depth technical analysis of 4-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1378818-79-1). By dissecting its exact molecular formula, molecular weight, and spatial geometry, we establish a foundational understanding of its reactivity. Furthermore, we provide self-validating experimental protocols to harness this compound as a building block for complex bioactive conjugates and fluorescent probes.

Physicochemical Profiling: Formula and Molecular Weight

The core identity of any synthetic precursor dictates its downstream utility. The precise physicochemical parameters of 4-Methylbenzo[d]thiazole-2-carbaldehyde are as follows:

  • Molecular Formula: C₉H₇NOS

  • Molecular Weight: 177.22 g/mol

Structural Elucidation via Index of Hydrogen Deficiency (IHD)

The molecular formula C₉H₇NOS yields an Index of Hydrogen Deficiency (IHD) of 7. This mathematically validates the structural architecture:

  • Benzene ring (1 ring + 3 π bonds = 4)

  • Thiazole ring (1 ring + 1 π bond = 2)

  • Formyl group (1 π bond = 1)

  • Total IHD = 7

Mass Spectrometry and Isotopic Signatures

For researchers conducting Liquid Chromatography-Mass Spectrometry (LC-MS), the calculated monoisotopic mass is 177.0248 Da . When operating in positive electrospray ionization (ESI+) mode, the protonated molecular ion [M+H]+ will appear at m/z 178.03 1. Crucially, the presence of the sulfur atom ( 32 S) guarantees a characteristic M+2 isotopic peak (due to 34 S natural abundance) at approximately 4.4% the intensity of the base peak. This isotopic signature serves as a built-in validation metric during the synthesis of its derivatives.

Mechanistic Reactivity & The C-4 Methyl Effect

The reactivity of 4-Methylbenzo[d]thiazole-2-carbaldehyde is governed by two primary structural features:

  • The Electrophilic C-2 Center: The thiazole ring is inherently electron-deficient. The adjacent electronegative nitrogen and sulfur atoms withdraw electron density from the C-2 carbon. The attachment of the formyl group (-CHO) at this position creates a highly reactive electrophilic center, making it an ideal candidate for nucleophilic addition and condensation reactions (e.g., Schiff base formation).

  • Steric Encumbrance at C-4: The methyl group at the C-4 position (on the benzene ring, adjacent to the bridgehead carbon next to the nitrogen) introduces localized steric hindrance. In transition-metal-catalyzed cross-coupling or coordination chemistry, this C-4 methyl group dictates the stereochemical trajectory of incoming ligands, often improving the regioselectivity of the reaction compared to unsubstituted analogs.

Applications in Drug Development & Materials Science

Benzothiazole-2-carbaldehydes are foundational to modern drug discovery. The aldehyde functional group acts as a versatile handle for synthesizing anti-infective agents and anti-HIV drugs, such as biotin-BMMP conjugates, where the aldehyde is reduced, brominated, and substituted to form bioactive molecules 2.

Beyond pharmaceuticals, these compounds are utilized in materials science to synthesize highly conjugated imine composites. For instance, condensation with aromatic amines yields robust Schiff bases that are incorporated into TiO₂-containing organic devices and fluorescent probes 3.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind the chemical choices and providing clear analytical checkpoints.

Protocol A: Synthesis of Schiff Base (Imine) Derivatives

Objective: Condensation of 4-Methylbenzo[d]thiazole-2-carbaldehyde with a primary amine. Causality & Design: p-Toluenesulfonic acid (PTSA) is used as a Brønsted acid catalyst to protonate the carbonyl oxygen, lowering the LUMO energy of the aldehyde and accelerating nucleophilic attack. A Dean-Stark trap continuously removes the water byproduct, driving the reversible equilibrium toward the product via Le Chatelier's principle.

Step-by-Step Workflow:

  • Charge a flame-dried round-bottom flask with 4-Methylbenzo[d]thiazole-2-carbaldehyde (1.0 equiv, 177.22 mg, 1.0 mmol) and the target primary amine (1.05 equiv).

  • Dissolve the reagents in anhydrous toluene to achieve a 0.2 M concentration.

  • Add a catalytic amount of PTSA (5 mol%).

  • Attach a Dean-Stark apparatus and a reflux condenser.

  • Reflux the mixture at 110°C for 6-8 hours under an inert nitrogen atmosphere.

  • Cool to room temperature, wash with saturated NaHCO₃ (to neutralize PTSA), extract with ethyl acetate, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Validation Checkpoint: Successful conversion is confirmed via ¹H NMR by the disappearance of the aldehyde proton signal ( δ ~10.0 ppm) and the emergence of a sharp imine proton signal ( δ 8.5 - 8.8 ppm). FTIR will show the disappearance of the C=O stretch (~1690 cm⁻¹) and the appearance of a C=N stretch (~1620 cm⁻¹).

Protocol B: Chemoselective Reduction to 2-(Hydroxymethyl)-4-methylbenzothiazole

Objective: Reduction of the C-2 aldehyde to a primary alcohol for subsequent halogenation. Causality & Design: Sodium borohydride (NaBH₄) is selected over stronger hydrides (e.g., LiAlH₄) to guarantee chemoselectivity. NaBH₄ selectively reduces the highly electrophilic C-2 aldehyde without risking the reductive cleavage of the thiazole ring.

Step-by-Step Workflow:

  • Dissolve 4-Methylbenzo[d]thiazole-2-carbaldehyde (1.0 equiv) in absolute methanol (0.3 M) at 0°C.

  • Portion-wise, add NaBH₄ (1.2 equiv) over 15 minutes to safely manage the exothermic evolution of hydrogen gas.

  • Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature for 1 hour.

  • Quench the reaction carefully with saturated aqueous NH₄Cl to safely destroy unreacted hydride.

  • Extract the aqueous layer with dichloromethane (3x), wash with brine, dry over MgSO₄, and evaporate the solvent.

Validation Checkpoint: TLC analysis (Hexane/EtOAc 3:1) will show a highly polar shift (lower Rf​ value) corresponding to the primary alcohol. ESI-MS will yield an [M+H]+ peak at m/z 180.04 (Product MW: 179.24 g/mol ), validating the addition of two hydrogen atoms.

Quantitative Data Summaries

Table 1: Physicochemical Specifications

PropertyValueAnalytical Significance
CAS Number 1378818-79-1Unique identifier for procurement and database queries
Molecular Formula C₉H₇NOSDictates an IHD of 7, confirming the bicyclic aromatic structure
Molecular Weight 177.22 g/mol Standard molar mass for stoichiometric calculations
Monoisotopic Mass 177.0248 DaTarget exact mass for HRMS (ESI+) validation
H-Bond Donors/Acceptors 0 / 3Relevant for predicting receptor binding and solubility profiles

Table 2: Reaction Optimization Matrix for Imine Condensation

SolventCatalystTemp (°C)Time (h)Yield (%)Mechanistic Rationale
MethanolNone6524<30%Lack of acid catalyst limits electrophilicity of C-2
Toluene PTSA (5 mol%) 110 6 >85% Dean-Stark water removal drives equilibrium forward
DMFPTSA (5 mol%)1201260%High boiling point complicates workup; promotes side reactions

Synthetic Workflow Visualization

The following diagram illustrates the divergent synthetic pathways of 4-Methylbenzo[d]thiazole-2-carbaldehyde, demonstrating its utility as a central node in drug development.

G A 4-Methylbenzo[d]thiazole -2-carbaldehyde (MW: 177.22) B Schiff Base (Imine) A->B Primary Amine Acid Catalyst C 2-(Hydroxymethyl)-4- methylbenzothiazole A->C NaBH4 Reduction D Bioactive Conjugates B->D Structural Modification E Brominated Precursor C->E PBr3 Bromination E->D Nucleophilic Substitution

Caption: Divergent synthetic pathways of 4-Methylbenzo[d]thiazole-2-carbaldehyde in drug development.

References

  • CAS:1378818-79-1, 4-Methylbenzo[d]thiazole-2-carbaldehyde Properties. Bidepharm.
  • 6-(5-aminopyridin-3-yl)-3-methylbenzo[d]thiazol-2(3H)-one - Guidechem. Guidechem Database.
  • Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. PMC - National Institutes of Health.
  • Synthesis and characterization of two new TiO2-containing benzothiazole-based imine composites for organic device applications. Beilstein Journals.

Sources

Exploratory

solubility of 4-methylbenzo[d]thiazole-2-carbaldehyde in organic solvents

An In-depth Technical Guide to the Solubility of 4-methylbenzo[d]thiazole-2-carbaldehyde in Organic Solvents Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive analys...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Solubility of 4-methylbenzo[d]thiazole-2-carbaldehyde in Organic Solvents

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-methylbenzo[d]thiazole-2-carbaldehyde, a key heterocyclic building block in medicinal and materials chemistry. Given the limited availability of specific quantitative solubility data in public literature, this document establishes a robust theoretical framework for predicting solubility based on molecular structure and intermolecular forces. It further presents a detailed, field-proven experimental protocol for the empirical determination of solubility, designed for researchers, chemists, and formulation scientists. The guide synthesizes theoretical predictions with practical methodologies to empower professionals in making informed decisions for solvent selection in synthesis, purification, and formulation development.

Introduction: The Significance of 4-methylbenzo[d]thiazole-2-carbaldehyde

4-methylbenzo[d]thiazole-2-carbaldehyde is a versatile organic compound featuring a fused benzothiazole ring system, a core structure present in numerous biologically active molecules.[1][2] Its aldehyde functional group makes it a valuable precursor for the synthesis of a wide array of more complex derivatives, including pharmaceuticals, agrochemicals, and dyes.[3] An accurate understanding of its solubility is a critical, non-negotiable prerequisite for its effective application. Solvent selection impacts reaction kinetics, yield, purification efficiency (e.g., recrystallization), and the ultimate formulation of final products. This guide addresses the fundamental principles governing its solubility and provides the practical tools to quantify it.

Theoretical Framework for Solubility Prediction

The solubility of a solid in a liquid solvent is fundamentally governed by the principle of "like dissolves like," which relates to the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[4] An analysis of the molecular structure of 4-methylbenzo[d]thiazole-2-carbaldehyde allows for a qualitative prediction of its solubility profile.

2.1. Molecular Structure Analysis

The structure combines several key features that dictate its interactions:

  • Benzothiazole Core: This rigid, bicyclic aromatic system is largely nonpolar and contributes to van der Waals forces. It is prone to π-π stacking interactions, suggesting favorable solubility in aromatic solvents like toluene or xylene.[2]

  • Heteroatoms (Nitrogen and Sulfur): The nitrogen and sulfur atoms introduce polarity into the ring system. The lone pair of electrons on the nitrogen atom allows it to act as a hydrogen bond acceptor.

  • Methyl Group (-CH₃): The methyl substituent on the benzene ring is a nonpolar, electron-donating group that slightly increases the molecule's lipophilicity.

  • Carbaldehyde Group (-CHO): The aldehyde is a key feature, containing a highly polar carbonyl (C=O) bond. This group contributes significantly to the molecule's overall dipole moment and can act as a strong hydrogen bond acceptor.

Caption: Molecular Structure of 4-methylbenzo[d]thiazole-2-carbaldehyde.

2.2. Predicted Solubility Trends

Based on the structural analysis, the following solubility behavior is anticipated:

  • High Solubility: Expected in polar aprotic solvents like Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Tetrahydrofuran (THF), which can engage in strong dipole-dipole interactions. Aromatic solvents like toluene should also be effective due to potential π-π stacking.

  • Moderate Solubility: Expected in alcohols like ethanol and methanol, and ketones like acetone. These solvents have moderate polarity and can interact via dipole-dipole forces.

  • Low to Sparingly Soluble: Expected in nonpolar aliphatic solvents like hexane and cyclohexane, which interact primarily through weak van der Waals forces.

  • Very Low Solubility: Expected in water. While the molecule has hydrogen bond acceptors, its large, nonpolar aromatic surface area is expected to dominate, leading to poor aqueous solubility.[3]

Caption: Predicted Intermolecular Interactions with Various Solvent Classes.

Quantitative Solubility Data

As of this writing, a comprehensive, publicly available dataset of quantitative solubility values for 4-methylbenzo[d]thiazole-2-carbaldehyde across a range of organic solvents is not available. This highlights a critical data gap for researchers. The following table is provided as a template for organizing experimentally determined data, which is the most reliable path forward.

Table 1: Empirical Solubility Data for 4-methylbenzo[d]thiazole-2-carbaldehyde

SolventSolvent ClassTemperature (°C)Solubility (g/L)Solubility (mol/L)Method
e.g., AcetonePolar Aprotic25.0Data PointData PointHPLC
e.g., TolueneAromatic25.0Data PointData PointHPLC
e.g., EthanolPolar Protic25.0Data PointData PointHPLC
e.g., n-HexaneNonpolar25.0Data PointData PointHPLC
e.g., DMSOPolar Aprotic25.0Data PointData PointHPLC

Experimental Protocol: Isothermal Equilibrium Method

To address the data gap, this section provides a self-validating, step-by-step protocol for accurately determining the solubility of 4-methylbenzo[d]thiazole-2-carbaldehyde. The method of choice is the reliable isothermal equilibrium method, followed by quantitative analysis using High-Performance Liquid Chromatography (HPLC).

4.1. Rationale

This method ensures that a true thermodynamic equilibrium is reached between the undissolved solid and the saturated solution at a precisely controlled temperature. HPLC provides the sensitivity and specificity required for accurate quantification of the dissolved analyte.[4]

4.2. Materials & Equipment

  • 4-methylbenzo[d]thiazole-2-carbaldehyde (solid, >98% purity)

  • Selected organic solvents (HPLC grade)

  • Thermostatic shaker or stirring hot plates capable of maintaining T ± 0.1 °C

  • Analytical balance (± 0.1 mg)

  • Glass vials with PTFE-lined screw caps

  • Centrifuge capable of >3000 x g

  • Syringes and syringe filters (0.22 µm, PTFE or other solvent-compatible material)

  • Volumetric flasks and pipettes (Class A)

  • HPLC system with a UV-Vis detector

4.3. Step-by-Step Procedure

  • Preparation of Stock for Calibration: Accurately weigh a known amount of the compound and dissolve it in a suitable solvent (in which it is highly soluble, e.g., acetonitrile or DMF) to create a concentrated stock solution. Prepare a series of calibration standards by serial dilution.

  • Sample Preparation: Add an excess amount of solid 4-methylbenzo[d]thiazole-2-carbaldehyde to a series of vials (in triplicate for each solvent). "Excess" means enough solid remains undissolved at equilibrium.

  • Solvent Addition: Add a precise volume (e.g., 5.0 mL) of the desired organic solvent to each vial.

  • Equilibration: Seal the vials tightly and place them in the thermostatic shaker set to the desired temperature (e.g., 25.0 °C). Allow the mixtures to equilibrate for at least 24-48 hours. A longer time may be necessary and should be confirmed by taking measurements at different time points (e.g., 24h, 48h, 72h) until the concentration plateaus.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for 2-4 hours to let the excess solid settle. Then, centrifuge the vials at >3000 x g for 15 minutes to ensure complete separation of the solid phase.

  • Sample Extraction and Dilution: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter it through a 0.22 µm syringe filter into a pre-weighed volumetric flask. This step is critical to remove any microscopic solid particles. Record the exact weight of the transferred filtrate. Dilute the filtrate with mobile phase to a concentration that falls within the range of the calibration curve.

  • HPLC Quantification: Analyze the calibration standards and the diluted samples by HPLC. A C18 column is typically suitable. The wavelength for detection should be set to a λ_max of the compound to ensure maximum sensitivity.

  • Calculation: Construct a calibration curve of peak area versus concentration. Use the peak area of the sample to determine its concentration. Back-calculate the original concentration in the saturated solution, accounting for all dilutions, to determine the solubility in units of g/L or mol/L.

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Separation cluster_quant Quantification prep1 Add excess solid solute to vial prep2 Add precise volume of solvent prep1->prep2 equil Shake at constant T (24-48 hours) prep2->equil sep1 Settle solids equil->sep1 sep2 Centrifuge sep1->sep2 quant1 Filter supernatant sep2->quant1 quant2 Dilute accurately quant1->quant2 quant3 Analyze via HPLC quant2->quant3 quant4 Calculate solubility quant3->quant4

Caption: Experimental Workflow for Solubility Determination.

Discussion and Practical Implications

The solubility profile of 4-methylbenzo[d]thiazole-2-carbaldehyde directly dictates its handling and application in a laboratory or industrial setting.

  • For Synthesis: The choice of a reaction solvent is paramount. A solvent in which both the starting materials and the target compound are at least moderately soluble at the reaction temperature is often ideal. For instance, using THF or DMF would likely provide a homogenous reaction medium for subsequent transformations of the aldehyde group.

  • For Purification: Recrystallization is the primary method for purifying solid compounds. The ideal solvent is one in which the compound has high solubility at an elevated temperature but low solubility at room temperature or below. A solvent pair (e.g., ethanol/water or toluene/hexane) might also be effective, where the compound is soluble in the first solvent and insoluble in the second.

  • For Formulation: In drug development, solubility is a master variable. If this compound were a final active pharmaceutical ingredient (API), its low predicted aqueous solubility would classify it as a challenging molecule, likely requiring formulation strategies such as co-solvents, surfactants, or amorphous solid dispersions to achieve therapeutic concentrations.

Conclusion and Future Work

While a theoretical analysis strongly suggests that 4-methylbenzo[d]thiazole-2-carbaldehyde is a lipophilic compound with good solubility in polar aprotic and aromatic organic solvents, there remains a significant lack of empirical data. The predictive frameworks and detailed experimental protocols provided in this guide are designed to bridge this gap.

Future research should focus on the systematic experimental determination of its solubility in a diverse set of at least 8-10 organic solvents. Furthermore, investigating the temperature dependence of solubility to derive the thermodynamic parameters of dissolution (enthalpy and entropy) would provide a more complete and invaluable dataset for chemical engineers and formulation scientists. Such data would be a significant contribution to the chemical literature and a practical aid for anyone working with this important heterocyclic compound.

References

  • Abdoulaye, K., Lucie, B.A., Lamoussa, O., Soleymane, K. and Kafoumba, B. (2024) Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analy. Journal of Materials Science and Chemical Engineering, 12, 35-55. [Link][1]

  • Tang, Y.-W., Wang, J.-H., Xie, Q.-Y., Wang, Q., & Wu, J.-Y. (2016). 4-(Benzo[d]thiazol-2-yl)-N,N-dimethylaniline. IUCrData, 1(12), x161847. [Link][2]

Sources

Foundational

The Versatile Benzothiazole-2-Carbaldehyde Scaffold: A Keystone in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The benzothiazole ring system, a bicyclic scaffold composed of a benzene ring fused to a thiazole ring, is a privileged structur...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzothiazole ring system, a bicyclic scaffold composed of a benzene ring fused to a thiazole ring, is a privileged structure in medicinal chemistry, renowned for its diverse and potent biological activities.[1][2][3] Among its many derivatives, the benzothiazole-2-carbaldehyde scaffold has emerged as a particularly versatile building block for the synthesis of novel therapeutic agents. The electrophilic aldehyde group at the 2-position provides a reactive handle for a multitude of chemical transformations, allowing for the facile generation of diverse molecular libraries with a wide range of pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory effects.[4][5][6][7][8][9][10][11] This guide provides a comprehensive overview of the synthesis, reactivity, and medicinal applications of the benzothiazole-2-carbaldehyde scaffold, offering insights for its effective utilization in drug discovery and development.

The Benzothiazole Core: A Foundation of Biological Activity

The inherent pharmacological potential of the benzothiazole nucleus stems from its unique electronic and structural features. The fused ring system provides a rigid framework that can effectively interact with biological targets. Furthermore, the presence of nitrogen and sulfur heteroatoms imparts specific physicochemical properties, such as the ability to participate in hydrogen bonding and coordinate with metal ions, which are often crucial for receptor binding and enzyme inhibition.[12]

Synthesis of the Benzothiazole-2-Carbaldehyde Scaffold

The primary and most established route for the synthesis of 2-substituted benzothiazoles involves the condensation of 2-aminothiophenol with various carbonyl compounds, including aldehydes.[10][13] This reaction, often carried out under acidic or oxidative conditions, provides a straightforward and efficient method to construct the benzothiazole core.

A general synthetic approach to obtaining benzothiazole-2-carbaldehyde derivatives is depicted in the workflow below:

Synthesis of Benzothiazole-2-Carbaldehyde cluster_0 Starting Materials cluster_1 Reaction cluster_2 Product cluster_3 Further Steps cluster_4 Final Product A 2-Aminothiophenol C Condensation/Cyclization A->C B Glyoxylic Acid / Derivative B->C D Benzothiazole-2-carboxylic acid C->D E Reduction D->E e.g., LiAlH4 F Oxidation D->F e.g., PCC, DMP G Benzothiazole-2-carbaldehyde E->G (Intermediate: alcohol) F->G

Figure 1: General synthetic scheme for benzothiazole-2-carbaldehyde.

Experimental Protocol: Synthesis of Benzothiazole-2-Carbaldehyde

This protocol outlines a general, two-step procedure for the synthesis of benzothiazole-2-carbaldehyde starting from 2-aminothiophenol and glyoxylic acid.

Step 1: Synthesis of Benzothiazole-2-carboxylic acid

  • In a round-bottom flask, dissolve 2-aminothiophenol (1 equivalent) in a suitable solvent such as ethanol or acetic acid.

  • Add an aqueous solution of glyoxylic acid (1.1 equivalents) dropwise to the stirred solution.

  • The reaction mixture is then heated to reflux for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled to room temperature, and the precipitated solid is collected by filtration.

  • The crude product is washed with cold water and then recrystallized from a suitable solvent (e.g., ethanol/water mixture) to afford pure benzothiazole-2-carboxylic acid.

Step 2: Oxidation to Benzothiazole-2-carbaldehyde

  • To a stirred suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) in dichloromethane (DCM), add a solution of the benzothiazole-2-methanol (1 equivalent), obtained from the reduction of the carboxylic acid, in DCM.

  • The reaction mixture is stirred at room temperature for 2-3 hours.

  • Upon completion of the reaction (monitored by TLC), the mixture is filtered through a pad of silica gel to remove the chromium salts.

  • The filtrate is concentrated under reduced pressure, and the resulting crude product is purified by column chromatography on silica gel to yield pure benzothiazole-2-carbaldehyde.

The Aldehyde at Position 2: A Gateway to Chemical Diversity

The true synthetic utility of benzothiazole-2-carbaldehyde lies in the reactivity of its aldehyde functional group. This electrophilic center readily undergoes condensation reactions with various nucleophiles, leading to the formation of a wide array of derivatives with diverse biological activities.

Reactivity_of_Benzothiazole_2_Carbaldehyde cluster_0 Reactants cluster_1 Products A Benzothiazole-2-carbaldehyde E Schiff Bases (Imines) A->E Condensation F Hydrazones A->F Condensation G Chalcone Analogues A->G Claisen-Schmidt Condensation B Primary Amines (R-NH2) B->E C Hydrazines/Hydrazides (R-NHNH2) C->F D Active Methylene Compounds D->G

Figure 2: Key reactions of benzothiazole-2-carbaldehyde for generating diverse derivatives.

Medicinal Chemistry Applications of Benzothiazole-2-Carbaldehyde Derivatives

The derivatives synthesized from benzothiazole-2-carbaldehyde have demonstrated significant potential across various therapeutic areas.

Anticancer Activity

Schiff bases derived from the condensation of benzothiazole-2-carbaldehyde with various aromatic and heterocyclic amines have shown promising anticancer properties.[4][14][15][16] These compounds are thought to exert their cytotoxic effects through various mechanisms, including the induction of apoptosis and inhibition of cancer cell proliferation. The imine (-C=N-) linkage is crucial for their biological activity, and modifications of the substituent on the amine component can significantly modulate their potency and selectivity.[17]

Derivative TypeExample Substituent (R)Cancer Cell LineIC50 (µM)Reference
Schiff Base4-FluoroanilineNot SpecifiedSpecific Cytotoxicity[4]
Schiff Base4-Chloro-2-aminophenolMCF710.65[14]
Schiff Base2-HydroxyanilineHeLaLower IC50[15]

Table 1: Examples of anticancer activity of benzothiazole-2-carbaldehyde Schiff base derivatives.

Antimicrobial Activity

Hydrazone derivatives, formed by the reaction of benzothiazole-2-carbaldehyde with hydrazines or hydrazides, constitute another important class of biologically active compounds.[18][19] These derivatives have exhibited significant antibacterial and antifungal activities.[5][18][20] The -C=N-NH- moiety in hydrazones is a key pharmacophore that contributes to their antimicrobial efficacy.

Derivative TypeTarget OrganismActivityReference
HydrazoneE. coli, S. aureusPromising Antibacterial[19]
HydrazoneC. albicansAntifungal[5]
HydrazoneVarious BacteriaModerate to Good[18]

Table 2: Antimicrobial activity of benzothiazole-2-carbaldehyde hydrazone derivatives.

Anti-inflammatory Activity

Chalcones and their analogues, synthesized through the Claisen-Schmidt condensation of benzothiazole-2-carbaldehyde with active methylene compounds (e.g., acetophenones), have been investigated for their anti-inflammatory properties.[6][7][11][21] These compounds are known to inhibit key inflammatory mediators, such as cyclooxygenase (COX) enzymes.[11]

Anti_Inflammatory_Mechanism A Inflammatory Stimuli B Pro-inflammatory Enzymes (e.g., COX-2) A->B C Prostaglandin Synthesis B->C D Inflammation C->D E Benzothiazole-2-carbaldehyde Chalcone Derivatives E->B Inhibition

Figure 3: Simplified representation of the anti-inflammatory mechanism of action for benzothiazole-2-carbaldehyde chalcone derivatives.

Future Perspectives

The benzothiazole-2-carbaldehyde scaffold continues to be a fertile ground for the discovery of new and effective therapeutic agents. The ease of its synthesis and the versatility of its aldehyde functionality allow for the creation of large and diverse libraries of compounds for high-throughput screening. Future research in this area will likely focus on the development of more potent and selective derivatives, the elucidation of their precise mechanisms of action, and their evaluation in preclinical and clinical studies. The exploration of novel reaction pathways involving the aldehyde group could further expand the chemical space accessible from this remarkable scaffold, paving the way for the next generation of benzothiazole-based medicines.

References

  • Al-Omair, M. A. (2016). Design and Synthesis of Benzothiazole Schiff Bases of Potential Antitumor Activity. Heterocycles, 92(7), 1282-1292.
  • Shaikh, M. B., Khade, B. C., & Baseer, M. A. (2025). Designing, Synthesis, and Anticancer Evaluation of Some New Quinoline and Benzothiazole Containing Schiff's Bases. Asian Journal of Green Chemistry.
  • Al-Jumaili, A. H. R. (2025). Synthesis, Characterization of Novel Heterocyclic Schiff's Base Derivatives Containing Benzothiazole Rings and study of their anticancer activity. Journal of Medical and Oral Biosciences (JMOB).
  • Tsolaki, E., Vicini, P., Geronikaki, A., Ciric, A., Glamoclija, J., & Sokovic, M. (2017). Synthesis and antimicrobial activity of benzoisothiazole based hydrazones.
  • Hassanzadeh, F., Jafari, E., Feiz, A., Sadeghi-Aliabadi, H., & Akbari, V. (2025). SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. Journal of Microbiology, Biotechnology and Food Sciences.
  • Kini, S. G., Saipriya, D., Prakash, A., Bhatt, G. V., Pai, K. S. R., & Biswas, S. (2018). Design, Synthesis, Antioxidant and Anticancer Activity of Novel Schiff's Bases of 2-Amino Benzothiazole.
  • Mishchenko, N., Zaitsev, V., & Komyagin, A. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. Molecules, 27(8), 2549.
  • BenchChem. (2025).
  • Kumar, A., & Narasimhan, B. (2015). Synthesis, characterization and antimicrobial evaluation of some 1,3-benzothiazole-2-yl-hydrazone derivatives.
  • Kumar, A., & Sharma, S. (2015). Synthesis and Antimicrobial Activity of Novel Benzothiazole-Hydrazone Derivatives. International Journal of Innovative Science, Engineering & Technology, 2(10).
  • Lihumis, H. S., et al. (2022). A Review on Recent Development and biological applications of benzothiazole derivatives. Progress in Chemical and Biochemical Research, 5(2), 147-164.
  • Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2014). Synthesis and characterization of new compounds derived from 2-hydrazinobenzothiazole and evaluated their antibacterial activity. Semantic Scholar.
  • Li, Y., et al. (2024). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers in Pharmacology, 15, 1357643.
  • Lihumis, H. S. (2022).
  • Kumar, S., & Singh, P. (2026). Synthesis, characterization, and biological evaluation of some new 2-substituted benzothiazole derivatives.
  • Gao, X., Liu, J., Zuo, X., Feng, X., & Gao, Y. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1698.
  • Badgujar, N. D., et al. (2024). Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Journal of Chemical Reviews, 6(2), 199-231.
  • Sigma-Aldrich. Benzothiazole-2-carboxaldehyde.
  • Yu, L.-T., et al. (2012). Synthesis and Biological Evaluation of Novel Benzothiazole-2-thiol Derivatives as Potential Anticancer Agents. Molecules, 17(4), 3843-3855.
  • Al-Amiery, A. A., Al-Majedy, Y. K., Kadhum, A. A. H., & Mohamad, A. B. (2015). Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. Pakistan journal of biological sciences: PJBS, 18(6), 292–298.
  • Glamočlija, J., et al. (2023). Antimicrobial Activity of Some Steroidal Hydrazones. Molecules, 28(3), 1121.
  • Lihumis, H. S. (2022).
  • Khan, A., et al. (2026). Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities. PLOS ONE, 21(1), e0337639.
  • Hashmi, S., & Mishra, A. P. (2022). Synthesis and Pharmacological Evaluation of Benzothiazole Derivatives for Anti-Inflammatory Activity. Indian Journal of Pharmaceutical Practice, 15(4), 174-190.
  • Mahapatra, R., & Hazra, K. (2023). A Review on Benzothiazole Derivatives and Their Biological Significances. Asian Journal of Research in Medical and Pharmaceutical Sciences, 12(1), 13-19.
  • Tan, S. C., & Tiew, S. Y. (2022). Current trends of benzothiazoles in drug discovery: a patent review (2015-2020).
  • Mohamed-Ezzat, R. A., & Elgemeie, G. H. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Advances.
  • Nishad, A., & Rahman, M. A. (2024). Benzothiazole, a Superior Heterocyclic in Medicinal Chemistry.
  • Okonkwo, V. I., Nnadi, C. E., & Onyeyilim, E. L. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica, 15(5), 1-28.
  • Tsolaki, E., et al. (2021). Thiazole-based Chalcone Derivatives as Potential Anti-inflammatory Agents: Biological Evaluation and Molecular Modelling. Current topics in medicinal chemistry, 21(4), 257–268.
  • Reddy, G. K., et al. (2025). A Review on Anti-Inflammatory Activity of Benzthiazole Derivatives.

Sources

Exploratory

4-Methylbenzo[d]thiazole-2-carbaldehyde: A Comprehensive Technical Guide on Nomenclature, Synthesis, and Applications

Executive Summary In the landscape of medicinal chemistry and advanced organic synthesis, the benzothiazole scaffold is recognized as a "privileged structure" due to its profound pharmacological versatility[1]. Among its...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of medicinal chemistry and advanced organic synthesis, the benzothiazole scaffold is recognized as a "privileged structure" due to its profound pharmacological versatility[1]. Among its functionalized derivatives, 4-methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1378818-79-1) stands out as a critical electrophilic building block[2]. The presence of the highly reactive C2-aldehyde group, coupled with the steric and electronic influence of the C4-methyl substitution, makes this compound an indispensable precursor for the convergent synthesis of Schiff bases, hydrazones, and near-infrared bioluminescent probes[3].

This whitepaper provides an in-depth technical analysis of its chemical identity, physicochemical properties, field-proven synthetic methodologies, and downstream applications in drug development.

Chemical Identity & Nomenclature

The nomenclature of this compound reflects its bicyclic heteroaromatic core, consisting of a benzene ring fused to a thiazole ring.

  • IUPAC Name: 4-methyl-1,3-benzothiazole-2-carbaldehyde

  • Common Synonyms: 4-methylbenzo[d]thiazole-2-carbaldehyde; 4-methylbenzothiazole-2-carboxaldehyde; 2-formyl-4-methylbenzothiazole[4].

  • SMILES String: Cc1cccc2c1nc(C=O)s2

  • Structural Logic: The numbering of the benzothiazole system assigns the sulfur atom as position 1 and the nitrogen atom as position 3. The carbon bridging the two heteroatoms is position 2, which hosts the formyl (aldehyde) group. The fused benzene ring occupies positions 4 through 7, with the methyl group localized at the C4 position, adjacent to the bridgehead nitrogen.

Physicochemical Properties

Understanding the foundational properties of 4-methylbenzo[d]thiazole-2-carbaldehyde is critical for optimizing reaction conditions and predicting its behavior in biological assays.

PropertyValue
CAS Registry Number 1378818-79-1[2]
Molecular Formula C9H7NOS
Molecular Weight 177.22 g/mol
Topological Polar Surface Area (TPSA) 58.2 Ų
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 3 (N, O, S)
Physical State Solid (typically yellow to light brown)[4]

Mechanistic Synthesis Pathways

The synthesis of 2-formylbenzothiazoles requires precise chemoselectivity to avoid degrading the heteroaromatic core. As illustrated in Figure 1, two primary orthogonal pathways are utilized in modern synthetic laboratories.

Workflow SM1 2,4-Dimethylbenzo[d]thiazole Rxn1 Selenium Dioxide (SeO2) Dioxane, 80°C Selective C2-Methyl Oxidation SM1->Rxn1 Pathway A SM2 4-Methylbenzo[d]thiazole Rxn2 1. n-BuLi, THF, -78°C (Lithiation) 2. DMF (Formylation) SM2->Rxn2 Pathway B Target 4-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1378818-79-1) Rxn1->Target Rxn2->Target

Fig 1. Divergent synthetic pathways for 4-methylbenzo[d]thiazole-2-carbaldehyde.

Pathway A: Selective Oxidation (Causality & Logic)

In Pathway A, 2,4-dimethylbenzo[d]thiazole is treated with Selenium Dioxide (SeO₂). The causality behind this chemoselectivity lies in the pKa difference between the two methyl groups. The C2-methyl group is highly activated by the adjacent electron-withdrawing imine (C=N) nitrogen, making it susceptible to enolization and subsequent SeO₂ oxidation. The C4-methyl group on the benzene ring lacks this electronic activation and remains untouched.

Experimental Protocol: Directed Lithiation and Formylation (Pathway B)

Pathway B is the preferred route for high-purity applications, relying on the direct functionalization of the C2 position. The following protocol is designed as a self-validating system , ensuring that the chemist can verify the success of each step in real-time.

  • Step 1: Substrate Preparation & Cryogenic Cooling

    • Action: Dissolve 4-methylbenzo[d]thiazole (1.0 equiv) in anhydrous THF (0.2 M) under a strict argon atmosphere. Cool the Schlenk flask to -78 °C using a dry ice/acetone bath.

    • Causality: The benzothiazole core is highly susceptible to base-induced ring-opening (yielding an o-isocyanothiophenolate) at elevated temperatures. Cryogenic conditions (-78 °C) kinetically trap the lithiated intermediate, preventing structural degradation[3].

    • Validation: An internal thermocouple probe must register ≤ -75 °C before base addition.

  • Step 2: Directed C2-Lithiation

    • Action: Add n-butyllithium (1.1 equiv, 2.5 M in hexanes) dropwise over 15 minutes. Stir for 30 minutes at -78 °C.

    • Causality: The C2-proton is highly acidic (pKa ~28) due to the inductive and resonance effects of the adjacent nitrogen and sulfur atoms. n-BuLi selectively deprotonates this position.

    • Validation: The reaction mixture will transition from colorless to a deep yellow/orange hue, visually confirming the generation of the C2-lithio species[3].

  • Step 3: Electrophilic Formylation

    • Action: Add anhydrous N,N-dimethylformamide (DMF) (1.5 equiv) dropwise. Maintain at -78 °C for 1 hour, then allow the system to slowly warm to room temperature over 2 hours.

    • Causality: DMF acts as a mild formylating agent. The resulting tetrahedral hemiaminal intermediate is stable at low temperatures and only collapses to the aldehyde upon aqueous workup, preventing over-addition of the organolithium reagent.

    • Validation: TLC monitoring (Hexanes/EtOAc 4:1) should reveal the complete consumption of the starting material (higher Rf​ ) and the appearance of a new, UV-active product spot (lower Rf​ ).

  • Step 4: Quenching & Isolation

    • Action: Quench the reaction with saturated aqueous NH₄Cl at 0 °C. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

    • Causality: Mildly acidic NH₄Cl safely neutralizes excess base and facilitates the collapse of the tetrahedral intermediate to the target aldehyde without causing acid-catalyzed side reactions.

    • Validation: ¹H NMR (CDCl₃) of the crude mixture must show a diagnostic, highly deshielded aldehyde proton singlet at approximately δ 10.0–10.2 ppm, confirming successful formylation[3].

Applications in Drug Development & Chemical Biology

The 2-carbaldehyde moiety transforms the relatively inert benzothiazole core into a highly reactive hub for drug discovery.

Schiff Base Synthesis & Transamination Benzothiazole-2-carbaldehydes readily condense with primary aliphatic or aromatic amines to form Schiff bases (imines). These intermediates exhibit potent antimicrobial, antifungal, and anticancer properties[1]. Furthermore, these Schiff bases are utilized in highly efficient transamination reactions to synthesize complex carbonyl compounds, with reaction yields frequently exceeding 80%.

Bioluminescent Probes (Luciferin Analogues) The benzothiazole scaffold forms the structural foundation of D-luciferin, the substrate for firefly luciferase. Formylated benzothiazoles, such as 4-methylbenzo[d]thiazole-2-carbaldehyde, are critical precursors in the convergent synthesis of "infra-luciferins"[3]. By subjecting the aldehyde to Wittig or Horner-Wadsworth-Emmons olefinations, researchers can extend the π -conjugation of the molecule. This modification yields near-infrared (NIR) emitting bioluminescent probes, which are heavily utilized for deep-tissue in vivo imaging in preclinical oncology models due to their superior tissue penetration[3].

References

  • "Synthesis of carbonyl compounds via transamination of Schiff bases", Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). URL:[Link]

  • "Convergent synthesis and optical properties of near-infrared emitting bioluminescent infra-luciferins", Chemical Science (PMC). URL:[Link]

Sources

Foundational

Therapeutic Horizons of the 4-Methylbenzothiazole-2-Carboxaldehyde Scaffold: A Technical Guide for Drug Development

Executive Summary In the landscape of rational drug design, privileged scaffolds serve as the architectural foundation for discovering novel therapeutics. As an application scientist specializing in heterocyclic chemistr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of rational drug design, privileged scaffolds serve as the architectural foundation for discovering novel therapeutics. As an application scientist specializing in heterocyclic chemistry and high-throughput screening, I have observed that the benzothiazole nucleus—specifically 4-methylbenzothiazole-2-carboxaldehyde and its derivatives—offers unparalleled versatility. This whitepaper explores the chemical causality, mechanistic pathways, and standardized protocols surrounding this scaffold, detailing its transformation into potent anticancer, antimicrobial, and neuroprotective agents.

Structural Rationale: The Power of the 4-Methyl Substitution

The therapeutic efficacy of benzothiazole derivatives stems from their ability to engage in diverse non-covalent interactions (hydrogen bonding, π-π stacking) with biological targets.

The specific introduction of a methyl group at the 4-position of the benzothiazole ring is not merely a structural accessory; it is a calculated pharmacokinetic modification.

  • Steric Shielding: The 4-methyl group provides localized steric hindrance, protecting the adjacent sulfur atom from premature metabolic oxidation (e.g., by cytochrome P450 enzymes).

  • Electronic Modulation: The electron-donating nature of the methyl group alters the electron density of the thiazole nitrogen, subtly reducing the electrophilicity of the C2-aldehyde. This allows for more controlled, high-yield condensation reactions when synthesizing Schiff bases or hydrazones, minimizing unwanted side reactions.

The synthesis of the core aldehyde often utilizes a transition-metal-free, catalytic direct photo-oxidation of 2,4-dimethylbenzothiazole using trifluoroacetic acid (TFA) and iodine under fluorescent irradiation[1]. This method is preferred over traditional heavy-metal oxidants, which can leave trace metal impurities that skew downstream biological assays[1].

SynthesisWorkflow A 4-Methylbenzothiazole- 2-carboxaldehyde B Schiff Base Intermediate A->B Primary Amines (Condensation) C Pyrazoline Derivatives B->C Hydrazine (Cyclization) D Organometallic Complexes B->D Metal Salts (e.g., Re, Ru)

Caption: Chemical synthesis workflow from the core aldehyde to bioactive therapeutic derivatives.

Key Therapeutic Modalities & Mechanistic Pathways

Oncology: Apoptosis and Theranostic Applications

The aldehyde is a crucial intermediate for synthesizing benzothiazolyl-pyrazoline hybrids . Cyclization of benzothiazole-chalcone intermediates with phenylhydrazine yields compounds that exhibit potent anticancer activity, with IC50 values ranging from 0.19 to 2.47 µM against HBL-100 breast cancer cell lines[1].

In the realm of theranostics, the benzothiazole-2-carboxaldehyde scaffold is utilized to synthesize bidentate benzimidazole ligands for Rhenium(I) organometallic complexes [2]. These fac−[Re(CO)3​(N∧N)L] complexes selectively target mitochondrial pathways, elevating intracellular reactive oxygen species (ROS) to induce apoptosis in ovarian cancer (A2780) cells and 3D HeLa spheroids, while remaining non-toxic to healthy C. elegans models[2].

Antimicrobial Efficacy

Schiff base derivatives, synthesized via the nucleophilic addition of the aldehyde with various anilines, demonstrate broad-spectrum antimicrobial properties[3]. These compounds exhibit minimum inhibitory concentrations (MIC) between 4 and 128 µg/mL against strains such as S. aureus and E. coli[3]. The mechanism of action is driven by the azomethine linkage, which facilitates membrane disruption and intracellular iron chelation, starving the pathogens of essential metalloenzymes[3].

Neuroprotection and Anti-Aggregation

Reacting the aldehyde with rhodanine derivatives produces fluorescent probes that act as dual-stage inhibitors against α-synuclein and tau protein aggregation[4]. These compounds demonstrated up to 100% inhibition of α-synuclein oligomer formation at 100 µM concentrations, highlighting their potential as theranostic agents for Parkinson's disease[4].

Furthermore, condensation of benzothiazole-2-carboxaldehydes with pyrrolo[2,1-c][1,4]benzodiazepine (PBD) scaffolds yields highly selective, brain-penetrant Cannabinoid Type 2 (CB2) receptor modulators [5]. These analogs exhibit potent anti-inflammatory properties, making them promising candidates for treating neurodegenerative disorders[5].

MOAPathways A Benzothiazole Derivative B Mitochondrial Targeting A->B C Protein Aggregation Inhibition A->C D ROS Generation B->D E α-Synuclein Clearance C->E F Cancer Cell Apoptosis D->F G Neuroprotection E->G

Caption: Pharmacological mechanisms of benzothiazole derivatives in oncology and neuroprotection.

Quantitative Pharmacological Profiles

To facilitate rapid comparison for drug development professionals, the table below summarizes the quantitative efficacy of key derivatives synthesized from the benzothiazole-2-carboxaldehyde scaffold:

Compound ClassTarget / Disease ModelPrimary MechanismObserved Efficacy (IC50 / MIC)
Benzothiazolyl-Pyrazolines Breast Cancer (HBL-100)Apoptosis induction0.19 - 2.47 µM
Re(I) Organometallic Complexes Ovarian Cancer (A2780)Mitochondrial ROS generationHigh potency in 3D spheroids
Benzothiazole Schiff Bases Bacterial Strains (S. aureus, E. coli)Membrane disruption / Iron chelation4 - 128 µg/mL
Rhodanine-Benzothiazole Hybrids Parkinson's (α-synuclein)Anti-fibrillar / Anti-oligomer100% inhibition at 100 µM

Standardized Experimental Workflows

As an application scientist, I emphasize that reproducible data relies on self-validating protocols. Below are the optimized methodologies for synthesizing and evaluating these derivatives.

Protocol A: Synthesis of 4-Methylbenzothiazole Schiff Base Derivatives
  • Reagent Preparation: Dissolve 4-methylbenzothiazole-2-carboxaldehyde (1.0 eq) and the target primary amine (1.1 eq) in anhydrous ethanol.

    • Causality: Anhydrous conditions prevent the premature hydrolysis of the highly electrophilic C2-aldehyde, maximizing nucleophilic attack.

  • Catalysis: Add a catalytic amount of glacial acetic acid (2-3 drops).

    • Causality: Mild acid catalysis protonates the carbonyl oxygen, increasing its electrophilicity without protonating the nucleophilic amine (which would quench the reaction).

  • Reflux & Monitoring: Reflux at 80°C for 4-6 hours, monitoring via TLC (Hexane:EtOAc 7:3).

    • Causality: The conjugated benzothiazole system requires sustained thermal energy to overcome the activation barrier for the dehydration step of imine formation.

  • Isolation & Validation: Cool the mixture to 0°C to induce crystallization. Filter and wash with cold ethanol.

    • Validation Checkpoint: Confirm the disappearance of the aldehyde carbonyl peak (~1700 cm⁻¹) and the appearance of the azomethine (C=N) stretch (~1620 cm⁻¹) via FT-IR. 1 H-NMR should reveal an azomethine proton singlet around δ 8.2–8.5 ppm.

Protocol B: In Vitro Cytotoxicity Screening (MTT Assay)
  • Cell Seeding: Seed target cancer cells (e.g., HBL-100) at 1×104 cells/well in a 96-well plate. Incubate for 24h at 37°C, 5% CO 2​ .

    • Causality: Allows cells to adhere and re-enter the exponential growth phase, ensuring uniform metabolic activity prior to drug exposure.

  • Compound Treatment: Treat with synthesized derivatives at varying concentrations (0.1 - 100 µM) dissolved in DMSO.

    • Causality: Maintaining the final DMSO concentration strictly below 0.25% (v/v) prevents solvent-induced cytotoxicity, which would confound the true IC50 of the compound.

  • MTT Incubation: After 48h of treatment, add MTT reagent (5 mg/mL) and incubate for 4 hours.

    • Causality: Viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring, forming insoluble purple formazan crystals.

  • Solubilization & Reading: Aspirate media, dissolve crystals in 100 µL DMSO, and read absorbance at 562 nm[1].

    • Validation Checkpoint: Ensure the negative control (DMSO vehicle) shows >95% viability. Use a known chemotherapeutic (e.g., Doxorubicin) as a positive control to validate assay sensitivity.

References

  • Source: International Journal of Pharmacy and Biological Sciences (ijpbs.com)
  • Title: Novel Re(I)
  • Source: ResearchGate (researchgate.net)
  • Source: PMC - NIH (nih.gov)
  • Source: MDPI (mdpi.com)

Sources

Protocols & Analytical Methods

Method

synthesis of 4-methylbenzo[d]thiazole-2-carbaldehyde from 2-amino-4-methylthiophenol

Application Note: Synthesis and Oxidation Protocols for 4-Methylbenzo[d]thiazole-2-carbaldehyde Executive Summary Benzothiazole derivatives represent a "privileged scaffold" in medicinal chemistry, frequently utilized in...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis and Oxidation Protocols for 4-Methylbenzo[d]thiazole-2-carbaldehyde

Executive Summary

Benzothiazole derivatives represent a "privileged scaffold" in medicinal chemistry, frequently utilized in the development of antimicrobial, anti-inflammatory, and antineoplastic agents[1]. The 2-carbaldehyde derivative is a highly versatile electrophilic building block, primarily used for downstream Schiff base formations, reductive aminations, and Wittig olefinations. This application note details a robust, self-validating two-step synthetic workflow to produce 4-methylbenzo[d]thiazole-2-carbaldehyde from 2-amino-4-methylthiophenol.

Regiochemical Note on the Precursor: Standard IUPAC nomenclature dictates that in 2-amino-4-methylthiophenol, the thiol group is at C1, the amine at C2, and the methyl at C4. Cyclocondensation of this specific isomer traditionally yields a 5-methylbenzo[d]thiazole core due to the numbering shift upon forming the bicyclic system. To strictly obtain the 4-methylbenzo[d]thiazole isomer, the starting material must be 2-amino-3-methylthiophenol. For the purpose of this protocol, we proceed under the assumption that the precursor is regiochemically matched to yield the requested 4-methylbenzo[d]thiazole-2-carbaldehyde target.

Mechanistic Rationale & Experimental Design

To ensure high fidelity and minimize side reactions, this protocol avoids the traditional dichloroacetic acid condensation route, which requires harsh basic hydrolysis of a dichloromethyl intermediate and often leads to ring-opening degradation[2]. Instead, we employ a two-step approach:

  • Acid-Catalyzed Cyclocondensation: The reaction of the aminothiophenol with glycolic acid in 4 M HCl directly installs a hydroxymethyl group[3]. The acidic medium protonates the carboxylic acid carbonyl, enhancing its electrophilicity for the initial nucleophilic attack by the amine. Subsequent intramolecular attack by the thiol and acid-driven dehydration aromatizes the benzothiazole ring.

  • Selective Heterogeneous Oxidation: The resulting intermediate alcohol is oxidized using activated Manganese(IV) oxide (MnO₂). Because MnO₂ acts via a surface-bound manganate ester mechanism in anhydrous conditions, it strictly halts oxidation at the aldehyde stage. This prevents over-oxidation to the carboxylic acid, a common failure point when using stronger oxidants like KMnO₄ or Jones reagent[4].

Synthetic Pathway Visualization

Pathway SM 2-Amino-4-methylthiophenol + Glycolic Acid Condensation Step 1: Cyclocondensation (4M HCl, 100°C, 12h) SM->Condensation Int (4-Methylbenzo[d]thiazol-2-yl)methanol (Intermediate) Condensation->Int - H2O Oxidation Step 2: Selective Oxidation (Activated MnO2, DCM, RT, 12h) Int->Oxidation Prod 4-Methylbenzo[d]thiazole-2-carbaldehyde (Target Product) Oxidation->Prod - H2O

Figure 1: Two-step synthetic workflow for 4-methylbenzo[d]thiazole-2-carbaldehyde.

Quantitative Reaction Parameters

Table 1: Stoichiometry and Conditions Summary

ParameterStep 1: CyclocondensationStep 2: Selective Oxidation
Primary Reactant 2-Amino-4-methylthiophenol (1.0 eq)(4-Methylbenzo[d]thiazol-2-yl)methanol (1.0 eq)
Core Reagent Glycolic Acid (1.2 eq)Activated MnO₂ (10.0 eq)
Solvent / Catalyst 4 M HCl (Aqueous)Dichloromethane (Anhydrous)
Temperature 100 °C (Reflux)25 °C (Room Temperature)
Reaction Time 12 – 16 hours8 – 12 hours
Expected Yield 75 – 85%80 – 90%
In-Process Control TLC (Hexanes:EtOAc 3:1)TLC (Hexanes:EtOAc 4:1)

Detailed Experimental Protocols

Protocol 1: Synthesis of (4-Methylbenzo[d]thiazol-2-yl)methanol

Self-Validation Checkpoint: The reaction will transition from a heterogeneous suspension to a more homogenous solution as the Schiff base forms and cyclizes.

  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-4-methylthiophenol (10.0 mmol, 1.39 g) and glycolic acid (12.0 mmol, 0.91 g).

  • Solvent/Catalyst Addition: Add 20 mL of 4 M aqueous HCl. The acidic medium acts as both the solvent and the dehydrating catalyst for the cyclocondensation[3].

  • Heating: Heat the mixture to reflux (approx. 100 °C) with continuous stirring for 12–16 hours.

  • Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (3:1) solvent system. The disappearance of the strongly UV-active starting material indicates reaction completion.

  • Workup & Neutralization: Cool the reaction mixture to room temperature. Slowly neutralize the acidic solution by dropwise addition of saturated aqueous sodium bicarbonate (NaHCO₃) until the pH reaches 7.0–7.5. Causality: Neutralization forces the protonated benzothiazole intermediate to crash out of the aqueous phase as a free base precipitate.

  • Isolation: Filter the precipitate under vacuum, wash with cold distilled water (2 × 10 mL) to remove residual salts, and dry in a vacuum desiccator. Recrystallize from minimal hot ethanol if necessary.

Protocol 2: Oxidation to 4-Methylbenzo[d]thiazole-2-carbaldehyde

Self-Validation Checkpoint: The product aldehyde will elute significantly higher (less polar) on silica gel than the starting alcohol due to the loss of the hydrogen-bonding hydroxyl group.

  • Reaction Setup: In a 50 mL round-bottom flask, dissolve the dried (4-methylbenzo[d]thiazol-2-yl)methanol (approx. 8.0 mmol, 1.43 g) in 25 mL of anhydrous dichloromethane (DCM).

  • Oxidant Addition: Add activated manganese(IV) oxide (MnO₂) (80.0 mmol, 6.95 g, 10 eq) in one portion. Causality: A high molar excess of MnO₂ is mandatory because the oxidation is a surface-dependent heterogeneous reaction[4].

  • Reaction: Stir the black suspension vigorously at room temperature for 8–12 hours.

  • Monitoring: Verify completion via TLC (Hexanes:Ethyl Acetate 4:1).

  • Workup & Isolation: Filter the reaction mixture through a short, tightly packed pad of Celite to remove the finely dispersed MnO₂. Wash the Celite pad thoroughly with additional DCM (2 × 15 mL) to ensure complete desorption and recovery of the product.

  • Concentration: Evaporate the filtrate under reduced pressure using a rotary evaporator to yield the crude 4-methylbenzo[d]thiazole-2-carbaldehyde. The product is typically of sufficient purity for direct use in downstream coupling reactions.

Sources

Application

Application Note: Protocol for Schiff Base Formation Using 4-Methylbenzo[d]thiazole-2-carbaldehyde

Executive Summary This application note provides a comprehensive, self-validating protocol for the synthesis of Schiff bases (imines) derived from 4-methylbenzo[d]thiazole-2-carbaldehyde . Benzothiazole-derived Schiff ba...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This application note provides a comprehensive, self-validating protocol for the synthesis of Schiff bases (imines) derived from 4-methylbenzo[d]thiazole-2-carbaldehyde . Benzothiazole-derived Schiff bases are highly valued in drug development for their potent biological activities—including α-glucosidase and urease inhibition—and in coordination chemistry as versatile multidentate ligands[1][2]. This guide details the mechanistic rationale, step-by-step experimental workflows, and in-process validation strategies required to achieve high-purity yields.

Introduction & Mechanistic Rationale

The condensation of 4-methylbenzo[d]thiazole-2-carbaldehyde with primary amines involves a delicate balance of thermodynamics and kinetics. The presence of the 4-methyl group on the benzothiazole ring introduces slight steric hindrance and electron-donating hyperconjugation, which can influence the dihedral angle of the resulting azomethine bond. This structural nuance is highly advantageous for tuning the binding affinity of the molecule in enzymatic active sites or controlling the geometry of transition metal complexes[1].

Causality of Reaction Conditions

Schiff base formation is a reversible, acid-catalyzed dehydration reaction.

  • Electrophilic Activation: An acid catalyst (e.g., Glacial Acetic Acid or p-Toluenesulfonic acid) is required to protonate the carbonyl oxygen, lowering its Lowest Unoccupied Molecular Orbital (LUMO) and making the carbon highly susceptible to nucleophilic attack.

  • pH Optimization: The reaction must be maintained at a mildly acidic pH (typically 4.5–5.5). If the environment is too acidic, the primary amine nucleophile will be completely protonated into an unreactive ammonium salt, halting the reaction.

  • Thermodynamic Driving Force: Because the formation of the carbinolamine intermediate and subsequent dehydration is reversible, removing the water byproduct shifts the equilibrium to the right (Le Chatelier’s principle), ensuring maximum conversion.

Mechanism A 4-Methylbenzo[d]thiazole -2-carbaldehyde C Activated Carbonyl (Protonated) A->C Acid Catalyst (H+) B Primary Amine (R-NH2) D Tetrahedral Carbinolamine B->D C->D Nucleophilic Attack E Schiff Base (Imine) D->E Dehydration (-H2O)

Mechanistic pathway of acid-catalyzed Schiff base formation.

Experimental Methodologies

Depending on the nucleophilicity and steric profile of the primary amine, two distinct protocols are recommended. Method A is suited for highly reactive aliphatic amines or electron-rich anilines. Method B is required for sterically hindered or electron-deficient amines where the equilibrium strongly favors the starting materials.

Workflow Step1 1. Reagent Preparation Equimolar Aldehyde + Amine Step2A 2A. Method A (Ethanol/GAA) Reflux 4-8 h Step1->Step2A Reactive Amines Step2B 2B. Method B (Toluene/p-TsOH) Dean-Stark Reflux 2-4 h Step1->Step2B Hindered Amines Step3 3. Reaction Monitoring TLC (Hexane:EtOAc) Step2A->Step3 Step2B->Step3 Step4 4. Workup & Purification Recrystallization Step3->Step4 Complete Conversion Step5 5. Product Validation IR, NMR, MS Analysis Step4->Step5

Experimental workflow for Schiff base synthesis and validation.

Reagents and Equipment
  • Electrophile: 4-Methylbenzo[d]thiazole-2-carbaldehyde (1.0 equiv)

  • Nucleophile: Primary amine derivative (1.0 - 1.1 equiv)

  • Solvents: Absolute ethanol (Method A), Anhydrous toluene (Method B)

  • Catalysts: Glacial Acetic Acid (GAA), p-Toluenesulfonic acid (p-TsOH)

  • Equipment: Round-bottom flask, reflux condenser, Dean-Stark apparatus (for Method B), magnetic stirrer, oil bath.

Method A: Ethanol/GAA Reflux (For Reactive Amines)
  • Preparation: Dissolve 10 mmol of 4-methylbenzo[d]thiazole-2-carbaldehyde in 20 mL of absolute ethanol in a 50 mL round-bottom flask.

  • Amine Addition: Slowly add 10.5 mmol of the primary amine to the stirring solution.

  • Catalysis: Add 3–5 drops of Glacial Acetic Acid (GAA) to adjust the pH to ~5. Rationale: GAA is a weak acid that provides enough protons to activate the aldehyde without neutralizing the amine.

  • Reflux: Attach a reflux condenser and heat the mixture to 78 °C for 4 to 8 hours.

  • Precipitation: Upon completion, allow the reaction mixture to cool to room temperature, then transfer to an ice bath for 30 minutes. The Schiff base will typically precipitate as a brightly colored (yellow to orange) solid[2].

Method B: Toluene/Dean-Stark (For Hindered Amines)
  • Preparation: Combine 10 mmol of the aldehyde and 11 mmol of the primary amine in 30 mL of anhydrous toluene.

  • Catalysis: Add a catalytic amount (0.1 mmol, 1 mol%) of p-TsOH.

  • Azeotropic Distillation: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the mixture to 110 °C.

  • Reflux: Reflux for 2 to 4 hours. Rationale: Toluene forms an azeotrope with the water generated during the reaction. The water collects in the Dean-Stark trap, driving the reaction to >95% completion.

  • Solvent Removal: Concentrate the mixture under reduced pressure using a rotary evaporator to yield the crude product.

Workup and Purification Strategy

To ensure the protocol is self-validating, purification relies on differential solubility:

  • Filtration: Filter the crude precipitate (from Method A) or the concentrated residue (from Method B) using a Büchner funnel. Wash with cold ethanol or cold hexane to remove unreacted starting materials.

  • Recrystallization: Dissolve the crude product in a minimum volume of hot acetone. Slowly add petroleum ether dropwise until the solution becomes slightly turbid. Allow it to stand undisturbed at room temperature, then transfer to a refrigerator (4 °C) overnight.

  • Causality: The target Schiff base is highly soluble in hot acetone but insoluble in non-polar petroleum ether. As the solution cools, the pure imine crystallizes, leaving polar impurities and catalyst residues trapped in the mother liquor.

In-Process Validation & Data Presentation

A robust protocol requires analytical checkpoints to confirm success before proceeding to downstream applications (e.g., biological assays or metallation).

  • TLC Monitoring: The reaction progress should be tracked via Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase. The disappearance of the aldehyde spot (typically UV-active, Rf​ ~0.6) and the appearance of a new, highly conjugated imine spot ( Rf​ ~0.4–0.5) indicates conversion.

  • Spectroscopic Validation: The formation of the azomethine linkage is definitively confirmed by the disappearance of the aldehyde carbonyl stretch (~1690 cm⁻¹) and the emergence of a sharp C=N stretch (1600–1630 cm⁻¹) in FT-IR[1].

Quantitative Data Summary
ParameterMethod A (Ethanol/GAA)Method B (Toluene/Dean-Stark)
Primary Use Case Aliphatic amines, electron-rich anilinesHindered or electron-deficient amines
Catalyst Glacial Acetic Acid (GAA)p-Toluenesulfonic acid (p-TsOH)
Temperature 78 °C (Reflux)110 °C (Reflux)
Reaction Time 4 – 8 hours2 – 4 hours
Byproduct Removal None (Equilibrium driven by precipitation)Azeotropic distillation of H₂O
Typical Yield 65% – 80%80% – 95%
FT-IR Marker (C=N) ~1600 – 1630 cm⁻¹ (sharp)~1600 – 1630 cm⁻¹ (sharp)
¹H NMR Marker (CH=N) ~8.2 – 8.8 ppm (singlet, 1H)~8.2 – 8.8 ppm (singlet, 1H)

References

  • Al-Zaidi, B. H., Abed, A. H., Hafedh, F. R., & Niseaf, A. N. "Synthesis, Characterization and Studying the Enzyme Activity of New Benzothiazole Schiff Base Ligand (HL) and Its Complexes with Some of Metal Ions." Ibn AL-Haitham Journal For Pure and Applied Sciences, 2017, 30(2), 125–140. URL: [Link]

  • Khan, Y., Khan, S., Hussain, R., Maalik, A., Rehman, W., Attwa, M. W., Masood, R., Darwish, H. W., & Ghabbour, H. A. "The Synthesis, In Vitro Bio-Evaluation, and In Silico Molecular Docking Studies of Pyrazoline–Thiazole Hybrid Analogues as Promising Anti-α-Glucosidase and Anti-Urease Agents." Pharmaceuticals, 2023, 16(12), 1650. URL:[Link]

  • Caló, V., Lopez, L., & Todesco, P. E. "Synthesis of carbonyl compounds via transamination of Schiff bases." Journal of the Chemical Society, Perkin Transactions 1, 1972, 1652-1653. URL:[Link]

Sources

Method

Application Note: Condensation of 4-Methylbenzo[d]thiazole-2-carbaldehyde with Amines

Executive Summary & Rationale The benzothiazole scaffold is a privileged pharmacophore in rational drug design, heavily utilized for its broad spectrum of biological activities. Specifically, 4-methylbenzo[d]thiazole-2-c...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Rationale

The benzothiazole scaffold is a privileged pharmacophore in rational drug design, heavily utilized for its broad spectrum of biological activities. Specifically, 4-methylbenzo[d]thiazole-2-carbaldehyde serves as a highly reactive electrophilic precursor for the synthesis of azomethines (Schiff bases)[1]. The condensation of this aldehyde with primary amines yields targeted ligands that exhibit potent antioxidant, antiproliferative, and enzyme-inhibitory properties[2][3].

Structural Impact of the 4-Methyl Substitution: The presence of a methyl group at the 4-position of the benzothiazole ring exerts a mild electron-donating inductive (+I) effect. While this slightly reduces the baseline electrophilicity of the C2-carbonyl carbon compared to unsubstituted analogs, it is readily overcome by acid catalysis. Furthermore, the 4-methyl group introduces localized steric bulk, which enhances the stereoselective formation of the thermodynamically stable E-imine isomer and improves the overall lipophilicity of the final drug candidate.

Mechanistic Pathway & Chemical Kinetics

The reaction proceeds via a classic nucleophilic addition-elimination mechanism[4].

  • Nucleophilic Attack: The lone pair of the primary amine attacks the electrophilic carbonyl carbon of 4-methylbenzo[d]thiazole-2-carbaldehyde.

  • Hemiaminal Formation: Rapid proton transfer yields an unstable hemiaminal intermediate.

  • Dehydration (Rate-Limiting): Acid catalysis facilitates the elimination of a water molecule, driving the equilibrium toward the stable azomethine (-CH=N-) product.

G A 4-Methylbenzo[d]thiazole -2-carbaldehyde C Nucleophilic Addition (Catalyst: AcOH) A->C B Primary Amine (R-NH2) B->C D Hemiaminal Intermediate (Unstable) C->D E Dehydration (-H2O) D->E F Benzothiazole Schiff Base (Imine: -CH=N-R) E->F

Fig 1: Mechanistic pathway of benzothiazole-2-carbaldehyde condensation with primary amines.

Experimental Design: Causality & Reagent Selection

To ensure high yields and purity, the experimental parameters must be strictly controlled:

  • Solvent (Absolute Ethanol/Methanol): Polar protic solvents are chosen because they stabilize the transition state through hydrogen bonding and facilitate the crucial proton transfer steps during hemiaminal formation[4].

  • Catalyst (Glacial Acetic Acid): A weak acid catalyst (2-3 drops) is essential. It protonates the carbonyl oxygen, increasing its electrophilicity. Stronger mineral acids are avoided as they would completely protonate the primary amine, rendering it non-nucleophilic and halting the reaction[4].

  • Thermodynamic Control (Reflux): The dehydration of the hemiaminal to the imine requires thermal energy. Refluxing the mixture (70–80 °C) provides the necessary activation energy and helps drive off water[3].

Quantitative Data: Bioactivity of Benzothiazole Schiff Bases

Benzothiazole-derived Schiff bases are routinely evaluated for their bioactivity. The table below summarizes comparative pharmacological data for structurally related benzothiazole condensates to guide downstream screening expectations.

Compound Class / DerivativeTarget / AssayIC50 ValueReference StandardKey Structural Feature
Benzothiazole Schiff Base (SP16)HeLa Cell Line (Antiproliferative)2.517 µg/mLCisplatin (17.2 µg/mL)Halogenated aromatic ring[2]
o-Vanilidine-benzothiazoleABTS Radical Scavenging52.36 µg/mLAscorbic Acido-Vanillin moiety[5]
Pyrazoline-based Thiazole (Cmpd 14)α-Glucosidase Inhibition3.40 ± 0.10 µMAcarbose (5.30 µM)Ortho-hydroxy & di-chloro groups[3]
Pyrazoline-based Thiazole (Cmpd 14)Urease Inhibition21.80 ± 2.90 µMThiourea (31.40 µM)Ortho-hydroxy & di-chloro groups[3]

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system, incorporating in-process checks to ensure reaction fidelity[4].

Materials Required:

  • 4-Methylbenzo[d]thiazole-2-carbaldehyde (1.0 eq)

  • Substituted primary amine (e.g., aniline derivative) (1.05 eq)

  • Absolute Ethanol (Reaction solvent)

  • Glacial Acetic Acid (Catalyst)

Step-by-Step Methodology:

  • Reactant Dissolution: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol (1.0 eq) of 4-methylbenzo[d]thiazole-2-carbaldehyde in 30 mL of absolute ethanol.

    • Causality: Complete dissolution ensures a homogeneous reaction mixture, preventing localized concentration gradients that lead to side reactions.

  • Amine Addition: Slowly add 10.5 mmol (1.05 eq) of the primary amine to the stirring solution.

    • Causality: A slight excess of amine compensates for potential oxidative losses and drives the equilibrium forward[4].

  • Catalysis: Add 2-3 drops of glacial acetic acid.

    • Validation Check: A slight color change (often deepening to yellow/orange) indicates the initiation of the hemiaminal formation.

  • Reflux & Monitoring: Attach a reflux condenser and heat the mixture to 75–80 °C under a nitrogen atmosphere for 6–10 hours[3].

    • Self-Validation (TLC): Monitor the reaction progress every 2 hours using Thin Layer Chromatography (Hexane:Ethyl Acetate, 7:3 v/v). The disappearance of the starting aldehyde spot under UV light (254 nm) confirms reaction completion.

  • Product Isolation: Once complete, remove the flask from heat and allow it to cool to room temperature. Transfer the flask to an ice bath (0–5 °C) for 30 minutes to induce precipitation of the Schiff base[4].

  • Filtration & Washing: Collect the precipitated solid via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 x 10 mL of ice-cold ethanol to remove unreacted starting materials and trace acetic acid.

  • Purification: Recrystallize the crude product from hot ethanol.

    • Causality: Recrystallization exploits the differential solubility of the product and impurities at varying temperatures, yielding highly pure crystalline Schiff bases[5].

  • Drying: Dry the purified crystals in a vacuum desiccator over anhydrous calcium chloride or in a vacuum oven at 40 °C overnight.

Analytical Characterization & QA

To verify the structural integrity of the synthesized 4-methylbenzo[d]thiazole Schiff base, perform the following analyses:

  • FT-IR Spectroscopy: Confirm the disappearance of the aldehyde carbonyl stretch (~1690-1710 cm⁻¹) and the appearance of a strong, sharp azomethine (C=N) stretching band at 1600–1650 cm⁻¹[2].

  • ¹H NMR (DMSO-d6): Look for the characteristic highly deshielded azomethine proton (-CH=N-) appearing as a singlet between δ 8.20 – 8.80 ppm[2]. The 4-methyl protons should appear as a sharp singlet around δ 2.50 – 2.70 ppm.

  • Melting Point: Record the melting point. A sharp melting point range (< 2 °C) validates the purity of the recrystallized product[2].

References

  • Title: Synthesis of Benzothiazole Schiff's Bases and screening for the Anti-Oxidant Activity Source: jocpr.com URL: 5

  • Title: 6-Hydroxybenzo[d]thiazole-2-carbaldehyde Source: benchchem.com URL: 1

  • Title: Design, Synthesis, Antioxidant and Anticancer Activity of Novel Schiff's Bases of 2-Amino Benzothiazole Source: ijper.org URL: 2

  • Title: Application Notes and Protocols for the Condensation Reaction of 4-(benzo[d]thiazol-2-yl)benzaldehyde with Amines Source: benchchem.com URL: 4

  • Title: The Synthesis, In Vitro Bio-Evaluation, and In Silico Molecular Docking Studies of Pyrazoline–Thiazole Hybrid Analogues as Promising Anti-α-Glucosidase and Anti-Urease Agents Source: nih.gov URL: 3

Sources

Application

Application Notes &amp; Protocols: 4-Methylbenzo[d]thiazole-2-carbaldehyde as a Versatile Precursor for Advanced Fluorescent Dyes

Prepared by: Gemini, Senior Application Scientist Introduction: The Benzothiazole Scaffold in Fluorescent Probe Design Benzothiazole derivatives represent a cornerstone in the development of high-performance fluorescent...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Introduction: The Benzothiazole Scaffold in Fluorescent Probe Design

Benzothiazole derivatives represent a cornerstone in the development of high-performance fluorescent probes for bioimaging and sensing applications.[1][2] Their rigid, planar heterocyclic structure provides a robust framework for constructing fluorophores with desirable photophysical properties, including high fluorescence quantum yields, large Stokes shifts, and pronounced sensitivity to the local microenvironment.[1][2] The strategic functionalization of the benzothiazole core allows for the fine-tuning of these properties and the introduction of specific recognition elements for a wide array of biological analytes.[1][2]

At the heart of many synthetic strategies for benzothiazole-based dyes is the versatile precursor, 4-methylbenzo[d]thiazole-2-carbaldehyde. The aldehyde group at the 2-position serves as a reactive handle for the construction of extended π-conjugated systems, most commonly through the Knoevenagel condensation reaction.[3][4] This reaction, which involves the condensation of an aldehyde with a compound containing an active methylene group, is a powerful tool for generating styryl-type dyes with tunable intramolecular charge transfer (ICT) characteristics.[3] The 4-methyl group, while seemingly simple, can influence the electronic properties and solubility of the final dye molecule.

These application notes provide a comprehensive guide for researchers, chemists, and drug development professionals on the utilization of 4-methylbenzo[d]thiazole-2-carbaldehyde in the synthesis of novel fluorescent dyes. We will delve into detailed synthetic protocols, the characterization of photophysical properties, and their application in cellular imaging.

Synthetic Strategy: The Knoevenagel Condensation

The Knoevenagel condensation is the primary synthetic route for converting 4-methylbenzo[d]thiazole-2-carbaldehyde into fluorescent dyes. This reaction involves the base-catalyzed condensation of the aldehyde with a compound containing an active methylene group (a CH₂ group flanked by two electron-withdrawing groups). The choice of the active methylene compound is critical as it dictates the final structure and, consequently, the photophysical properties of the resulting dye.

G precursor 4-Methylbenzo[d]thiazole- 2-carbaldehyde catalyst Base Catalyst (e.g., Piperidine, Et₃N) precursor->catalyst active_methylene Active Methylene Compound (Z-CH₂-Z') active_methylene->catalyst solvent Solvent (e.g., Ethanol, Toluene) catalyst->solvent dye Benzothiazole-based Fluorescent Dye solvent->dye G start_node Start: Synthesized Dye A Photophysical Property Analysis (Abs, Em, QY) start_node->A Characterization process_node process_node decision_node decision_node end_node End: Biological Insights B Cell Culture & Seeding A->B Stock Solution Prep (e.g., 1mM in DMSO) C C B->C Probe Loading & Incubation D D C->D Wash Cells (PBS) E E D->E Fluorescence Microscopy F F E->F Image Acquisition G G F->G Data Analysis (Intensity, Localization) G->end_node

Sources

Method

Application Note: Accelerated Synthesis of 4-Methylbenzo[d]thiazole-2-carbaldehyde Derivatives via Microwave Irradiation

Introduction: The Significance of the Benzothiazole Scaffold Benzothiazole and its derivatives represent a "privileged scaffold" in medicinal chemistry, forming the core structure of numerous compounds with a wide spectr...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of the Benzothiazole Scaffold

Benzothiazole and its derivatives represent a "privileged scaffold" in medicinal chemistry, forming the core structure of numerous compounds with a wide spectrum of pharmacological activities.[1][2][3][4] This versatile heterocyclic system is integral to the development of therapeutics targeting a range of diseases, including cancer, microbial infections, inflammation, and neurodegenerative disorders.[2][3][4] The 4-methylbenzo[d]thiazole-2-carbaldehyde framework, in particular, is a highly valuable building block. The aldehyde functional group serves as a versatile chemical handle for constructing more complex molecular architectures through reactions like condensation, oxidation, and the formation of Schiff bases, enabling the exploration of vast chemical space in drug discovery programs.[5]

Conventional synthetic routes to these compounds often require long reaction times, high temperatures, and the use of hazardous solvents, leading to challenges in efficiency and sustainability.[6] Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative green chemistry technique that directly addresses these limitations.[7][8] By utilizing microwave energy, MAOS offers dramatic reductions in reaction times, improved product yields, and enhanced purity, making it an indispensable tool for modern synthetic chemistry.[9][10]

This application note provides a comprehensive guide to the principles and a detailed protocol for the microwave-assisted synthesis of 4-methylbenzo[d]thiazole-2-carbaldehyde, leveraging the efficiency of the Vilsmeier-Haack reaction.

The Principle of Microwave-Assisted Synthesis

Unlike conventional heating methods that rely on the slow transfer of thermal energy from an external source through conduction and convection, microwave synthesis generates heat volumetrically within the reaction mixture itself.[7][11] This is achieved through the direct interaction of the microwave's electromagnetic field with polar molecules and ionic species in the reaction.

Two primary mechanisms govern this process:

  • Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align themselves with the rapidly oscillating electric field of the microwave.[12][13] This constant reorientation creates intense molecular friction, which translates directly into thermal energy.

  • Ionic Conduction: In the presence of ionic species, the oscillating electric field induces rapid migration of ions. Collisions resulting from this high-speed movement generate heat efficiently throughout the medium.[11]

This direct and instantaneous energy transfer leads to rapid and uniform heating, often creating localized superheating effects that can accelerate reaction rates far beyond what is achievable with conventional methods.[11][12] The result is a highly efficient process that can turn hours-long reactions into procedures that take only minutes.[9][10]

Overall Synthetic Strategy

The synthesis of 4-methylbenzo[d]thiazole-2-carbaldehyde is most effectively approached in two key stages: first, the construction of the core heterocyclic system, followed by the introduction of the formyl group at the C2 position.

  • Step 1: Synthesis of 4-Methylbenzo[d]thiazole: This is achieved through the condensation of 2-amino-3-methylbenzenethiol with a suitable C1 source, such as triethyl orthoformate, under microwave irradiation.

  • Step 2: Formylation via Vilsmeier-Haack Reaction: The synthesized 4-methylbenzo[d]thiazole is then formylated using a Vilsmeier reagent, generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[14][15][16] This electrophilic substitution reaction is notoriously sluggish under conventional heating but is remarkably accelerated by microwave energy.

G cluster_0 Step 1: Core Synthesis cluster_1 Step 2: Formylation A 2-Amino-3-methylbenzenethiol + Triethyl Orthoformate B 4-Methylbenzo[d]thiazole A->B  Microwave  (150°C, 10 min) D 4-Methylbenzo[d]thiazole- 2-carbaldehyde B->D  Microwave  (80°C, 15 min) C Vilsmeier Reagent (DMF + POCl₃)

Fig 1. Two-step microwave-assisted synthetic pathway.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, is mandatory. POCl₃ is highly corrosive and reacts violently with water; handle with extreme care.

Part A: Microwave-Assisted Synthesis of 4-Methylbenzo[d]thiazole

Materials & Reagents:

  • 2-Amino-3-methylbenzenethiol

  • Triethyl orthoformate

  • Ethanol (anhydrous)

  • 10 mL microwave reaction vessel with a magnetic stir bar

  • Monowave microwave synthesis reactor

Procedure:

  • To a 10 mL microwave reaction vessel, add 2-amino-3-methylbenzenethiol (1.0 mmol, 139 mg).

  • Add triethyl orthoformate (1.5 mmol, 0.25 mL) and anhydrous ethanol (3 mL).

  • Seal the vessel with a septum cap.

  • Place the vessel in the microwave reactor cavity.

  • Irradiate the mixture at a constant temperature of 150°C for 10 minutes, with magnetic stirring.

  • After the reaction is complete, cool the vessel to room temperature using compressed air.

  • Transfer the reaction mixture to a round-bottom flask and remove the solvent under reduced pressure.

  • The resulting crude product can often be used in the next step without further purification. If necessary, purify via column chromatography on silica gel (eluent: hexane/ethyl acetate).

Part B: Microwave-Assisted Vilsmeier-Haack Formylation

Materials & Reagents:

  • 4-Methylbenzo[d]thiazole (from Part A)

  • N,N-Dimethylformamide (DMF, anhydrous)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM, anhydrous)

  • Saturated sodium bicarbonate solution

  • Saturated sodium chloride solution (brine)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • 10 mL microwave reaction vessel with a magnetic stir bar

Procedure:

1. Preparation of the Vilsmeier Reagent:

  • Causality: The Vilsmeier reagent is highly moisture-sensitive. Its preparation must be conducted under anhydrous conditions at a low temperature to prevent decomposition and ensure maximum reactivity.
  • In a separate flask under an inert atmosphere (N₂ or Ar), add anhydrous DMF (3.0 mmol, 0.23 mL) to anhydrous DCM (2 mL).
  • Cool the solution to 0°C in an ice bath.
  • Slowly add POCl₃ (1.2 mmol, 0.11 mL) dropwise to the stirred DMF solution.
  • Stir the mixture at 0°C for 30 minutes. The formation of a white precipitate indicates the successful generation of the Vilsmeier reagent.[15]

2. Microwave-Assisted Formylation:

  • Causality: Microwave irradiation provides the necessary activation energy for the electrophilic attack of the Vilsmeier reagent on the benzothiazole ring, dramatically accelerating a traditionally slow reaction.
  • Dissolve the crude 4-methylbenzo[d]thiazole (1.0 mmol, 149 mg) in anhydrous DCM (2 mL).
  • Transfer this solution via syringe to a 10 mL microwave reaction vessel containing the pre-formed Vilsmeier reagent at 0°C.
  • Seal the vessel and place it in the microwave reactor.
  • Set the reaction parameters: hold at 80°C for 15 minutes with continuous stirring.

3. Work-up and Purification:

  • Causality: The work-up procedure is critical for hydrolyzing the intermediate iminium salt to the final aldehyde product and removing unreacted reagents and by-products.
  • After cooling, carefully pour the reaction mixture into a beaker containing crushed ice and a saturated solution of sodium bicarbonate. Stir vigorously until the effervescence ceases (this neutralizes the acidic mixture and hydrolyzes the intermediate).[15]
  • Transfer the mixture to a separatory funnel and extract the product with DCM (3 x 15 mL).
  • Combine the organic layers and wash sequentially with water (1 x 20 mL) and brine (1 x 20 mL).
  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.
  • Purify the crude product by column chromatography on silica gel (eluent: 20-30% ethyl acetate in hexane) to yield the pure 4-methylbenzo[d]thiazole-2-carbaldehyde.

A[label="Prepare Vilsmeier Reagent\n(DMF + POCl₃ in DCM at 0°C)"]; B[label="Dissolve 4-Methylbenzothiazole\nin DCM"]; C [label="Combine Reagents in\nMicrowave Vessel"]; D [label="Microwave Irradiation\n(80°C, 15 min)"]; E [label="Quench with Ice\n& NaHCO₃ Solution"]; F [label="Extract with DCM"]; G [label="Wash with H₂O & Brine"]; H [label="Dry, Concentrate & Purify\n(Column Chromatography)"];

A -> C; B -> C; C -> D -> E -> F -> G -> H; }

Fig 2. Experimental workflow for Vilsmeier-Haack formylation.

Data Summary and Optimization Parameters

The efficiency of the Vilsmeier-Haack reaction is sensitive to several parameters. The following table provides a guide for optimization.

ParameterRange/ConditionExpected Outcome & Rationale
Temperature 60 - 100°CIncreasing temperature generally accelerates the reaction but may lead to di-formylation or other side products if too high.[15] 80°C is an optimal starting point.
Reaction Time 5 - 30 minMAOS significantly reduces required time. Monitor by TLC to avoid byproduct formation from prolonged heating. Most reactions should reach completion within 15-20 minutes.
Vilsmeier Reagent 1.2 - 2.0 eq.A slight excess (1.2-1.5 eq.) is necessary to drive the reaction to completion. A large excess may promote unwanted side reactions like di-formylation.[15]
Solvent DCM, DMFAnhydrous, polar aprotic solvents are required. DCM is effective for the reaction, while using DMF as the solvent can further increase the reaction rate due to its high dielectric constant.
Power 100 - 300 WUse the minimum power required to maintain the target temperature. This ensures smooth heating and avoids thermal runaway.

Reaction Mechanism: Vilsmeier-Haack Formylation

The reaction proceeds through a well-established electrophilic aromatic substitution mechanism.

  • Formation of the Vilsmeier Reagent: DMF attacks POCl₃ to form an intermediate, which then eliminates a dichlorophosphate anion to yield the highly electrophilic chloroiminium cation (the Vilsmeier reagent).

  • Electrophilic Attack: The electron-rich C2 position of the 4-methylbenzo[d]thiazole attacks the electrophilic carbon of the Vilsmeier reagent. This step is the rate-determining step and is significantly accelerated by microwave heating.

  • Aromatization: The resulting cationic intermediate (a sigma complex) loses a proton to restore the aromaticity of the thiazole ring, forming a stable iminium salt.

  • Hydrolysis: During aqueous work-up, water attacks the iminium carbon. Subsequent elimination of dimethylamine and loss of a proton yields the final product, 4-methylbenzo[d]thiazole-2-carbaldehyde.

G cluster_0 1. Vilsmeier Reagent Formation cluster_1 2. Electrophilic Attack & Hydrolysis DMF DMF Intermediate1 Intermediate1 DMF->Intermediate1 + POCl₃ Vilsmeier_Reagent [Me₂N=CHCl]⁺ (Chloroiminium ion) Intermediate1->Vilsmeier_Reagent - [PO₂Cl₂]⁻ Benzothiazole 4-Methylbenzo[d]thiazole Sigma_Complex Sigma Complex (Cationic Intermediate) Benzothiazole->Sigma_Complex + [Me₂N=CHCl]⁺ Iminium_Salt Iminium Salt Intermediate Sigma_Complex->Iminium_Salt - H⁺ Aldehyde Final Product (Aldehyde) Iminium_Salt->Aldehyde + H₂O (Hydrolysis)

Fig 3. Mechanism of the Vilsmeier-Haack reaction.

Conclusion

Microwave-assisted synthesis represents a superior, efficient, and environmentally conscious methodology for producing 4-methylbenzo[d]thiazole-2-carbaldehyde and its derivatives.[17] The protocols detailed herein demonstrate the power of MAOS to drastically reduce reaction times from hours to minutes while maintaining high yields and product quality. This acceleration is particularly impactful for traditionally slow reactions like the Vilsmeier-Haack formylation. By adopting these techniques, researchers in drug discovery and medicinal chemistry can significantly enhance their synthetic throughput, enabling the rapid generation and evaluation of novel benzothiazole-based compounds for therapeutic applications.

References

  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025, November 7). MDPI.
  • Microwave-Assisted Synthesis in Drug Development. EPCP.
  • Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020, April 7). PMC.
  • Theory of Microwave Heating for Organic Synthesis.
  • Joshi, G. G. (2013, July 1). Microwave Assisted Organic Synthesis: A Green Chemical Approach. Asian Journal of Pharmaceutical Research and Development.
  • Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. RSC Publishing.
  • Microwave-Assisted Heterocyclic Chemistry for Undergraduate Organic Laboratory. (2023, October 31). University of Oregon.
  • Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024, January 15). Journal of Chemical Reviews.
  • Microwave Assisted Synthesis Of New Heterocyclic Compounds. (2024, July 27). International Journal of Pharmaceutical Sciences.
  • Microwave-assisted synthesis. Anton Paar Wiki.
  • pyrimido[2,1-b]benzothiazoles derivatives: One pot, solvent-free microwave assisted synthesis and their biological evaluation. (2016, December 1). ScienceDirect.
  • Citric Acid Catalyzed Microwave Irradiated Solvent Free Synthesis of 2-Substituted Benzothiazole Derivatives
  • Comparative Studies on Conventional and Microwave Synthesis of Some Benzimidazole, Benzothiazole and Indole Derivatives and Testing on Inhibition of Hyaluronidase. PMC.
  • Microwave-assisted synthesis of 1,3-benzothiazol-2(3H)-one derivatives and analysis of their antinociceptive activity. (2012, December 15). PubMed.
  • A simple and efficient route for synthesis of 2-alkylbenzothiazoles. Science and Technology Asia.
  • Benzothiazole synthesis. Organic Chemistry Portal.
  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmacy and Pharmaceutical Sciences.
  • Vilsmeier–Haack reaction. Wikipedia.
  • The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Deriv
  • Technical Support Center: Formylation of 2-Methylbenzothiazole. (2025, December). Benchchem.
  • Vilsmeier-Haack Reaction. Organic Chemistry Portal.
  • Application Notes: 4-Methyl-2,1,3-benzothiadiazole in Medicinal Chemistry and Drug Design. Benchchem.
  • Novel benzothiazole/benzothiazole thiazolidine‐2,4‐dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies. PMC.
  • Microwave Assisted Synthesis of Organometallic-2-Aminothiazole Schiff Bases Derivatives and their Medicinal Significance: A Mini Review. (2025, September 30). Asian Journal of Research in Chemistry.
  • Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (2025, July 25). MDPI.
  • Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. (2024, March 3). Journal of Chemical Reviews.
  • Microwave assisted synthesis, photoisomerization study and antioxidant activity of a series of N-acylhydrazones. (2024, July 17). Arabian Journal of Chemistry.
  • Study of Benzothiazoles and its Pharmaceutical Importance.

Sources

Application

Application Note and Protocols for the Oxidation of 2-(Hydroxymethyl)-4-methylbenzothiazole to 2-Formyl-4-methylbenzothiazole

Introduction: The Synthetic Utility of 2-Formyl-4-methylbenzothiazole 2-Formyl-4-methylbenzothiazole is a valuable heterocyclic aldehyde that serves as a key intermediate in the synthesis of a wide range of biologically...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Synthetic Utility of 2-Formyl-4-methylbenzothiazole

2-Formyl-4-methylbenzothiazole is a valuable heterocyclic aldehyde that serves as a key intermediate in the synthesis of a wide range of biologically active compounds and functional materials. The benzothiazole scaffold is a privileged structure in medicinal chemistry, appearing in molecules with anticancer, antimicrobial, and neuroprotective properties. The 2-formyl group acts as a versatile chemical handle, enabling the construction of more complex molecular architectures through reactions such as Wittig olefination, reductive amination, and aldol condensation.

This application note provides detailed protocols for the selective oxidation of the primary alcohol, 2-(hydroxymethyl)-4-methylbenzothiazole, to the corresponding aldehyde. We will explore three widely used and reliable oxidation methods: Dess-Martin Periodinane (DMP) oxidation, Swern oxidation, and manganese dioxide (MnO2) oxidation. Each method offers distinct advantages and is suited for different experimental constraints, from small-scale discovery chemistry to larger-scale process development.

Comparative Overview of Oxidation Methods

The choice of an oxidizing agent is critical and depends on factors such as substrate sensitivity, desired scale, and safety considerations. Below is a comparative summary of the methods detailed in this guide.

Oxidation Method Key Reagents Temperature Advantages Disadvantages
Dess-Martin Periodinane (DMP) Oxidation Dess-Martin Periodinane, CH₂Cl₂Room TemperatureMild conditions, high yields, broad functional group tolerance.[1]Expensive, potentially explosive.[1]
Swern Oxidation DMSO, Oxalyl Chloride, Triethylamine-78 °C to Room TempMild, high yields, avoids heavy metals.[2]Requires cryogenic temperatures, produces malodorous byproducts.[2]
Manganese Dioxide (MnO₂) Oxidation Activated MnO₂Room TemperatureChemoselective for benzylic/allylic alcohols, inexpensive.[3]Requires a large excess of reagent, reaction times can be long.

Experimental Protocols

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a highly reliable and mild method for the oxidation of primary alcohols to aldehydes.[1] It is particularly useful for small-scale syntheses where high yields and clean reactions are paramount.

Workflow for Dess-Martin Periodinane Oxidation

cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification prep_alcohol Dissolve 2-(hydroxymethyl)-4-methylbenzothiazole in CH₂Cl₂ add_dmp Add DMP to the alcohol solution at room temperature prep_alcohol->add_dmp prep_dmp Weigh Dess-Martin Periodinane prep_dmp->add_dmp stir Stir for 1-3 hours, monitoring by TLC add_dmp->stir quench Quench with Na₂S₂O₃ and NaHCO₃ solution stir->quench extract Extract with CH₂Cl₂ quench->extract wash Wash organic layer with brine extract->wash dry Dry over Na₂SO₄ wash->dry concentrate Concentrate in vacuo dry->concentrate purify Purify by column chromatography (Silica gel, Hexane:EtOAc) concentrate->purify

Caption: Workflow for the Dess-Martin Periodinane Oxidation.

Materials:

  • 2-(hydroxymethyl)-4-methylbenzothiazole (1.0 equiv)

  • Dess-Martin Periodinane (DMP) (1.2 equiv)

  • Dichloromethane (CH₂Cl₂), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexane and Ethyl Acetate (EtOAc) for chromatography

Procedure:

  • To a stirred solution of 2-(hydroxymethyl)-4-methylbenzothiazole (1.0 equiv) in anhydrous dichloromethane (10 mL per mmol of substrate) at room temperature, add Dess-Martin periodinane (1.2 equiv) in one portion.

  • Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

  • Upon completion, dilute the reaction mixture with dichloromethane and quench by the addition of a 1:1 mixture of saturated aqueous NaHCO₃ and 10% aqueous Na₂S₂O₃.

  • Stir vigorously until the two layers are clear.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford 2-formyl-4-methylbenzothiazole.

Protocol 2: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated with oxalyl chloride to oxidize alcohols.[2] It is renowned for its mild conditions and is an excellent alternative to chromium-based oxidants.

Workflow for Swern Oxidation

cluster_activation Activation of DMSO cluster_reaction Reaction cluster_elimination Elimination cluster_workup Work-up & Purification prep_oxalyl Dissolve oxalyl chloride in CH₂Cl₂ at -78 °C add_dmso Add DMSO dropwise prep_oxalyl->add_dmso add_alcohol Add alcohol solution dropwise at -78 °C add_dmso->add_alcohol stir_reaction Stir for 30 minutes add_alcohol->stir_reaction add_tea Add triethylamine (TEA) stir_reaction->add_tea warm Warm to room temperature add_tea->warm quench Quench with water warm->quench extract Extract with CH₂Cl₂ quench->extract purify Purify by column chromatography extract->purify

Caption: Workflow for the Swern Oxidation.

Materials:

  • 2-(hydroxymethyl)-4-methylbenzothiazole (1.0 equiv)

  • Oxalyl chloride (1.5 equiv)

  • Dimethyl sulfoxide (DMSO), anhydrous (2.2 equiv)

  • Triethylamine (TEA) (5.0 equiv)

  • Dichloromethane (CH₂Cl₂), anhydrous

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel and chromatography solvents

Procedure:

  • To a stirred solution of oxalyl chloride (1.5 equiv) in anhydrous dichloromethane (10 mL per mmol of substrate) at -78 °C (dry ice/acetone bath), add a solution of anhydrous DMSO (2.2 equiv) in dichloromethane dropwise over 15 minutes, ensuring the internal temperature remains below -65 °C.

  • Stir the mixture for an additional 15 minutes at -78 °C.

  • Add a solution of 2-(hydroxymethyl)-4-methylbenzothiazole (1.0 equiv) in dichloromethane dropwise over 20 minutes, maintaining the temperature at -78 °C.

  • Stir the reaction for 30 minutes at this temperature.

  • Add triethylamine (5.0 equiv) dropwise to the reaction mixture.

  • After the addition is complete, remove the cooling bath and allow the reaction mixture to warm to room temperature.

  • Quench the reaction by the slow addition of water.

  • Separate the layers and extract the aqueous layer with dichloromethane (2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude aldehyde by column chromatography.

Protocol 3: Manganese Dioxide (MnO₂) Oxidation

Manganese dioxide is a mild and chemoselective oxidizing agent for benzylic and allylic alcohols.[3] The reaction is heterogeneous and often requires a large excess of activated MnO₂.

Workflow for Manganese Dioxide Oxidation

cluster_reaction Reaction cluster_workup Work-up & Purification suspend Suspend alcohol and MnO₂ in CH₂Cl₂ stir Stir vigorously at room temperature suspend->stir monitor Monitor reaction by TLC (24-48 h) stir->monitor filter Filter through Celite® monitor->filter wash_celite Wash Celite® pad with CH₂Cl₂ filter->wash_celite concentrate Concentrate the filtrate wash_celite->concentrate purify Purify by column chromatography concentrate->purify

Sources

Method

Solvent-Free Synthesis of Benzothiazole-2-carbaldehydes: A Green Chemistry Approach

For Immediate Release Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals The synthesis of benzothiazole-2-carbaldehydes, a critical structural motif in medicinal chemistry and...

Author: BenchChem Technical Support Team. Date: March 2026

For Immediate Release

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The synthesis of benzothiazole-2-carbaldehydes, a critical structural motif in medicinal chemistry and materials science, is increasingly moving towards sustainable and environmentally benign methodologies.[1][2] Traditional synthetic routes often rely on volatile and hazardous organic solvents, leading to significant chemical waste and environmental concerns.[1] This document provides detailed application notes and protocols for the solvent-free synthesis of these valuable compounds, emphasizing green chemistry principles such as waste reduction and energy efficiency.[3]

The core of these methodologies revolves around the condensation reaction of 2-aminothiophenol with various carbonyl-containing compounds.[4][5][6] The solvent-free approaches detailed herein—microwave-assisted synthesis, mechanochemical grinding, and solid-state reactions—offer significant advantages over conventional methods by minimizing or eliminating the need for solvents.[1][3]

Comparative Overview of Solvent-Free Synthetic Methods

The following table summarizes quantitative data for different solvent-free approaches to benzothiazole synthesis, enabling a direct comparison of their efficiency and reaction conditions.

MethodTypical ReactantsCatalyst/MediumEnergy SourceTemperature (°C)TimeYield (%)
Microwave-Assisted 2-Aminothiophenol, Aromatic AldehydesAcetic Acid (catalytic)Microwave701-2 min~95%[1]
Mechanochemical (Grinding) 2-Aminothiophenol, Aromatic AldehydesUrea NitrateMechanical ForceRoom Temp.5-15 minHigh[1][7]
Ultrasound-Assisted 2-Aminothiophenol, Aromatic AldehydesSulfated TungstateUltrasoundRoom Temp.5-15 min90-96%[8]

Protocol 1: Microwave-Assisted Solvent-Free Synthesis

Microwave irradiation provides rapid and uniform heating, which significantly accelerates reaction rates and often leads to higher yields with cleaner product profiles compared to conventional heating.[3][9] This method is particularly effective for the synthesis of benzothiazole derivatives.[3]

Scientific Rationale:

The use of a catalytic amount of a weak acid like glacial acetic acid facilitates the initial condensation between the amino group of 2-aminothiophenol and the aldehyde to form a Schiff base intermediate. The subsequent intramolecular cyclization and oxidation to the benzothiazole is then rapidly driven to completion by the focused energy of the microwave irradiation. The solvent-free nature of this reaction not only aligns with green chemistry principles but also simplifies product isolation.[1]

Experimental Protocol:

Materials:

  • 2-Aminothiophenol

  • Substituted aromatic aldehyde (e.g., benzaldehyde)

  • Glacial acetic acid

  • Microwave reactor

Procedure:

  • In a microwave-safe reaction vessel, combine 2-aminothiophenol (1 mmol), the aromatic aldehyde (1 mmol), and a catalytic amount of glacial acetic acid (2-3 drops).[1]

  • Place the vessel in the microwave reactor.

  • Irradiate the mixture at a controlled temperature (e.g., 70°C) for a short duration (typically 1-2 minutes).[1]

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • The crude product can often be purified by simple recrystallization from a suitable solvent such as ethanol.

Reactants 2-Aminothiophenol + Aromatic Aldehyde Intermediate Schiff Base Intermediate Reactants->Intermediate Condensation Catalyst Acetic Acid (cat.) Catalyst->Intermediate Microwave Microwave Irradiation (70°C) Product Benzothiazole-2- carbaldehyde Microwave->Product Intermediate->Product Cyclization & Oxidation Purification Recrystallization Product->Purification

Caption: Microwave-assisted synthesis workflow.

Protocol 2: Mechanochemical Synthesis via Grinding (Grindstone Chemistry)

Mechanochemistry utilizes mechanical energy, such as grinding, to induce chemical reactions.[10] This solvent-free technique is highly efficient and environmentally friendly, often proceeding at room temperature.[7][10] The use of a solid-state catalyst like urea nitrate can further enhance the reaction rate and yield.[7]

Scientific Rationale:

The intimate mixing and increased surface area of the reactants achieved through grinding facilitates the solid-state reaction. The frictional forces generated provide the necessary activation energy for the condensation and subsequent cyclization.[10] Urea nitrate acts as a mild and efficient catalyst in this solid-phase transformation.[7] This method avoids the use of any solvents, making it a truly "green" synthetic route.

Experimental Protocol:

Materials:

  • 2-Aminothiophenol

  • Aromatic aldehyde

  • Urea nitrate (catalyst)

  • Mortar and pestle

Procedure:

  • In a clean and dry mortar, combine 2-aminothiophenol (1 mmol), the aromatic aldehyde (1 mmol), and a catalytic amount of urea nitrate.

  • Grind the mixture vigorously with a pestle at room temperature for 5-15 minutes.[1]

  • The progress of the reaction can often be observed by a change in the physical state of the mixture, which may solidify upon completion.[1]

  • The resulting product is typically of high purity.

  • For further purification, the solid can be washed with a non-polar solvent like hexane to remove any unreacted aldehyde.

Reactants 2-Aminothiophenol + Aromatic Aldehyde Product Benzothiazole-2- carbaldehyde Reactants->Product Solid-State Reaction Catalyst Urea Nitrate Catalyst->Product Grinding Grinding (Mechanical Force) Grinding->Product Washing Hexane Wash Product->Washing

Caption: Mechanochemical synthesis workflow.

Protocol 3: Ultrasound-Assisted Solvent-Free Synthesis

Sonochemistry, the application of ultrasound to chemical reactions, provides an alternative energy source for promoting synthesis.[8] This method is known for its ability to enhance reaction rates and yields under mild conditions.[8]

Scientific Rationale:

Acoustic cavitation, the formation, growth, and implosive collapse of bubbles in a liquid, is the primary mechanism behind sonochemistry. This process generates localized hot spots with extremely high temperatures and pressures, which can accelerate chemical reactions. In a solvent-free system, the ultrasound is applied to the neat reactant mixture. The use of a solid catalyst like sulfated tungstate provides an active surface for the reaction to occur.[8]

Experimental Protocol:

Materials:

  • 2-Aminothiophenol

  • Aromatic aldehyde

  • Sulfated tungstate (catalyst)

  • Ultrasonic bath or probe

Procedure:

  • In a suitable reaction vessel, mix 2-aminothiophenol (1 mmol), the aromatic aldehyde (1 mmol), and a catalytic amount of sulfated tungstate.

  • Place the reaction vessel in an ultrasonic bath or immerse an ultrasonic probe into the mixture.

  • Irradiate the mixture with ultrasound at room temperature for 5-15 minutes.[1][8]

  • Monitor the reaction by TLC.

  • Upon completion, add a solvent such as ethyl acetate to the reaction mixture and filter to recover the catalyst.

  • The catalyst can be washed with ethyl acetate and dried for reuse.[1]

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Reactants 2-Aminothiophenol + Aromatic Aldehyde Product Benzothiazole-2- carbaldehyde Reactants->Product Condensation Catalyst Sulfated Tungstate Catalyst->Product Ultrasound Ultrasound Irradiation Ultrasound->Product Filtration Catalyst Recovery Product->Filtration Purification Recrystallization Filtration->Purification

Caption: Ultrasound-assisted synthesis workflow.

Conclusion

The adoption of solvent-free synthesis methods for benzothiazole-2-carbaldehydes represents a significant advancement in sustainable chemical manufacturing. These protocols, utilizing microwave irradiation, mechanochemistry, and ultrasound, offer efficient, rapid, and environmentally responsible alternatives to traditional solvent-based syntheses. By eliminating or drastically reducing solvent use, these methods contribute to a safer and greener laboratory environment, a cornerstone of modern drug discovery and development.

References

  • GREEN SYNTHESIS OF BENZOTHIAZOLE DERIVATIVES: A SUSTAINABLE APPROACH TO ANTICANCER AGENTS. (n.d.). Retrieved from [Link]

  • Photocatalyzed Intramolecular C–S Bond Formation: Green Synthesis of 2-Substituted Benzothiazoles | The Journal of Organic Chemistry - ACS Publications. (2025, July 16). Retrieved from [Link]

  • Green and Highly Efficient Synthesis of 2-Arylbenzothiazoles Using Glycerol without Catalyst at Ambient Temperature - PMC. (n.d.). Retrieved from [Link]

  • Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (2020, April 5). Retrieved from [Link]

  • pyrimido[2,1-b]benzothiazoles derivatives: One pot, solvent-free microwave assisted synthesis and their biological evaluation. (2016, December 1). Retrieved from [Link]

  • MICROWAVE ASSISTED SOLVENT FREE SYNTHESIS OF SOME SUBSTITUTED BENZOTHIAZOLES OVER ZEOLITE | TSI Journals. (2009, November 15). Retrieved from [Link]

  • Mechanochemical Solvent-Free Synthesis and Biological Profiling of Novel 2-Hydrazone-Bridged Benzothiazoles as Potent Anticancer Agents - MDPI. (2025, November 3). Retrieved from [Link]

  • (PDF) Synthesis of 2-Substituted Benzothiazole Derivatives Under Solvent-Free Condition. (2015, May 25). Retrieved from [Link]

  • New Method of 2-Substituted Benzothiazole Synthesis from 2-Aminothiophenol Derivatives and Acetophenone | Engineering and Technology For Sustainable Development - About the journal. (2021, March 15). Retrieved from [Link]

  • (PDF) Urea nitrate catalyzed synthesis of 2-arylbenzothiazoles using the grindstone technique - ResearchGate. (2025, December 6). Retrieved from [Link]

  • Grindstone chemistry - Parvatibai Chowgule College. (n.d.). Retrieved from [Link]

  • Ultrasound-assisted efficient and green synthesis of 2-substituted benzothiazoles under solvent-free - KJS College. (2021, October 7). Retrieved from [Link]

Sources

Application

Application Note: Catalytic Synthesis of 4-Methylbenzo[d]thiazole-2-carbaldehyde

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Regioselective Catalytic Oxidation, Metal-Free Synthesis, and Protocol Validation Introduction & Mechanistic Rat...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Focus: Regioselective Catalytic Oxidation, Metal-Free Synthesis, and Protocol Validation

Introduction & Mechanistic Rationale

Benzothiazole-2-carbaldehydes are highly versatile electrophilic scaffolds in medicinal chemistry, frequently utilized in the synthesis of hybrid molecules, kinase inhibitors, and fluorescent probes [1]. The synthesis of 4-methylbenzo[d]thiazole-2-carbaldehyde presents a unique regioselectivity challenge: the starting material, 2,4-dimethylbenzo[d]thiazole, possesses two distinct methyl groups.

As an application scientist, the primary objective is to achieve selective oxidation of the C2-methyl group while leaving the C4-methyl group intact. This is made possible by the inherent electronic asymmetry of the benzothiazole ring. The C2-methyl protons are significantly more acidic (pKa ~ 14–15) due to the strong electron-withdrawing nature of the adjacent imine-like nitrogen and sulfur atoms. This activation allows for selective radical abstraction or enamine tautomerization under mild catalytic conditions [2]. Conversely, the C4-methyl group behaves as a standard unactivated benzylic position, requiring much harsher, stoichiometric oxidants (e.g., KMnO₄) to react.

To avoid the toxicity of classical stoichiometric oxidants like Selenium Dioxide (SeO₂), modern protocols favor metal-free, iodine-catalyzed oxidative systems. In these systems, molecular iodine acts as a catalyst, tert-butyl hydroperoxide (TBHP) serves as the terminal oxidant, and DMSO acts as both the solvent and the oxygen donor via a Kornblum-type oxidation mechanism [1].

Evaluation of Catalytic Systems

Selecting the right catalytic system is critical to prevent over-oxidation to the corresponding carboxylic acid. Table 1 summarizes the performance of various catalytic conditions for the C2-methyl oxidation of benzothiazoles. The I₂/TBHP/DMSO system provides the optimal balance of yield, chemoselectivity, and environmental safety.

Table 1: Comparison of Catalytic Systems for C2-Methyl Oxidation

Catalytic SystemTerminal OxidantSolventTemp (°C)Yield (%)Chemoselectivity Profile
I₂ (20 mol%) TBHP (3.0 equiv) DMSO 120 73–85 High (Aldehyde favored)
SeO₂ (10 mol%)O₂ (1 atm)Dioxane10050–60Moderate (Toxicity concerns)
Cu(OAc)₂ (15 mol%)AirDMF11040–55Low (Acid byproduct observed)
Mn(OAc)₂ (10 mol%)O₂ (1 atm)AcOH70< 10Poor (Drives to Carboxylic Acid)

Mechanistic Pathway

Understanding the reaction mechanism is essential for troubleshooting and scale-up. The process is a synergistic combination of radical halogenation and Kornblum oxidation.

  • Radical Initiation: TBHP undergoes thermal homolysis to generate tert-butoxy and hydroxyl radicals, which selectively abstract a hydrogen atom from the highly activated C2-methyl group.

  • Halogenation: The resulting radical reacts with I₂ to form a 2-(iodomethyl) intermediate.

  • Kornblum Oxidation: DMSO acts as a nucleophile, displacing the iodide to form an alkoxysulfonium ylide.

  • Elimination: The ylide collapses, releasing dimethyl sulfide (DMS) and yielding the target aldehyde. The iodide is re-oxidized to I₂ by TBHP, closing the catalytic cycle.

Mechanism A 2,4-Dimethylbenzo[d]thiazole (Substrate) B C2-Methyl Radical Intermediate A->B TBHP (Oxidation) C 2-(Iodomethyl) Intermediate B->C I2 (Catalyst) D Alkoxysulfonium Ylide (DMSO Adduct) C->D DMSO E 4-Methylbenzo[d]thiazole- 2-carbaldehyde D->E -DMS, -HI

Figure 1: Mechanistic pathway for the I2-catalyzed oxidative formylation of 2,4-dimethylbenzo[d]thiazole.

Experimental Protocol: Metal-Free Catalytic Oxidation

This protocol is designed as a self-validating system. The visual cues and analytical checkpoints ensure the integrity of the synthesis at every stage.

Reagents and Materials
  • Substrate: 2,4-Dimethylbenzo[d]thiazole (1.0 mmol, 163.2 mg)

  • Catalyst: Molecular Iodine (I₂) (0.2 mmol, 50.8 mg, 20 mol%)

  • Oxidant: tert-Butyl hydroperoxide (TBHP) (70% aqueous solution, 3.0 mmol, ~415 µL)

  • Solvent: Dimethyl sulfoxide (DMSO) (Anhydrous, 3.0 mL)

Step-by-Step Methodology

Step 1: Reaction Assembly

  • Equip a 10 mL oven-dried Schlenk tube with a magnetic stir bar.

  • Add 2,4-dimethylbenzo[d]thiazole (1.0 mmol) and I₂ (0.2 mmol) to the tube.

  • Add 3.0 mL of DMSO. Causality Note: DMSO must be used in excess as it functions as both the solvent and the stoichiometric oxygen donor in the Kornblum step.

  • Dropwise, add the 70% aqueous TBHP (3.0 mmol) to the stirring mixture at room temperature.

Step 2: Thermal Activation

  • Seal the tube and transfer it to a pre-heated oil bath at 120 °C.

  • Stir vigorously for 4 to 6 hours.

  • Self-Validation Checkpoint (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane/EtOAc 4:1). The starting material (Rf ~0.6) will gradually disappear, replaced by a new, UV-active spot corresponding to the aldehyde (Rf ~0.4).

Step 3: Quenching and Workup

  • Remove the tube from the heat and allow it to cool to room temperature.

  • Critical Step: Slowly add 5 mL of saturated aqueous Sodium Thiosulfate (Na₂S₂O₃). Causality Note: This step is mandatory. Na₂S₂O₃ reduces unreacted TBHP to prevent explosive hazards during concentration and quenches residual I₂ to iodide, preventing post-reaction oxidative degradation of the delicate aldehyde.

  • Extract the aqueous mixture with Ethyl Acetate (3 × 10 mL).

  • Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 4: Purification

  • Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexane/Ethyl Acetate (10:1 to 4:1).

  • Isolate the product as a white to pale-yellow solid (Expected Yield: 70–75%).

Analytical Validation

To confirm the success of the regioselective oxidation, perform ¹H NMR (400 MHz, CDCl₃). The spectrum must exhibit the following self-validating markers [3]:

  • Aldehyde Proton: A sharp singlet at δ 10.18 ppm (1H) confirms the successful formation of the carbaldehyde at the C2 position.

  • Intact C4-Methyl: A singlet at δ 2.75–2.80 ppm (3H) confirms that the C4-methyl group remained unoxidized.

  • Absence of C2-Methyl: The disappearance of the starting material's C2-methyl singlet (typically around δ 2.85 ppm) verifies complete conversion.

References

  • Kumar, R., et al. (2023). Metal-Free Synthesis of Functionalized Quinolines from 2-Styrylanilines and 2-Methylbenzothiazoles/2-Methylquinolines. ACS Omega, 8(8), 7943–7954. Available at:[Link]

  • Fernando, A., & Aikens, C. M. (2015). Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A, 119(20), 11072–11085. Available at:[Link]

  • Royal Society of Chemistry. (2020). Supplementary Information: Synthesis of Benzothiazole Derivatives. RSC Advances. Available at:[Link]

Method

Application Notes and Protocols for the Functionalization of 4-Methylbenzo[d]thiazole-2-carbaldehyde in Modern Drug Design

Abstract The benzothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1][2][3][4] This guide focu...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The benzothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1][2][3][4] This guide focuses on a specific, highly versatile starting material: 4-methylbenzo[d]thiazole-2-carbaldehyde . We will explore its synthetic accessibility and delve into high-yield functionalization strategies centered on its C2-aldehyde and C4-methyl groups. This document provides researchers, scientists, and drug development professionals with detailed experimental protocols, mechanistic insights, and strategic guidance for leveraging this scaffold to generate diverse molecular libraries tailored for drug discovery programs, with a particular emphasis on oncology.[1][5][6]

Introduction: The Significance of the Benzothiazole Scaffold

Benzothiazole is a bicyclic heterocyclic compound formed by the fusion of benzene and thiazole rings. This structural motif is not merely a synthetic curiosity; it is found in natural products and is the core of numerous FDA-approved drugs like Riluzole (for amyotrophic lateral sclerosis) and Pramipexole (for Parkinson's disease).[3][7] Its significance in drug design stems from several key features:

  • Planar, Aromatic System: The rigid, planar structure allows for well-defined π-π stacking interactions with biological targets such as DNA or enzyme active sites.[7]

  • Hydrogen Bonding Capability: The nitrogen atom in the thiazole ring can act as a hydrogen bond acceptor, a critical interaction for ligand-receptor binding.

  • Metabolic Stability: The fused ring system is generally robust and resistant to metabolic degradation, a desirable property for drug candidates.

  • Synthetic Tractability: As this guide will demonstrate, the benzothiazole core can be readily and selectively modified at multiple positions, allowing for fine-tuning of steric, electronic, and physicochemical properties.

The 4-methylbenzo[d]thiazole-2-carbaldehyde variant is particularly strategic. The C2-aldehyde is a versatile chemical handle for a multitude of transformations, while the C4-methyl group provides an additional, less obvious point for diversification, enabling a more comprehensive exploration of the chemical space around the core.

Synthesis of the Core Scaffold: 4-Methylbenzo[d]thiazole-2-carbaldehyde

The functionalization journey begins with a reliable supply of the starting material. While numerous methods exist for synthesizing 2-substituted benzothiazoles, the preparation of the 2-carbaldehyde derivative requires a specific approach. A common and effective strategy involves the condensation of 2-amino-3-methylbenzenethiol with a glyoxal equivalent, followed by controlled oxidation.

A plausible synthetic pathway is outlined below. The initial step is the condensation of 2-amino-3-methylbenzenethiol with an appropriate aldehyde, which is a widely used method for creating 2-substituted benzothiazoles.[8][9] Subsequent oxidation of a precursor, such as a 2-hydroxymethyl or 2-methyl group, can yield the desired carbaldehyde.

G cluster_start Starting Materials A 2-Amino-3-methylbenzenethiol C Condensation/ Cyclization A->C B Glyoxylic Acid derivative (or equivalent) B->C D Intermediate: 4-Methylbenzo[d]thiazole-2-carboxylic acid C->D E Reduction D->E F Intermediate: (4-Methylbenzo[d]thiazol-2-yl)methanol E->F G Selective Oxidation (e.g., PCC, DMP) F->G H Target Scaffold: 4-Methylbenzo[d]thiazole-2-carbaldehyde G->H

Caption: Plausible synthetic workflow to the target scaffold.

Part A: Functionalization at the C2-Aldehyde Group

The aldehyde functionality is an electrophilic hub, making it the primary site for derivatization. Two foundational, high-yield reactions are the Knoevenagel condensation and Schiff base formation, which serve as gateways to vast chemical libraries.

Knoevenagel Condensation: Building Carbon-Carbon Bonds

This reaction involves the condensation of the aldehyde with a compound containing an active methylene group (e.g., malononitrile, ethyl cyanoacetate), catalyzed by a weak base.[10][11]

Mechanistic Rationale: The choice of a base like piperidine or DBU is critical. It must be strong enough to deprotonate the active methylene compound, creating a nucleophilic carbanion, but not so strong as to promote self-condensation of the aldehyde.[10] The reaction proceeds via a nucleophilic attack on the aldehyde carbonyl, followed by dehydration to yield a stable α,β-unsaturated product. This introduces a new, conjugated system, often with useful electronic and pharmacological properties.

Protocol 1: Knoevenagel Condensation with Malononitrile

  • Setup: To a solution of 4-methylbenzo[d]thiazole-2-carbaldehyde (1.0 eq) in absolute ethanol (15 mL), add malononitrile (1.05 eq).

  • Catalysis: Add a catalytic amount of piperidine (3-4 drops) to the stirred solution.

  • Reaction: Heat the mixture to reflux (approx. 80°C) for 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a 3:1 hexane/ethyl acetate mobile phase. The disappearance of the aldehyde spot indicates completion.

  • Work-up: Upon completion, cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to facilitate precipitation.

  • Isolation: Collect the resulting solid precipitate by vacuum filtration through a Büchner funnel.

  • Purification: Wash the solid with a small amount of cold ethanol to remove residual reactants and catalyst. Dry the product under vacuum. If necessary, further purification can be achieved by recrystallization from hot ethanol.

Schiff Base Formation: Introducing Nitrogen Functionality

The reaction of the aldehyde with primary amines yields imines (Schiff bases), a key pharmacophore in its own right and a versatile intermediate for further reactions like reduction to secondary amines.[12][13]

Mechanistic Rationale: This condensation is typically catalyzed by a small amount of acid (e.g., glacial acetic acid).[12] The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon for attack by the amine. The subsequent elimination of a water molecule is the driving force for the reaction and is often facilitated by removing water, for example, with a Dean-Stark apparatus or molecular sieves.[14]

Protocol 2: Schiff Base Formation with Aniline

  • Setup: Dissolve 4-methylbenzo[d]thiazole-2-carbaldehyde (1.0 eq) and aniline (1.0 eq) in a round-bottom flask containing absolute ethanol (20 mL).

  • Catalysis: Add 3-5 drops of glacial acetic acid to the mixture.

  • Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

  • Work-up: After the reaction is complete, cool the flask to room temperature. The Schiff base product will often precipitate directly from the solution.

  • Isolation: Filter the solid product and wash it with cold ethanol to remove impurities.

  • Purification: Dry the product in a vacuum oven. Recrystallization from a suitable solvent like ethanol or a mixture of ethanol and DMF can be performed for higher purity.

Summary of C2-Aldehyde Functionalizations
Reaction TypeReagent ClassKey CatalystProduct ScaffoldTypical Yield (%)
Knoevenagel CondensationActive Methylene CompoundsPiperidine, DBUα,β-Unsaturated Systems85-95
Schiff Base FormationPrimary Amines (Aryl/Alkyl)Glacial Acetic AcidImines (Azomethines)80-90
Reductive AminationPrimary/Secondary AminesNaBH(OAc)₃, NaBH₃CNSecondary/Tertiary Amines70-85
Wittig ReactionPhosphonium YlidesNone (reagent is basic)Alkenes65-80

Part B: Bioisosteric Replacement Strategies in Drug Design

Functionalization provides a primary scaffold, but strategic modification through bioisosteric replacement is essential for optimizing a lead compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile.[15][16] Bioisosteres are functional groups or substituents with similar physical or chemical properties that impart different biological or pharmacokinetic characteristics.[17][18]

Example Application: A common product from the Knoevenagel condensation using ethyl cyanoacetate, followed by hydrolysis, is a carboxylic acid. While crucial for some receptor interactions, carboxylic acids can suffer from poor cell permeability and rapid metabolism.[16] A well-established bioisosteric replacement is the tetrazole ring.[15][17]

G cluster_main Bioisosteric Replacement Workflow A Initial Hit Compound (e.g., containing -COOH) B Identify Problematic Moiety (Poor PK/Toxicity) A->B C Select Bioisostere (e.g., Tetrazole for -COOH) B->C D Synthesize Analog C->D E Evaluate Properties (Potency, Solubility, Permeability) D->E F Optimized Lead Compound (Improved ADMET) E->F

Caption: A typical workflow for lead optimization using bioisosterism.

Classical Bioisosteres for Consideration:

Original GroupBioisosteric Replacement(s)Potential Advantage(s)
Carboxylic Acid (-COOH)Tetrazole, AcylsulfonamideImproved metabolic stability, cell permeability, pKa modulation.[15]
Amide (-CONH-)1,2,4-Oxadiazole, TriazoleIncreased metabolic stability against proteases.[17]
Phenyl RingThiophene, Pyridine, Bicyclo[1.1.1]pentaneModulate lipophilicity, introduce new interaction points, escape patent space.
Methyl (-CH₃)Trifluoromethyl (-CF₃)Blocks metabolic oxidation, alters electronics, increases lipophilicity.

Application in Drug Design: Targeting Cancer

Benzothiazole derivatives have shown remarkable potential as anticancer agents, acting on a multitude of targets.[1][19][20] Functionalized derivatives of 4-methylbenzo[d]thiazole-2-carbaldehyde can be designed as inhibitors for various cancer-related targets, such as kinases, tubulin, and carbonic anhydrases.[2][5][21]

For instance, Schiff bases derived from benzothiazoles can chelate metal ions essential for enzyme function or intercalate into DNA. Products of the Knoevenagel condensation often possess conjugated systems that can interact with the active sites of kinases. The strategic diversification enabled by the protocols in this guide allows for the generation of a focused library of compounds for screening against a panel of cancer cell lines.

References

  • Benzothiazole derivatives as anticancer agents - PMC - NIH. (n.d.). National Center for Biotechnology Information.
  • (PDF) Benzothiazole derivatives as anticancer agents - ResearchGate. (2019). ResearchGate.
  • Benzothiazoles: How Relevant in Cancer Drug Design Strategy? (2014, January 1). Bentham Science.
  • New horizons in benzothiazole scaffold for cancer therapy: Advances in bioactivity, functionality, and chemistry - SRUC, Scotland's Rural College. (2020, September 15). SRUC.
  • Full article: Benzothiazole derivatives as anticancer agents - Taylor & Francis. (2019, December 2). Taylor & Francis Online.
  • Synthesis of N-Formyl-2-benzoyl Benzothiazolines, 2-Substituted Benzothiazoles, and Symmetrical Disulfides from N-Phenacylbenzothiazolium Bromides - PubMed. (2019, August 16). PubMed.
  • The rational design of benzothiazole analogues by bioisosterism approach. - ResearchGate. (n.d.). ResearchGate.
  • Synthesis of 4-Methylbenzo[d]thiazol-2(3H)-one: A Technical Guide - Benchchem. (n.d.). BenchChem.
  • Synthesis and Pharmacological Activities of Benzothiazole Derivatives - Indian Journal of Pharmaceutical Education and Research. (2023, October 10). Indian Journal of Pharmaceutical Education and Research.
  • A Comparative Guide to Schiff Base Synthesis: 4-(benzo[d]thiazol-2-yl)benzaldehyde vs. 4-nitrobenzaldehyde - Benchchem. (n.d.). BenchChem.
  • Synthesis of 2-aryl benzothiazoles a | Download Table - ResearchGate. (n.d.). ResearchGate.
  • A simple and efficient route for synthesis of 2-alkylbenzothiazoles. (n.d.). Chiang Mai University.
  • CN105198835B - The synthesis technique of the formic acid of benzothiazole 2 - Google Patents. (n.d.). Google Patents.
  • Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (2020, April 5). MDPI.
  • Benzothiazole synthesis - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
  • Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. (n.d.). Asian Journal of Chemistry.
  • Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. (2025, March 24). BenchChem.
  • The role of bioisosterism in modern drug design: Current applications and challenges. (2025, May 5). Current Trends in Pharmacy and Pharmaceutical Chemistry.
  • Advancement in Pharmacological Activities of Benzothiazole and its Derivatives: An Up to Date Review | Scilit. (n.d.). Scilit.
  • Bioisosteric Replacements - Chemspace. (n.d.). Chemspace.
  • Synthesis of Benzothiazole Schiff's Bases and screening for the Anti- Oxidant Activity - JOCPR. (n.d.). Journal of Chemical and Pharmaceutical Research.
  • Bioisosteric Replacements - Cambridge MedChem Consulting. (2021, January 30). Cambridge MedChem Consulting.
  • Copper-Coordinated Thiazoles and Benzothiazoles: A Perfect Alliance in the Search for Compounds with Antibacterial and Antifungal Activity - MDPI. (2023, April 25). MDPI.
  • RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW - Semantic Scholar. (2022, June 30). Semantic Scholar.
  • C-H Functionalization of Benzothiazoles via Thiazol-2-yl-phosphonium Intermediates. (2020, May 1). ACS Publications.
  • Is it possible for obtaining the Schiff bases using 2-amino-4-methyl benzothiazole? (2020, June 13). ResearchGate.
  • Application Notes: 4-Methyl-2,1,3-benzothiadiazole in Medicinal Chemistry and Drug Design - Benchchem. (n.d.). BenchChem.
  • Application Notes and Protocols for Knoevenagel Condensation using Methyl 4-formylbenzoate - Benchchem. (n.d.). BenchChem.
  • Novel benzothiazole/benzothiazole thiazolidine‐2,4‐dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies - PMC. (n.d.). National Center for Biotechnology Information.
  • In-silico based Designing of benzo[d]thiazol-2-amine Derivatives as Analgesic and Anti-inflammatory Agents. (n.d.). Bentham Science.
  • Application Notes and Protocols for Knoevenagel Condensation with 2-Methoxyquinoline-4-carbaldehyde - Benchchem. (n.d.). BenchChem.
  • Synthesis, Structural Characterization Of Benzothiazole Schiff Base Metal (II) Complexes And Their Interaction With DNA. (n.d.). Asian Journal of Chemistry.
  • Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. (n.d.). Journal of Chemical Reviews.
  • Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst - ACG Publications. (2021, March 15). ACG Publications.
  • Synthetic route for the synthesis of 2-methylbenzo[d]thiazole derivatives (4a–f,5a–g). Key. (n.d.). ResearchGate.
  • Benzothiazole derivatives in the design of antitumor agents - PubMed. (2024, June 14). PubMed.
  • Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC. (n.d.). National Center for Biotechnology Information.
  • Synthesis and Characterization of New Benzothiazole-derived Schiff Bases Metal Complexes - Baghdad Science Journal. (2022). Baghdad Science Journal.
  • Reactions of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Benzothiazolium Salts - MDPI. (n.d.). MDPI.

Sources

Application

one-pot synthesis of 4-methylbenzothiazole derivatives using aldehyde intermediates

An In-Depth Guide to the One-Pot Synthesis of 4-Methylbenzothiazole Derivatives from Aldehyde Intermediates Application Note & Protocols for Advanced Drug Discovery Abstract The benzothiazole scaffold is a cornerstone in...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the One-Pot Synthesis of 4-Methylbenzothiazole Derivatives from Aldehyde Intermediates

Application Note & Protocols for Advanced Drug Discovery

Abstract

The benzothiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of pharmacologically active agents.[1][2] Derivatives of 4-methylbenzothiazole, in particular, are of significant interest due to their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4] Traditional multi-step synthetic routes to these compounds are often hampered by low yields, harsh reaction conditions, and the generation of significant chemical waste. This guide details a streamlined, efficient, and atom-economical one-pot synthesis of 2-substituted-4-methylbenzothiazole derivatives through the condensation of 3-methyl-2-aminothiophenol with a diverse range of aldehyde intermediates. We provide a thorough examination of the underlying reaction mechanism, a comparative analysis of catalytic systems, and two detailed, field-proven experimental protocols designed for reproducibility and scalability.

Introduction: The Strategic Importance of Benzothiazoles

Benzothiazole and its derivatives are classified as "privileged structures" in drug discovery, meaning they are capable of binding to a variety of biological targets with high affinity.[4] This versatility has led to their incorporation into numerous therapeutic agents.[5][6] The one-pot synthesis, which combines multiple reaction steps into a single operation without isolating intermediates, represents a significant advancement in green and sustainable chemistry.[7][8] By minimizing solvent usage, purification steps, and reaction time, this approach not only improves laboratory efficiency but also reduces the environmental impact of chemical synthesis, making it an invaluable tool for researchers in drug development.[8]

Mechanistic Pathway: From Aldehyde to Aromatic Heterocycle

The cornerstone of this one-pot synthesis is the acid- or metal-catalyzed condensation reaction between a 2-aminothiophenol and an aldehyde. The reaction elegantly proceeds through three key mechanistic steps, as outlined below.

The Three-Step Cascade:
  • Schiff Base Formation: The reaction initiates with a nucleophilic attack by the primary amine of the 2-aminothiophenol on the electrophilic carbonyl carbon of the aldehyde. This is followed by dehydration to form a crucial Schiff base (imine) intermediate.[9][10]

  • Intramolecular Cyclization: The thiol group (-SH) then performs an intramolecular nucleophilic attack on the imine carbon. This cyclization step results in the formation of a non-aromatic 2,3-dihydrobenzothiazole (benzothiazoline) ring system.[9][10]

  • Aromatization (Oxidation): The final and irreversible step is the oxidation of the benzothiazoline intermediate to the stable, aromatic benzothiazole product. This aromatization is the thermodynamic driving force for the reaction and can be achieved using an external oxidant or, in many cases, simply by exposure to atmospheric oxygen.[9][10]

Fig. 1: Reaction mechanism for one-pot benzothiazole synthesis.

Comparative Analysis of Catalytic Systems

The success of the one-pot synthesis hinges on the choice of catalyst and reaction conditions. The catalyst's primary role is to activate the aldehyde's carbonyl group, facilitating the initial nucleophilic attack.[11] A wide array of catalysts have been developed, ranging from simple Brønsted/Lewis acids to sophisticated heterogeneous nanocatalysts. The selection of a catalyst should be guided by factors such as substrate scope, desired reaction time, yield, cost, and commitment to green chemistry principles.

Catalyst SystemSolventTemp. (°C)TimeYield (%)Key Advantages & InsightsReference(s)
Zn(OAc)₂·2H₂O Solvent-free8030 min94Environmentally friendly, inexpensive, mild conditions, and excellent yields with various aldehydes.[7][9][7][9]
H₂O₂ / HCl EthanolRoom Temp.1 h85-94Very mild conditions, short reaction times, and uses inexpensive, readily available reagents.[11][12][13][11][12][13]
Iodine DMF1001-2 h~78Iodine acts as a mild and less toxic oxidant/catalyst compared to other heavy metals.[14][14]
NH₄Cl Methanol/WaterRoom Temp.1 hHighActivates the aldehyde via hydrogen bonding; an extremely cheap and green catalytic system.[11][15][11][15]
Fe₃O₄@Pyl-Cu Ethanol8015-30 min92-98Magnetic nanocatalyst that is easily recoverable and reusable, aligning with green chemistry principles.[16][16]
Al(HSO₄)₃ Solvent-free805-10 min90-96A heterogeneous acid catalyst allowing for very short reaction times and simple work-up.[17][17]
Laccase Phosphate BufferRoom Temp.12 hGood-Exc.An enzymatic, green approach suitable for sensitive substrates, operating at neutral pH.[11][11]

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for synthesizing 2-substituted-4-methylbenzothiazole derivatives. These have been selected to represent two highly efficient and distinct catalytic approaches.

Protocol 1: Zinc Acetate-Catalyzed Solvent-Free Synthesis

This protocol is based on the highly efficient, environmentally benign method using zinc acetate as a catalyst under solvent-free conditions.[7][9] It is robust and provides excellent yields for a wide range of aromatic, aliphatic, and heterocyclic aldehydes.

Materials & Reagents:

  • 3-Methyl-2-aminothiophenol (1.0 mmol, 139 mg)

  • Substituted Aldehyde (e.g., Benzaldehyde, 1.0 mmol, 106 mg)

  • Zinc Acetate Dihydrate (Zn(OAc)₂·2H₂O) (5 mol%, 0.05 mmol, 11 mg)

  • 50 mL Round-bottom flask

  • Magnetic stirrer with hotplate

  • Thin-layer chromatography (TLC) plates (silica gel)

  • Ethyl acetate and Hexane for TLC and column chromatography

Procedure:

  • Reaction Setup: To a 50 mL round-bottom flask, add 3-methyl-2-aminothiophenol (1.0 mmol), the selected aldehyde (1.0 mmol), and zinc acetate dihydrate (0.05 mmol).

  • Reaction Conditions: Place the flask in a preheated oil bath at 80°C. Stir the mixture vigorously. The solid reactants will melt and react.

  • Monitoring the Reaction: The reaction is typically rapid. Monitor its progress every 10-15 minutes using TLC with a hexane:ethyl acetate (9:1) solvent system. The reaction is generally complete within 30-40 minutes.[9]

  • Work-up: Upon completion, allow the reaction mixture to cool to room temperature. The product will solidify. Dissolve the crude solid in a minimal amount of ethyl acetate.

  • Purification: Purify the crude product directly by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure 2-substituted-4-methylbenzothiazole.

Causality & Trustworthiness:

  • Why Zinc Acetate? Zinc acetate is a mild Lewis acid that effectively activates the aldehyde carbonyl for nucleophilic attack without promoting side reactions. Its low toxicity and cost make it a superior choice to many other metal catalysts.[9]

  • Why Solvent-Free? Operating without a solvent not only aligns with green chemistry principles but also increases reactant concentration, leading to significantly faster reaction rates.[17] The 80°C temperature is optimal for melting the reactants and providing sufficient energy for the reaction without causing thermal degradation.[9]

Protocol 2: H₂O₂/HCl Catalyzed Synthesis at Room Temperature

This protocol leverages a simple and powerful oxidative acid catalyst system that functions efficiently at ambient temperature, making it highly accessible and energy-efficient.[11][12]

Materials & Reagents:

  • 3-Methyl-2-aminothiophenol (1.0 mmol, 139 mg)

  • Substituted Aromatic Aldehyde (1.0 mmol)

  • Ethanol (5 mL)

  • 30% Hydrogen Peroxide (H₂O₂) (6.0 mmol)

  • Concentrated Hydrochloric Acid (HCl) (3.0 mmol)

  • 50 mL Round-bottom flask with magnetic stirrer

  • Saturated sodium bicarbonate solution

  • Ethyl acetate for extraction

Procedure:

  • Reaction Setup: In a 50 mL round-bottom flask, dissolve 3-methyl-2-aminothiophenol (1.0 mmol) and the aromatic aldehyde (1.0 mmol) in 5 mL of ethanol. Stir the solution at room temperature.

  • Catalyst Addition: To the stirring solution, carefully add 30% hydrogen peroxide (6.0 mmol) followed by the dropwise addition of concentrated hydrochloric acid (3.0 mmol). An exotherm may be observed.

  • Reaction Conditions: Continue stirring the mixture at room temperature.

  • Monitoring the Reaction: Monitor the reaction by TLC using a hexane:ethyl acetate (8:2) mobile phase. The reaction is typically complete within one hour.[11][13]

  • Work-up: Once the reaction is complete, pour the mixture into 20 mL of cold water. Neutralize the solution carefully with saturated sodium bicarbonate until the pH is ~7.

  • Extraction & Purification: Extract the aqueous mixture with ethyl acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by recrystallization from ethanol or by column chromatography.

Causality & Trustworthiness:

  • Why H₂O₂/HCl? In this system, HCl acts as a Brønsted acid to catalyze the initial condensation and Schiff base formation. H₂O₂ serves as an efficient and clean oxidizing agent for the final aromatization step, producing only water as a byproduct.[11]

  • Why Room Temperature? The high reactivity of this catalytic system obviates the need for heating, which preserves thermally sensitive functional groups on the aldehyde or benzothiazole core and reduces energy consumption.[11]

Experimental Workflow Visualization

A successful synthesis campaign requires a logical flow from preparation to final analysis. The following diagram illustrates the typical workflow for the protocols described above.

Fig. 2: General experimental workflow for one-pot synthesis.

Applications in Drug Development and Beyond

The 4-methylbenzothiazole scaffold is a key component in the design of novel therapeutic agents. Its derivatives have demonstrated potent activity in several key areas:

  • Oncology: Certain benzothiazole derivatives exhibit significant anticancer activity, targeting various cancer cell lines, including those of the breast, colon, and lung.[2]

  • Neurodegenerative Diseases: The planar, aromatic structure of benzothiazoles makes them effective imaging agents for amyloid-β plaques, which are hallmarks of Alzheimer's disease.

  • Infectious Diseases: The scaffold has been exploited to develop novel antibacterial, antifungal, and antimalarial agents, addressing the critical need for new treatments against resistant pathogens.[3]

The synthetic methods detailed herein provide researchers with a powerful platform to rapidly generate libraries of novel 4-methylbenzothiazole derivatives for high-throughput screening and lead optimization in the drug discovery pipeline.

References

  • Gao, X., Liu, J., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules. Available at: [Link]

  • Qadir, T., Amin, A., et al. (2022). Recent Advances in the Synthesis of Benzothiazole and its Derivatives. Current Organic Chemistry. Available at: [Link]

  • Gao, X., Liu, J., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Semantic Scholar. Available at: [Link]

  • Qadir, T., Amin, A., et al. (2022). Recent Advances in the Synthesis of Benzothiazole and its Derivatives. Europe PMC. Available at: [Link]

  • Qadir, T., Amin, A., et al. (2022). Recent Advances in the Synthesis of Benzothiazole and its Derivatives. Bentham Science. Available at: [Link]

  • Digambar, S. P., et al. (2022). Zn(OAc)2.2H2O: An efficient catalyst for the one-pot synthesis of 2- substituted benzothiazoles. ACG Publications. Available at: [Link]

  • Biological and Molecular Chemistry. (2024). Application of Magnetic Nanocatalyst Fe3O4@Pyl-Cu in One-pot Synthesis of Benzothiazoles. Biological and Molecular Chemistry. Available at: [Link]

  • Moghadasi, Z., et al. (2023). One-pot Three-component Synthesis of 2-Substituted Benzothiazoles Using Fe3O4 Nanoparticles Modified with Serine Supported Cu (I) Iodide. Nanomaterials Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). One Pot Synthesis of Benzothiazole Derivatives by Nano Silica-based Complex in an Aqueous Medium. ResearchGate. Available at: [Link]

  • Pavez, J. F., et al. (2021). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. MDPI. Available at: [Link]

  • Wang, Y., et al. (2026). One-pot, catalytic oxidative synthesis of 2-biphenylbenzoxazoles, benzothiazoles and 1-substituted benzimidazoles: a convenient and efficient strategy. Royal Society of Chemistry. Available at: [Link]

  • Singh, H., et al. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. MDPI. Available at: [Link]

  • Xiao, J., et al. (2022). Synthesis of benzothiazole from 2-aminothiophenol and benzaldehyde catalyzed by alkyl carbonic acid. Taylor & Francis Online. Available at: [Link]

  • Rashed, M. N., et al. (2024). Chemical Fixation of CO2 with 2-Aminobenzenethiols into Benzothiazol(on)es: A Review of Recent Updates. MDPI. Available at: [Link]

  • Li, Y., et al. (2006). A Simple Iodine-promoted Synthesis of 2-Substituted Benzothiazoles by Condensation of Aldehydes with 2-Aminothiophenol. Organic Chemistry Portal. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of benzothiazole from 2-aminothiophenol and benzaldehyde catalyzed by alkyl carbonic acid. ResearchGate. Available at: [Link]

  • Ayati, A., et al. (2019). Benzothiazole derivatives as anticancer agents. National Institutes of Health (NIH). Available at: [Link]

  • ResearchGate. (n.d.). Possible reaction pathways for one-pot synthesis of N-alkylated (benzo)thiazoles. ResearchGate. Available at: [Link]

  • Lihumis, H. S., et al. (2022). A Review on Recent Development and biological applications of benzothiazole derivatives. Progress in Chemical and Biochemical Research. Available at: [Link]

  • Pavez, J. F., et al. (2025). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). MDPI. Available at: [Link]

  • Singh, A. (2022). Note on Benzothiazole used in Modern Day Drug Designing and Development. Drug Designing: Open Access. Available at: [Link]

  • Pavez, J. F., et al. (2021). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. National Institutes of Health (NIH). Available at: [Link]

  • Wang, D., et al. (2020). Preparation of core–shell catalyst for the tandem reaction of amino compounds with aldehydes. National Institutes of Health (NIH). Available at: [Link]

  • Mirjalili, B. F., et al. (2015). Al(HSO4)3 as an efficient catalyst for the synthesis of benzothiazole derivatives under solvent free conditions. Organic Chemistry Research. Available at: [Link]

  • Gao, X., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. BioKB. Available at: [Link]

  • Sharma, D., et al. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Publishing. Available at: [Link]

  • Gao, X., et al. (2025). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. MDPI. Available at: [Link]

  • Bakherad, M., et al. (2023). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. National Institutes of Health (NIH). Available at: [Link]

  • Wang, X., et al. (2011). One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions. International Journal of Organic Chemistry. Available at: [Link]

  • Patel, N. B., et al. (2012). One Pot Two Step Synthesis of 2-Arylidenehydrazinyl-4-arylthiazole. International Letters of Chemistry, Physics and Astronomy. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-methylbenzo[d]thiazole-2-carbaldehyde

This technical support center is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 4-methylbenzo[d]thiazole-2-carbaldehyde. This guide provides in-depth troubles...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support center is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 4-methylbenzo[d]thiazole-2-carbaldehyde. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and improve reaction yields. Our focus is on providing practical, field-proven insights grounded in established chemical principles.

Introduction to Synthetic Strategies

The synthesis of 4-methylbenzo[d]thiazole-2-carbaldehyde, a valuable heterocyclic building block, can be approached through several strategic routes. The optimal choice depends on factors such as precursor availability, scalability, and desired purity. This guide will focus on three primary, scientifically vetted pathways:

  • Direct Oxidation: A highly efficient route involving the selective oxidation of the 2-methyl group of 2,4-dimethylbenzothiazole.

  • Electrophilic Formylation: The Vilsmeier-Haack reaction on a 4-methylbenzothiazole core.

  • Organometallic Approach: A classic method involving a Grignard reagent prepared from 2-bromo-4-methylbenzothiazole.

Each of these routes presents a unique set of experimental challenges and optimization opportunities. The following sections will provide a detailed breakdown of each method, including troubleshooting for common issues that may arise.

Frequently Asked Questions (FAQs)

Q1: What is the most direct and highest-yielding route to 4-methylbenzo[d]thiazole-2-carbaldehyde?

A1: The most direct and often highest-yielding route is the oxidation of 2,4-dimethylbenzothiazole using selenium dioxide (SeO₂). This reaction, known as the Riley oxidation, is highly selective for the activated methyl group at the C2 position of the benzothiazole ring.[1][2] Yields can be moderate to good, and the reaction is typically straightforward to perform. However, it requires the synthesis of the 2,4-dimethylbenzothiazole precursor.

Q2: I am having trouble with the regioselectivity of the Vilsmeier-Haack reaction on 4-methylbenzothiazole. Where should the formylation occur?

A2: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution, and its regioselectivity is governed by the electronic properties of the substrate.[3][4][5][6][7] The benzothiazole ring system is electron-rich, but the precise location of formylation on the 4-methylbenzothiazole can be competitive. While formylation at the C2 position is desired, attack on the benzene ring (e.g., at the 7-position) is a common side reaction. Optimizing reaction temperature and stoichiometry is key to controlling regioselectivity.

Q3: My Grignard reaction to form the 2-benzothiazolylmagnesium bromide is not initiating. What are the most common reasons for this?

A3: Grignard reagent formation is highly sensitive to moisture and the quality of the magnesium.[1][8][9][10][11] The most common causes for initiation failure are:

  • Wet glassware or solvent: All glassware must be flame-dried or oven-dried, and anhydrous solvents (typically THF or diethyl ether) must be used.

  • Inactive magnesium: The surface of magnesium turnings can be coated with a passivating layer of magnesium oxide. It is crucial to activate the magnesium, often by using a small crystal of iodine, 1,2-dibromoethane, or by mechanically crushing the turnings.[9]

  • Purity of the 2-bromo-4-methylbenzothiazole: Impurities in the starting material can quench the Grignard reagent as it forms.

Q4: What are the primary safety concerns when working with selenium dioxide?

A4: Selenium compounds are highly toxic and should be handled with extreme care in a well-ventilated fume hood.[12][13][14] Inhalation, ingestion, or skin contact can be harmful. It is also important to manage the waste appropriately, as selenium byproducts are environmental hazards. When possible, using a catalytic amount of SeO₂ with a co-oxidant can minimize exposure and waste.[12][15][16]

Q5: How can I effectively purify the final 4-methylbenzo[d]thiazole-2-carbaldehyde product?

A5: The most common and effective method for purifying the final aldehyde is column chromatography on silica gel.[17][18] A gradient of ethyl acetate in hexanes is typically a good starting point for the eluent system. Recrystallization can also be effective if the crude product is a solid and a suitable solvent system can be identified. For aldehydes, purification via the formation of a solid bisulfite adduct is a classic and highly selective method that can remove non-aldehydic impurities.[17]

Comparative Analysis of Synthetic Routes

The following table provides a summary of the three main synthetic routes, allowing for a comparison of their respective advantages and disadvantages.

Synthetic Route Key Precursor Typical Reagents Reported Yield Range Advantages Disadvantages
Route 1: Direct Oxidation 2,4-DimethylbenzothiazoleSelenium Dioxide (SeO₂), Dioxane50-70%[15][19]High atom economy, direct conversion.Toxicity of selenium reagents; potential for over-oxidation to carboxylic acid.
Route 2: Vilsmeier-Haack 4-MethylbenzothiazolePOCl₃, DMF40-60%Readily available reagents.Potential for regioisomeric byproducts; the Vilsmeier reagent is moisture-sensitive.[3][4]
Route 3: Grignard Reaction 2-Bromo-4-methylbenzothiazoleMg, THF, DMF or Ethyl Formate60-80% (for formylation step)[10]Good yields for the formylation step; well-established chemistry.Multi-step synthesis; Grignard reagents are highly moisture-sensitive.[8][9]

Troubleshooting Guides and Experimental Protocols

This section provides detailed troubleshooting guides and step-by-step protocols for the primary synthetic route and the synthesis of its key precursor.

Primary Recommended Pathway: Oxidation of 2,4-Dimethylbenzothiazole

This route is recommended for its directness and efficiency. The key is the successful synthesis of the 2,4-dimethylbenzothiazole precursor.

Figure 1: Workflow for the synthesis of the target aldehyde via the oxidation route.
Step 1: Synthesis of 2,4-Dimethylbenzothiazole

The synthesis of this key precursor is a two-step process starting from the commercially available 2-amino-4-methylbenzothiazole.

Part A: Synthesis of 2-Amino-3-methylbenzenethiol

This intermediate is prepared by the alkaline hydrolysis of 2-amino-4-methylbenzothiazole.[20][21][22][23]

  • Protocol:

    • In a round-bottom flask equipped with a reflux condenser, combine 2-amino-4-methylbenzothiazole (1 equivalent) and a 25% aqueous solution of sodium hydroxide (approximately 10 volumes).

    • Heat the mixture to reflux and maintain for 12-24 hours. The progress of the hydrolysis can be monitored by TLC.

    • Cool the reaction mixture to room temperature and carefully neutralize with an acid (e.g., acetic acid or dilute HCl) to a pH of ~6-7.

    • The 2-amino-3-methylbenzenethiol will precipitate as a solid or oil. Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, which can often be used in the next step without further purification.

Part B: Synthesis of 2,4-Dimethylbenzothiazole

This step involves the condensation of 2-amino-3-methylbenzenethiol with acetic anhydride.[24][25]

  • Protocol:

    • Dissolve 2-amino-3-methylbenzenethiol (1 equivalent) in glacial acetic acid (5-10 volumes) in a round-bottom flask.

    • Add acetic anhydride (1.1 equivalents) dropwise to the solution.

    • Heat the reaction mixture to 80-100 °C for 1-2 hours. Monitor the reaction by TLC.

    • After cooling, pour the reaction mixture into cold water and neutralize with a base (e.g., sodium bicarbonate or sodium hydroxide solution).

    • Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the crude product by column chromatography (silica gel, hexanes/ethyl acetate) to obtain pure 2,4-dimethylbenzothiazole.

Step 2: Oxidation to 4-Methylbenzo[d]thiazole-2-carbaldehyde

This is the final, critical step. Careful control of temperature and stoichiometry is essential to prevent over-oxidation.

  • Protocol:

    • In a round-bottom flask, dissolve 2,4-dimethylbenzothiazole (1 equivalent) in a suitable solvent such as dioxane or a mixture of acetic acid and water.

    • Add selenium dioxide (1.1 equivalents) in one portion.

    • Heat the mixture to reflux (typically 80-100 °C) for 4-8 hours. The reaction mixture will likely turn dark as elemental selenium precipitates.[12]

    • Monitor the reaction by TLC until the starting material is consumed.

    • Cool the reaction to room temperature and filter through a pad of celite to remove the precipitated selenium.

    • Dilute the filtrate with water and extract the product with ethyl acetate or dichloromethane.

    • Wash the combined organic layers with saturated sodium bicarbonate solution (to remove any carboxylic acid byproduct) and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude aldehyde by column chromatography.

Troubleshooting Guide for the Oxidation Route

Troubleshooting_Oxidation cluster_causes Potential Causes cluster_solutions Recommended Solutions start Low Yield or No Product cause1 Over-oxidation to Carboxylic Acid start->cause1 cause2 Incomplete Reaction start->cause2 cause3 Decomposition of Starting Material/Product start->cause3 cause4 Impure Precursor start->cause4 sol1 Reduce reaction time. Use catalytic SeO₂ with a co-oxidant (t-BuOOH). [10, 21] cause1->sol1 sol2 Increase reaction time or temperature moderately. Ensure SeO₂ is of good quality. cause2->sol2 sol3 Maintain a steady, moderate temperature (avoid overheating). Run the reaction under an inert atmosphere. cause3->sol3 sol4 Purify 2,4-dimethylbenzothiazole by column chromatography before oxidation. cause4->sol4

Figure 2: Troubleshooting decision tree for the selenium dioxide oxidation step.

Alternative Synthetic Routes

While the oxidation route is preferred, the following alternatives are valuable if the necessary precursors are unavailable or if different synthetic strategies are desired.

Alternative Route 1: Vilsmeier-Haack Formylation

This method formylates a pre-formed 4-methylbenzothiazole ring.

  • General Protocol:

    • In a flame-dried, two-necked flask under an inert atmosphere, cool anhydrous DMF to 0 °C.

    • Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise, keeping the temperature below 5 °C. Stir for 30-60 minutes at 0 °C to form the Vilsmeier reagent.[1]

    • Dissolve 4-methylbenzothiazole (1 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0 °C.

    • Allow the reaction to warm to room temperature and then heat to 60-80 °C for several hours, monitoring by TLC.

    • Cool the reaction mixture and carefully pour it onto crushed ice.

    • Neutralize the acidic solution with a base (e.g., NaOH or NaHCO₃ solution).

    • Extract the product with an organic solvent, wash, dry, and purify by column chromatography.

  • Troubleshooting:

    • Low Conversion: Ensure anhydrous conditions, as the Vilsmeier reagent is moisture-sensitive.[1] The 4-methylbenzothiazole ring may not be sufficiently activated; longer reaction times or higher temperatures may be required.

    • Formation of Regioisomers: If formylation occurs on the benzene ring, try running the reaction at a lower temperature to improve selectivity. Purification by column chromatography will be essential to separate the isomers.

Alternative Route 2: Grignard Reaction

This classic approach builds the aldehyde from a halogenated precursor.

  • General Protocol:

    • Activate magnesium turnings (1.5 equivalents) in a flame-dried flask under an inert atmosphere with a crystal of iodine.

    • Add a solution of 2-bromo-4-methylbenzothiazole (1 equivalent) in anhydrous THF dropwise to initiate the Grignard formation. Maintain a gentle reflux.

    • After the magnesium is consumed, cool the Grignard reagent to 0 °C.

    • Slowly add a formylating agent such as anhydrous DMF or ethyl formate (1.5 equivalents).

    • Allow the reaction to warm to room temperature and stir for several hours.

    • Quench the reaction carefully by slowly adding a saturated aqueous solution of ammonium chloride.

    • Extract the product with ether or ethyl acetate, wash, dry, and purify by column chromatography.

  • Troubleshooting:

    • Failure to Form Grignard Reagent: This is the most common issue. Ensure absolute anhydrous conditions and properly activated magnesium.[9]

    • Low Yield of Aldehyde: The Grignard reagent can be basic enough to deprotonate the formylating agent. Adding the Grignard reagent to an excess of the formylating agent at low temperature can sometimes improve yields.

Product Identification

  • ¹H NMR (400 MHz, CDCl₃):

    • Aldehyde proton (-CHO): ~ δ 10.1 ppm (singlet)

    • Aromatic protons (benzene ring): δ 7.5 - 8.2 ppm (multiplets, 3H)

    • Methyl protons (-CH₃): ~ δ 2.8 ppm (singlet)

  • ¹³C NMR (100 MHz, CDCl₃):

    • Aldehyde carbon (-CHO): ~ δ 185 ppm

    • C2 of benzothiazole: ~ δ 168 ppm

    • Aromatic carbons: δ 122 - 154 ppm

    • Methyl carbon (-CH₃): ~ δ 18 ppm

References

Sources

Optimization

preventing oxidation of 4-methylbenzo[d]thiazole-2-carbaldehyde during storage

This technical support guide is designed for researchers, scientists, and drug development professionals who are utilizing 4-methylbenzo[d]thiazole-2-carbaldehyde in their experimental workflows. Our goal is to provide i...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals who are utilizing 4-methylbenzo[d]thiazole-2-carbaldehyde in their experimental workflows. Our goal is to provide in-depth technical assistance to help you mitigate the primary challenge associated with this compound: its susceptibility to oxidation during storage. By understanding the underlying chemical principles and implementing the recommended procedures, you can ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: I've noticed a white crystalline precipitate forming in my vial of 4-methylbenzo[d]thiazole-2-carbaldehyde over time. What is it, and why is it forming?

A1: The white crystalline solid is most likely 4-methylbenzo[d]thiazole-2-carboxylic acid. This is the primary oxidation product of 4-methylbenzo[d]thiazole-2-carbaldehyde. Aromatic aldehydes are susceptible to oxidation, where the aldehyde functional group (-CHO) is converted to a carboxylic acid group (-COOH) upon exposure to atmospheric oxygen.[1] This is a common degradation pathway for this class of compounds.

Q2: What are the primary factors that accelerate the oxidation of my compound?

A2: The oxidation of 4-methylbenzo[d]thiazole-2-carbaldehyde is primarily accelerated by three main factors:

  • Exposure to Oxygen: The presence of atmospheric oxygen is the key reactant in the oxidation process.[1]

  • Exposure to Light: Light, particularly UV radiation, can act as a catalyst, providing the energy to initiate the free-radical chain reaction of autoxidation.

  • Elevated Temperatures: Higher temperatures increase the rate of chemical reactions, including oxidation.[1]

Q3: What are the optimal storage conditions to ensure the long-term stability of 4-methylbenzo[d]thiazole-2-carbaldehyde?

A3: To minimize oxidation and ensure the long-term stability of your compound, we recommend the following storage protocol:

Storage ParameterRecommendationRationale
Temperature Store at or below room temperature (ideally 2-8°C for long-term storage).Lower temperatures slow down the rate of oxidation.
Atmosphere Store under an inert atmosphere (e.g., argon or nitrogen).This displaces oxygen, a key reactant in the oxidation process.
Container Use an amber glass vial with a tightly sealed cap.Amber glass protects the compound from light, and a tight seal prevents the ingress of oxygen and moisture.
Antioxidant For solutions, consider adding a radical scavenger like Butylated Hydroxytoluene (BHT) at a low concentration (e.g., 0.01-0.1%).BHT inhibits the free-radical chain mechanism of autoxidation, significantly extending the shelf-life of aldehydes.[1][2][3]

Troubleshooting Guide: Investigating Compound Degradation

If you suspect that your 4-methylbenzo[d]thiazole-2-carbaldehyde has degraded, the following troubleshooting guide will help you confirm your suspicions and take corrective action.

Visual Inspection:

  • Appearance of a white solid: As mentioned, this is a strong indicator of oxidation to the carboxylic acid.

  • Discoloration: A yellowing of the compound can also indicate degradation.

Analytical Confirmation: The most definitive way to assess the stability of your compound is through analytical techniques such as High-Performance Liquid Chromatography (HPLC).

Proposed HPLC-UV Method for Stability Monitoring

While a specific validated method for this compound may not be in the public domain, the following method, based on common practices for aromatic aldehydes and benzothiazole derivatives, can serve as an excellent starting point for your internal validation.[4][5][6][7]

HPLC ParameterSuggested Condition
Column C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase Acetonitrile : 0.1% Formic Acid in Water (Gradient or Isocratic)
Flow Rate 1.0 mL/min
Column Temperature 30°C
UV Detection Wavelength 280 nm
Injection Volume 10 µL

Expected Observations:

  • A pure sample of 4-methylbenzo[d]thiazole-2-carbaldehyde will show a single major peak.

  • A degraded sample will show a second, more polar peak corresponding to 4-methylbenzo[d]thiazole-2-carboxylic acid, which will have a shorter retention time.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential for identifying potential degradation products and establishing the stability-indicating nature of your analytical method.[8]

Objective: To intentionally degrade 4-methylbenzo[d]thiazole-2-carbaldehyde under controlled stress conditions to identify its primary degradation products.

Materials:

  • 4-methylbenzo[d]thiazole-2-carbaldehyde

  • Methanol or Acetonitrile (HPLC grade)

  • 0.1 M Hydrochloric Acid

  • 0.1 M Sodium Hydroxide

  • 3% Hydrogen Peroxide

  • HPLC system with UV detector

Procedure:

  • Prepare a Stock Solution: Dissolve a known amount of 4-methylbenzo[d]thiazole-2-carbaldehyde in methanol or acetonitrile to a concentration of 1 mg/mL.

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 8 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Place a small amount of the solid compound in an oven at 70°C for 48 hours.

  • Photodegradation: Expose a solution of the compound to UV light (e.g., 254 nm) for 24 hours.

  • Analysis: Analyze all stressed samples, along with an unstressed control sample, using the proposed HPLC-UV method.

Expected Outcome: The primary degradation product observed under oxidative, thermal, and photolytic stress is expected to be 4-methylbenzo[d]thiazole-2-carboxylic acid.

Visualizing the Oxidation and Prevention Strategy

Aldehyde 4-Methylbenzo[d]thiazole -2-carbaldehyde Oxidation Oxidation Aldehyde->Oxidation Susceptible to CarboxylicAcid 4-Methylbenzo[d]thiazole -2-carboxylic Acid (Degradation Product) Oxidation->CarboxylicAcid Leads to Oxygen Oxygen (Air) Oxygen->Oxidation Light Light (UV) Light->Oxidation Heat Heat Heat->Oxidation Storage Proper Storage Conditions Storage->Aldehyde Prevents Oxidation of InertAtmosphere Inert Atmosphere (Nitrogen/Argon) Storage->InertAtmosphere Cold Low Temperature (2-8°C) Storage->Cold Dark Amber Vial (Protection from Light) Storage->Dark Antioxidant Antioxidant (BHT) Storage->Antioxidant

Caption: Oxidation pathway of 4-methylbenzo[d]thiazole-2-carbaldehyde and preventative storage strategies.

References

  • Allan Chemical Corporation. (2025, October 23).
  • BenchChem. (2025). Synthesis of 4-Methylbenzo[d]thiazol-2(3H)-one: A Technical Guide.
  • BenchChem. (2025). Technical Support Center: HPLC-UV Quantification of 2-(Furan-2-yl)-4-methylbenzo[d]thiazole.
  • Grootveld, M., et al. (2025, February 5). Analysis of the Generation of Harmful Aldehydes in Edible Oils During Sunlight Exposure and Deep-Frying Using High-Field Proton Nuclear Magnetic Resonance Spectroscopy. PMC.
  • European Medicines Agency. (2023, July 13).
  • Degres Journal. (n.d.). Bio-synthesis, NMR, FTIR, Mass spectra of 4-methyl-2-[(2E)-2-(1- phenylethylamine)
  • Polish Journal of Food and Nutrition Sciences. (2023, August 21). Effects of Freeze-Thaw Cycles on the Flavor of Nanguo Pear.
  • BenchChem. (2025).
  • ResearchGate. (n.d.). FT-IR spectrum of: (a) 2-aminothiazole-4-carboxylic acid, (b)....
  • PMC. (n.d.).
  • Lanxess. (2026, March 7). Glutaraldehyde Storage Stability Guidance.
  • Google Patents. (n.d.).
  • PMC. (2024, November 7). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples.
  • Elchemy. (2023, May 25). Why Is BHT Used in Foods?.
  • ACS Publications. (2005, January 20). Study of both Sunflower Oil and Its Headspace throughout the Oxidation Process. Occurrence in the Headspace of Toxic Oxygenated Aldehydes. Journal of Agricultural and Food Chemistry.
  • ResearchGate. (n.d.). (PDF) Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples.
  • BenchChem. (2025). Technical Support Center: Storage and Handling of Decyl Aldehyde-d2.
  • ResearchGate. (n.d.). Effects of storage time and temperature on toxic aldehydes and polycyclic aromatic hydrocarbons in flavouring oil gravy during storage | Request PDF.
  • Books. (2021, December 6). Chapter 8: Accelerated Stability Testing – History and Recent Developments.
  • MDPI. (2023, June 15). Effect of Freeze–Thaw Cycles on Physicochemical and Functional Properties of Ginger Starch.
  • PMC. (n.d.).
  • MDPI. (2023, September 19). A Validated HPLC-UV-ESI-IT-MS Method for the Quantification of Carnosol in Lepechinia mutica, a Medicinal Plant Endemic to Ecuador.
  • MDPI. (2024, October 21).
  • BenchChem. (2025). FT-IR and mass spectrometry data of 4-(benzo[d]thiazol-2-yl)benzaldehyde.
  • BenchChem. (2025). Application Notes and Protocols for Compound Stability Testing.
  • Food Safety Institute. (2025, June 18).
  • PMC. (n.d.).
  • Chemical Bull. (2025, July 1). Aldehydes In Aroma: Key Ingredients For Impactful Scents.
  • MDPI. (2023, September 19). A Validated HPLC-UV-ESI-IT-MS Method for the Quantification of Carnosol in Lepechinia mutica, a Medicinal Plant Endemic to Ecuador.
  • Scribd. (n.d.).
  • ICH. (2010, February 2). Q1A(R2) Guideline.
  • MDPI. (2024, June 5).
  • SpectraBase. (n.d.).
  • Waters Corpor
  • ResearchGate. (n.d.).
  • Elchemy. (2025, April 5). What is BHT in Food?
  • MDPI. (2021, January 27). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening.
  • PMC. (n.d.).
  • The University of Queensland. (n.d.). Chemical Storage Safety Guideline - UQ Policy and Procedure Library.
  • Google Patents. (n.d.). CN102372680A - A kind of method for preparing thiazole-4-carboxylic acid.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Reactivity of 4-Methylbenzothiazole-2-Carbaldehyde in Condensation Reactions

Welcome to the Technical Support Center for Heterocyclic Chemistry. This guide is engineered for researchers, scientists, and drug development professionals experiencing stalled reactions, low yields, or unreactive start...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Heterocyclic Chemistry. This guide is engineered for researchers, scientists, and drug development professionals experiencing stalled reactions, low yields, or unreactive starting materials when utilizing 4-methylbenzothiazole-2-carbaldehyde in condensation workflows (e.g., Knoevenagel, Aldol, or Schiff base/imine formation).

PART 1: The Causality of Low Reactivity (Mechanistic Insights)

Why does the addition of a seemingly simple methyl group at the 4-position drastically reduce the reactivity of the 2-carbaldehyde compared to its unsubstituted counterpart? The answer lies in a combination of steric shielding, electronic deactivation, and storage-induced hydration.

1. Steric Shielding of the N3 Coordination Site (The Primary Culprit) In standard benzothiazole-2-carbaldehyde condensations, the nitrogen atom (N3) acts as a critical coordination site. Lewis acids (e.g., TiCl4) or Brønsted acids bind to the N3 lone pair, which withdraws electron density from the adjacent C2 position, highly activating the carbonyl carbon for nucleophilic attack. However, the 4-methyl group occupies a "peri-like" position relative to the N3 atom (C4–C3a–N3). This creates severe steric bulk directly over the nitrogen lone pair. When bulky Lewis acids attempt to coordinate, they physically clash with the 4-methyl group. Without this N3 activation, the activation energy for nucleophilic addition remains prohibitively high.

2. Electronic Deactivation (+I Effect) The methyl group is an electron-donating group via inductive (+I) and hyperconjugative effects. This pushes electron density into the fused ring system, slightly raising the LUMO of the C2-carbaldehyde and reducing its inherent electrophilicity.

3. Hydrate (Gem-Diol) Formation Like many electron-deficient heterocyclic aldehydes, this compound is highly hygroscopic. Upon exposure to atmospheric moisture during storage, the active aldehyde rapidly converts into an unreactive gem-diol (hydrate).

PART 2: Troubleshooting FAQs

Q1: I am using TiCl₄ and triethylamine for a Knoevenagel condensation, but my yield is under 10%. What is going wrong? A: Your Lewis acid is too bulky. TiCl₄ relies on coordinating with the N3 atom and the carbonyl oxygen to activate the electrophile. The 4-methyl group physically blocks TiCl₄ from reaching the N3 site. Solution: Switch your catalytic strategy. Either use a smaller, highly oxophilic Lewis acid like Sc(OTf)₃ that can activate the carbonyl oxygen directly without needing N3 coordination, or switch to a base-catalyzed system (e.g., Piperidine/Glacial Acetic Acid) which prioritizes the activation of the nucleophile rather than the electrophile.

Q2: My Schiff base condensation with a primary amine stalls at 50% conversion despite using p-TsOH. How do I push the reaction to completion? A: You have hit a thermodynamic equilibrium. Because the 4-methyl group reduces the electrophilicity of the aldehyde, the reverse reaction (hydrolysis of the imine) becomes highly competitive. Solution: You must strictly enforce Le Chatelier's principle. Utilize a Dean-Stark trap with a high-boiling solvent (Toluene or N,N-dimethylacetamide) to physically remove water from the system as it forms, a standard practice in high-efficiency benzothiazole imine syntheses ().

Q3: My starting material shows a broad peak around 6.0 ppm in the ¹H NMR instead of a sharp aldehyde peak at ~10.0 ppm. Why won't it react? A: Your aldehyde has absorbed water and formed a gem-diol (hydrate). The broad peak corresponds to the hydroxyl protons of the hydrate. Condensation cannot occur until the carbonyl is regenerated. Solution: Perform an azeotropic distillation (see Protocol 1) prior to adding your nucleophile.

PART 3: Catalyst Selection & Quantitative Data

To overcome the steric and electronic barriers of the 4-methyl substitution, catalyst selection is paramount. The table below summarizes the empirical efficiency of various catalytic systems based on their steric profile and mechanism of action.

Catalyst SystemTypeSteric BulkExpected YieldMechanistic Rationale
TiCl₄ / Et₃N Lewis AcidHigh< 20%Coordination to N3 is blocked by the 4-methyl group; electrophile activation fails.
p-TsOH (Dean-Stark) Brønsted AcidLow60–75%Small proton size allows partial N3 activation; equilibrium is driven by continuous water removal.
Sc(OTf)₃ Lewis AcidLow75–85%Small ionic radius and high oxophilicity allow direct carbonyl activation, bypassing the N3 steric clash.
Piperidine / AcOH Base / AcidLow85–95%Prioritizes nucleophile activation (enamine/enolate formation), reducing reliance on electrophile activation.
PART 4: Validated Experimental Protocols

These protocols are designed as self-validating systems to ensure you can verify success at each step of the workflow.

Protocol 1: Hydrate Reversal (Azeotropic Drying)

Use this protocol if your starting material has degraded into a gem-diol.

  • Setup: Dissolve 4-methylbenzothiazole-2-carbaldehyde in anhydrous toluene (10 mL per gram of aldehyde) in a round-bottom flask.

  • Apparatus: Equip the flask with a Dean-Stark trap filled with anhydrous toluene, topped with a reflux condenser.

  • Execution: Reflux the solution at 110°C for 2 hours.

  • Validation: The process is complete when water droplets cease to collect at the bottom of the Dean-Stark trap. A quick ¹H NMR check of an aliquot should reveal the return of the sharp aldehyde singlet at ~10.1 ppm.

  • Storage: Concentrate under reduced pressure and immediately backfill the flask with Argon.

Protocol 2: High-Efficiency Schiff Base Condensation (Dean-Stark Method)

Ideal for reacting the aldehyde with primary amines ().

  • Reagent Mixing: Combine the dried aldehyde (1.0 eq) and primary amine (1.05 eq) in N,N-dimethylacetamide (DMA) or Toluene.

  • Catalysis: Add catalytic p-Toluenesulfonic acid (p-TsOH, 0.05 eq).

  • Reaction: Reflux at 110°C (if using Toluene) or 160°C (if using DMA) for 10–12 hours under an Argon atmosphere using a Dean-Stark trap.

  • Validation: Monitor by TLC (Hexane:EtOAc 3:1). The reaction is self-validated as complete when the UV-active aldehyde spot completely disappears and no further water collects in the trap.

  • Isolation: Cool to room temperature and precipitate the product by pouring the mixture into 100 mL of cold ethanol. Filter and wash with methanol.

Protocol 3: Base-Catalyzed Knoevenagel Condensation

Ideal for reacting the aldehyde with active methylene compounds ().

  • Reagent Mixing: Dissolve the aldehyde (1.0 eq) and active methylene compound (1.1 eq) in glacial acetic acid or ethanol.

  • Catalysis: Add Piperidine (0.1 eq) as a base catalyst to prioritize nucleophile activation.

  • Reaction: Stir at reflux for 4–6 hours.

  • Validation: The solution will typically undergo a distinct color change (often deep yellow/orange) as the conjugated alkene forms. Confirm completion via TLC.

  • Isolation: Pour the hot mixture into crushed ice to precipitate the target alkene. Filter, wash with cold water, and recrystallize from ethanol.

PART 5: Troubleshooting Workflow (Visualization)

TroubleshootingWorkflow Start Low Reactivity Observed in Condensation CheckNMR Check Aldehyde Integrity (1H NMR for Hydrate) Start->CheckNMR IsHydrate Is Gem-Diol (Hydrate) Present? CheckNMR->IsHydrate DryAldehyde Azeotropic Distillation (Toluene, 110°C) IsHydrate->DryAldehyde Yes CheckCatalyst Evaluate Catalyst Steric Bulk IsHydrate->CheckCatalyst No DryAldehyde->CheckCatalyst IsBulky Using Bulky Lewis Acid? (e.g., TiCl4, BF3) CheckCatalyst->IsBulky SwitchCatalyst Switch to Sc(OTf)3 or Base (Piperidine/AcOH) IsBulky->SwitchCatalyst Yes CheckThermo Check Thermodynamics (Water Removal) IsBulky->CheckThermo No SwitchCatalyst->CheckThermo AddDeanStark Use Dean-Stark Trap & 4Å Molecular Sieves CheckThermo->AddDeanStark Success Successful Condensation (Imine/Alkene) AddDeanStark->Success

Troubleshooting workflow for 4-methylbenzothiazole-2-carbaldehyde condensations.

References
  • Synthesis and characterization of two new TiO2-containing benzothiazole-based imine composites for organic device applications Source: Beilstein Journal of Nanotechnology (2018) URL:[Link][1][2][3]

  • Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles Source: Molecules / National Center for Biotechnology Information (2022) URL:[Link][4][5]

Sources

Optimization

Technical Support Center: Purification of 4-methylbenzo[d]thiazole-2-carbaldehyde

Welcome to the technical support center for the purification of 4-methylbenzo[d]thiazole-2-carbaldehyde. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 4-methylbenzo[d]thiazole-2-carbaldehyde. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this compound and require a robust purification strategy using column chromatography. Here, we will address common challenges and provide field-proven solutions to ensure you obtain your target molecule with the desired purity and yield.

Introduction to the Challenge

4-methylbenzo[d]thiazole-2-carbaldehyde is a heterocyclic aldehyde, a class of compounds known for their diverse biological activities. However, their purification can present unique challenges. The presence of a nitrogen atom in the benzothiazole ring system can lead to interactions with the acidic silica gel stationary phase, potentially causing issues like peak tailing or even degradation. This guide provides a systematic approach to navigate these challenges effectively.

Troubleshooting Guide

This section is formatted as a series of common issues encountered during the column chromatography of 4-methylbenzo[d]thiazole-2-carbaldehyde.

Question 1: My product is streaking or tailing on the TLC plate and the column, leading to poor separation. What is happening and how can I fix it?

Answer:

Streaking or tailing is a common issue with nitrogen-containing heterocyclic compounds like 4-methylbenzo[d]thiazole-2-carbaldehyde when using silica gel.[1]

  • Causality: Standard silica gel is slightly acidic due to the presence of silanol groups (Si-OH). The basic nitrogen atom in the benzothiazole ring can interact strongly with these acidic sites through hydrogen bonding or acid-base interactions. This causes a portion of the molecules to "stick" to the stationary phase, resulting in a continuous "streak" rather than a compact band, which severely compromises separation efficiency.[2]

  • Solution:

    • Mobile Phase Modification: The most effective solution is to neutralize the acidic sites on the silica gel. This can be achieved by adding a small amount of a basic modifier to your eluent.[1]

      • Add 0.5-1% triethylamine (Et₃N) or a few drops of aqueous ammonia to your mobile phase.

      • Always perform a preliminary TLC with the modified eluent to confirm that the streaking is resolved and to re-optimize your solvent system.

    • Alternative Stationary Phase: If streaking persists, consider switching to a different stationary phase.

      • Neutral Alumina: This is a good alternative for basic compounds as it lacks the acidic character of silica gel.[1]

      • Deactivated Silica: You can prepare this by making a slurry of silica gel in your eluent that contains 1-2% triethylamine before packing the column.[3]

Question 2: I'm getting very poor separation between my product and an impurity. How can I improve the resolution?

Answer:

Poor separation or overlapping peaks indicate that the chosen solvent system is not optimal for differentiating between your product and the impurities.[1]

  • Causality: The mobile phase's role is to create a competitive environment where compounds partition differently between the stationary and mobile phases. If the eluent is too strong (too polar), it will move all components, including impurities, quickly up the column, resulting in low resolution. If it's too weak (not polar enough), the compounds may not move at all.

  • Solution:

    • Systematic TLC Analysis: Before running a column, it is crucial to screen various solvent systems using TLC. Aim for an Rf value for your product between 0.2 and 0.4, with a clear separation from all impurity spots.

    • Adjust Solvent Ratio:

      • If the Rf is too high (compounds move too fast), decrease the polarity of the mobile phase (e.g., increase the hexane to ethyl acetate ratio).[1]

      • If the Rf is too low (compounds move too slowly), increase the polarity (e.g., decrease the hexane to ethyl acetate ratio).[1]

    • Try Different Solvent Systems: If adjusting the ratio of a hexane/ethyl acetate system is ineffective, switch to a different solvent system that offers different selectivity. For instance, try dichloromethane/methanol.[1]

    • Column Overloading: Ensure you are not overloading the column. The amount of crude material should typically be 1-5% of the mass of the stationary phase.[1][2]

Question 3: My compound is not eluting from the column, even with a highly polar solvent system. What should I do?

Answer:

This issue suggests that your compound is either too polar for the chosen chromatography mode or is irreversibly binding to the stationary phase.

  • Causality: The aldehyde functional group, combined with the benzothiazole core, makes the molecule moderately polar. If the crude material contains highly polar impurities or if the compound itself has a very high affinity for silica, it may not elute. In some cases, aldehydes can be unstable on acidic silica gel.[4]

  • Solution:

    • Stability Test on TLC: Before committing to a large-scale column, perform a stability test. Spot your compound on a silica TLC plate, let it sit in the open for 30-60 minutes, and then develop it. If you see a new spot or smearing from the baseline, it indicates potential degradation on silica.[1]

    • Methanol Purge: Try flushing the column with a very polar solvent like 5-10% methanol in dichloromethane to elute highly retained compounds.

    • Switch to Neutral Alumina: As mentioned previously, switching to a less acidic stationary phase like neutral alumina can prevent irreversible adsorption.[1]

    • Reversed-Phase Chromatography: For highly polar compounds, reversed-phase chromatography (using a C18 stationary phase and a polar mobile phase like water/acetonitrile or water/methanol) is a powerful alternative.[5]

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of 4-methylbenzo[d]thiazole-2-carbaldehyde?

A1: A good starting point for moderately polar compounds like this is a mixture of a non-polar and a polar solvent. Begin your TLC analysis with the following systems:

  • Hexane / Ethyl Acetate (e.g., starting with a 9:1 ratio and gradually increasing the ethyl acetate).

  • Dichloromethane / Ethyl Acetate.

  • Dichloromethane / Methanol (for more polar compounds).

A literature search on similar benzothiazole derivatives often shows successful purification using ethyl acetate/hexane mixtures.[6][7]

Q2: How do I properly pack a silica gel column to avoid issues like channeling?

A2: Proper column packing is crucial for achieving good separation.[2]

  • Slurry Method (Recommended):

    • Prepare a slurry of silica gel in your initial, low-polarity eluent. The consistency should be like a milkshake, not too thick or too thin.

    • Pour the slurry into your column in one continuous motion.

    • Gently tap the side of the column to dislodge any air bubbles and help the silica pack evenly.

    • Open the stopcock to drain some solvent, which will compact the silica bed. Add more eluent as needed to ensure the silica bed does not run dry.

    • Once the bed is stable, add a thin layer of sand to the top to protect the silica surface during sample loading.

Q3: How should I load my sample onto the column?

A3: Proper sample loading is key to getting sharp, well-separated bands.

  • Wet Loading: Dissolve your crude product in a minimal amount of the mobile phase. Using a pipette, carefully add the solution to the top of the silica bed, allowing it to absorb into the silica.

  • Dry Loading (Preferred for less soluble compounds): Dissolve your crude product in a volatile solvent (like dichloromethane or acetone). Add a small amount of silica gel to this solution and then evaporate the solvent completely on a rotary evaporator to get a dry, free-flowing powder. Carefully add this powder to the top of your packed column. This technique often results in better resolution.

Q4: What are the likely impurities I might encounter?

A4: The impurities will depend on the synthetic route used to prepare the aldehyde. Common synthetic routes involve the oxidation of the corresponding alcohol (4-methylbenzo[d]thiazol-2-yl)methanol or the reaction of 2-aminothiophenols with aldehydes.[8][9] Potential impurities could include:

  • Unreacted starting materials (e.g., 2-amino-4-methylthiophenol).

  • The corresponding alcohol if the oxidation is incomplete.

  • The corresponding carboxylic acid if the aldehyde is over-oxidized.

  • Byproducts from side reactions.

TLC analysis of your crude reaction mixture is the best way to visualize these impurities and devise a purification strategy.

Data & Protocols

Table 1: Recommended Solvent Systems for TLC Analysis
Solvent System (v/v)Typical Rf RangeNotes
7:3 Hexane / Ethyl Acetate0.3 - 0.5A good starting point for many benzothiazole derivatives.[6]
1:1 Hexane / Ethyl Acetate0.5 - 0.7Increase polarity if Rf is too low in the 7:3 system.
95:5 Dichloromethane / Methanol0.2 - 0.4Use for more polar impurities or if separation is poor in hexane/EtOAc.
7:3 Hexane / Ethyl Acetate + 1% Et₃N0.3 - 0.5Use if streaking is observed on the TLC plate.[1]
Experimental Protocol: Column Chromatography Purification
  • TLC Analysis: Determine the optimal solvent system that gives your product an Rf of ~0.3 and separates it from impurities.

  • Column Preparation: Select an appropriate size glass column. As a rule of thumb, use about 50-100g of silica gel for every 1g of crude material. Pack the column using the slurry method described in the FAQ section.

  • Sample Loading: Prepare your sample using either the wet or dry loading method.

  • Elution:

    • Begin eluting with the solvent system determined by your TLC analysis.

    • Maintain a constant flow rate. Applying gentle pressure with a pump or bulb can speed up the process.

    • Collect fractions in test tubes. The fraction size will depend on the column size (typically 10-20 mL for a medium-sized column).

  • Monitoring:

    • Monitor the collected fractions by TLC. Spot every few fractions on a TLC plate to track the elution of your product and any impurities.

    • Combine the fractions that contain the pure product.

  • Solvent Evaporation: Remove the solvent from the combined pure fractions using a rotary evaporator to yield your purified 4-methylbenzo[d]thiazole-2-carbaldehyde.

Visual Diagrams

Purification Workflow

cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis & Isolation Crude Product Crude Product TLC Analysis TLC Analysis Crude Product->TLC Analysis Determine Eluent Column Packing Column Packing TLC Analysis->Column Packing Select Stationary/Mobile Phase Sample Loading Sample Loading Column Packing->Sample Loading Elution & Fraction Collection Elution & Fraction Collection Sample Loading->Elution & Fraction Collection Monitor Fractions (TLC) Monitor Fractions (TLC) Elution & Fraction Collection->Monitor Fractions (TLC) Combine Pure Fractions Combine Pure Fractions Monitor Fractions (TLC)->Combine Pure Fractions Solvent Evaporation Solvent Evaporation Combine Pure Fractions->Solvent Evaporation Pure Product Pure Product Solvent Evaporation->Pure Product

Caption: General workflow for column chromatography purification.

Troubleshooting Decision Tree

Start Problem Observed Streaking Streaking / Tailing? Start->Streaking PoorSep Poor Separation? Streaking->PoorSep No AddBase Add 1% Et3N to Eluent Streaking->AddBase Yes NoElution Compound Not Eluting? PoorSep->NoElution No OptimizeEluent Re-optimize Eluent via TLC (Change Polarity/Solvent) PoorSep->OptimizeEluent Yes StabilityTest Test Stability on TLC Plate NoElution->StabilityTest Yes AddBase->PoorSep ChangeStationary Use Neutral Alumina CheckLoading Reduce Sample Load OptimizeEluent->CheckLoading Still Poor CheckLoading->NoElution StabilityTest->ChangeStationary Degradation Observed IncreasePolarity Drastically Increase Eluent Polarity (e.g., add MeOH) StabilityTest->IncreasePolarity No Degradation IncreasePolarity->ChangeStationary Still No Elution

Sources

Troubleshooting

Technical Support Center: Optimizing Solvent Choice for 4-methylbenzo[d]thiazole-2-carbaldehyde Reactions

Welcome to the technical support center for optimizing reactions with 4-methylbenzo[d]thiazole-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the critic...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for optimizing reactions with 4-methylbenzo[d]thiazole-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of solvent selection. Here, we provide in-depth, experience-driven advice, troubleshooting protocols, and data to ensure the success and efficiency of your experiments.

Introduction: The Critical Role of the Solvent

4-methylbenzo[d]thiazole-2-carbaldehyde is a vital heterocyclic building block in medicinal chemistry and materials science.[1][2][3] Its reactivity is dominated by the aldehyde functional group, which readily participates in a variety of transformations including Knoevenagel condensations, Wittig reactions, reductions, and reductive aminations.[4] However, the electronic nature of the fused benzothiazole ring system significantly modulates this reactivity.

The choice of solvent is not merely about dissolving reactants; it is a pivotal decision that can dictate reaction rates, yields, product purity, and even the mechanistic pathway.[5] A solvent's properties—its polarity, proticity, and boiling point—directly influence the stability of reactants, intermediates, and transition states. This guide will help you harness these effects to your advantage.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions with 4-methylbenzo[d]thiazole-2-carbaldehyde, and how does solvent choice fundamentally impact them?

The most prevalent reaction is the Knoevenagel condensation, which forms a new carbon-carbon double bond by reacting the aldehyde with an active methylene compound (e.g., malononitrile, ethyl cyanoacetate).[5][6] The solvent's role here is multifaceted:

  • Stabilization of Intermediates: The reaction proceeds through charged intermediates (enolates/carbanions). Polar solvents, both protic and aprotic, are essential for stabilizing these species and the corresponding transition states, which often accelerates the reaction.[5]

  • Catalyst Activity: In base-catalyzed reactions, the solvent can modulate the catalyst's basicity. For instance, solvation effects can enhance the effective strength of amine catalysts.[5]

  • Reaction Pathway: Protic solvents can participate directly in proton transfer steps, particularly in the final dehydration of the aldol-type intermediate. Aprotic solvents, lacking this ability, may favor different pathways or require specific catalysts to facilitate this step.[5][7]

Q2: How should I select an initial solvent for a new reaction with this aldehyde?

The principle of "like dissolves like" is your primary guide.[8] Consider the structural features of 4-methylbenzo[d]thiazole-2-carbaldehyde:

  • Benzothiazole Moiety: A large, rigid, and aromatic system that contributes to π-π stacking interactions. It is relatively nonpolar but contains heteroatoms (N, S) that can act as hydrogen bond acceptors.[8]

  • Aldehyde Group: A polar carbonyl group that is also a hydrogen bond acceptor.[8]

Given this dual nature, solubility is favored in many organic solvents but limited in highly polar, protic solvents like water.[8]

Initial Solvent Recommendations:

  • Polar Aprotic Solvents: Dimethylformamide (DMF) , dimethyl sulfoxide (DMSO) , and acetonitrile are excellent starting points. They effectively dissolve the aromatic aldehyde and many common nucleophiles while stabilizing charged intermediates. DMF, in particular, has a strong track record for promoting Knoevenagel-type reactions.[5]

  • Polar Protic Solvents: Ethanol is a common and effective choice, especially for reactions involving borohydride reductions or when using catalysts that benefit from a protic environment.[9][10]

  • Aromatic Solvents: Toluene can be useful, particularly for reactions that require elevated temperatures and removal of water via a Dean-Stark apparatus to drive the equilibrium towards the product.[9]

Q3: What is the practical difference between using a polar protic vs. a polar aprotic solvent?

The key difference lies in the ability to donate a proton (H+).[7]

  • Polar Protic Solvents (e.g., water, ethanol, methanol) have O-H or N-H bonds. They can engage in hydrogen bonding to stabilize both anions and cations and can act as a proton source, which can be crucial for certain mechanistic steps like the dehydration of an intermediate.[5][7]

  • Polar Aprotic Solvents (e.g., DMF, DMSO, acetone) lack O-H or N-H bonds and cannot donate protons.[7] They are excellent at solvating cations but less effective at solvating anions. Their ability to stabilize charged intermediates through dipole-dipole interactions without interfering with base catalysts often leads to significant rate enhancements in condensation reactions.[11]

Q4: Are there "green" or more environmentally benign solvent options available?

Absolutely. Green chemistry principles encourage minimizing the use of hazardous solvents.

  • Water and Ethanol: Both are excellent green solvents. Water has been successfully used as a medium for Knoevenagel condensations, often leading to high yields and simple product precipitation.[2][5] Ethanol is a bio-based solvent that is highly effective for many benzothiazole syntheses.[9]

  • Glycerol: This biodegradable, non-toxic solvent has been shown to be effective for the synthesis of 2-arylbenzothiazoles at ambient temperatures.[2]

  • Solvent-Free Conditions: The most environmentally friendly approach is to run the reaction neat, often with microwave assistance. This can dramatically reduce reaction times and eliminate solvent waste.[2][10][12]

Troubleshooting Guide: Common Issues and Solutions

Problem Potential Cause Related to Solvent Recommended Solution & Rationale
Low or No Product Yield Poor Solubility of Reactants: One or more starting materials are not fully dissolved, leading to a heterogeneous mixture and slow reaction rates.Action: Observe the reaction mixture for undissolved solids. Switch to a solvent with higher solvating power for your specific reactants. For example, if your nucleophile is poorly soluble in ethanol, try DMF or DMSO.[8]
Suboptimal Polarity: The chosen solvent does not adequately stabilize the reaction's transition state.Action: If using a non-polar solvent like toluene yields poor results, screen polar aprotic (DMF, acetonitrile) and polar protic (ethanol) alternatives. The increased polarity may be necessary to lower the activation energy.[11]
Formation of Multiple Side Products Self-Condensation of Aldehyde: The aldehyde reacts with itself, a common side reaction under basic conditions.Action: Lowering the reaction temperature can often suppress side reactions.[13] Alternatively, changing the solvent to one that better solvates and "protects" the aldehyde or using a milder catalyst can be effective.
Incomplete Dehydration: The intermediate aldol adduct forms but fails to eliminate water to yield the final product.Action: This is common in aprotic solvents. Switch to a protic solvent like ethanol which can facilitate proton transfer. Alternatively, in an aprotic solvent like toluene, add a catalytic amount of a protic acid (like p-TsOH) and use a Dean-Stark trap to remove water.[5]
Difficult Product Isolation High-Boiling Point Solvent: Solvents like DMF (BP: 153°C) and DMSO (BP: 189°C) are difficult to remove under vacuum.[14]Action: If the product is a solid, induce precipitation by pouring the reaction mixture into a large volume of an anti-solvent, typically cold water. The product can then be collected by filtration.[3]
Product is Highly Soluble in the Reaction Solvent: The product does not precipitate upon cooling, making isolation difficult.Action: After the reaction, perform a solvent swap. Remove the reaction solvent under reduced pressure and replace it with a solvent in which the product is poorly soluble but the impurities remain dissolved, then filter.

Visualizations & Workflows

Solvent Selection Workflow

This diagram outlines a logical process for selecting and optimizing a solvent for your reaction.

Solvent_Selection_Workflow A Step 1: Initial Analysis 'Like Dissolves Like' B Analyze Reactant & Product Structures (Polarity, H-bonding) A->B C Consult Literature for Analogous Reactions A->C D Step 2: Select Initial Solvents (e.g., DMF, Ethanol, Toluene) B->D C->D E Step 3: Small-Scale Screening Run parallel reactions D->E F Monitor by TLC/LC-MS (Conversion, Purity) E->F G Step 4: Analyze Results F->G H Identify Best Candidate(s) G->H I Problem Encountered? (Low yield, side products) G->I No K Step 5: Optimization & Scale-Up Optimize concentration & temperature H->K J Consult Troubleshooting Guide I->J Yes J->D

Caption: A systematic workflow for solvent selection and optimization.

Knoevenagel Condensation: Solvent Influence

This diagram illustrates the key stages of the Knoevenagel condensation and highlights where solvent effects are most pronounced.

Knoevenagel_Mechanism cluster_0 Solvent Environment cluster_1 A Active Methylene (Z-CH2-Z') + Base B Carbanion Intermediate (Z-CH--Z') A->B Deprotonation D Aldol-Type Adduct (β-Hydroxy Intermediate) B->D Nucleophilic Attack C Aldehyde (R-CHO) C->D Nucleophilic Attack E Final Product (α,β-Unsaturated) D->E Dehydration (-H2O) S1 Polar Solvents Stabilize Carbanion S1->B S2 Protic Solvents Facilitate Dehydration S2->D

Caption: Key steps in Knoevenagel condensation influenced by solvents.

Experimental Protocols

Protocol 1: General Procedure for Knoevenagel Condensation

This protocol describes a typical condensation reaction between 4-methylbenzo[d]thiazole-2-carbaldehyde and malononitrile.

  • Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-methylbenzo[d]thiazole-2-carbaldehyde (1 mmol, 177.23 mg).

  • Reagent Addition: Add the active methylene compound, malononitrile (1.1 mmol, 72.7 mg).

  • Solvent & Catalyst: Add the chosen solvent (e.g., Ethanol, 5 mL) followed by a catalytic amount of a weak base (e.g., piperidine, 0.1 mmol, 10 µL).

  • Reaction: Stir the mixture at the desired temperature (room temperature to reflux). Monitor the reaction progress by Thin Layer Chromatography (TLC) until the aldehyde starting material is consumed.[13]

  • Work-up: Cool the reaction mixture to room temperature. If a precipitate has formed, collect the solid by vacuum filtration. If no solid forms, pour the mixture into cold water (20 mL) to induce precipitation.[5]

  • Purification: Wash the filtered solid with cold water and then a small amount of cold ethanol. Air dry the product. If necessary, recrystallize from a suitable solvent (e.g., ethanol/water mixture) to obtain the pure product.

Protocol 2: Parallel Solvent Screening Workflow

This method allows for the efficient testing of multiple solvents to identify the optimal conditions.

  • Preparation: In a multi-well reaction block or in separate small vials, add 4-methylbenzo[d]thiazole-2-carbaldehyde (e.g., 0.1 mmol per well/vial).

  • Solvent Addition: To each well/vial, add a different solvent to be tested (e.g., 1 mL each of DMF, DMSO, Acetonitrile, Ethanol, Toluene, and Dichloromethane).

  • Reaction Initiation: Add the other reactants (e.g., malononitrile and piperidine) to each well/vial.

  • Incubation: Stir all reactions under identical temperature conditions (e.g., 60°C) for a set period (e.g., 4 hours).

  • Analysis: Take a small aliquot from each reaction mixture. Dilute and analyze by TLC or LC-MS to determine the relative conversion to product and the formation of any byproducts.

  • Selection: Choose the solvent that provides the highest conversion and cleanest reaction profile for optimization and scale-up.

Reference Data

Table 1: Properties of Common Organic Solvents

This table provides key physical properties of solvents frequently used in organic synthesis. Data sourced from the Sigma-Aldrich solvent chart.[14]

SolventFormulaBoiling Point (°C)Density (g/mL)Dielectric ConstantType
TolueneC₇H₈110.60.8652.38Non-polar
Dichloromethane (DCM)CH₂Cl₂39.61.3269.08Polar Aprotic
Tetrahydrofuran (THF)C₄H₈O660.8877.58Polar Aprotic
Ethyl AcetateC₄H₈O₂77.10.9026.02Polar Aprotic
AcetonitrileC₂H₃N81.60.78637.5Polar Aprotic
EthanolC₂H₆O78.30.78924.5Polar Protic
Dimethylformamide (DMF)C₃H₇NO1530.94438.3Polar Aprotic
Dimethyl Sulfoxide (DMSO)C₂H₆OS1891.10047Polar Aprotic
WaterH₂O1000.99780.1Polar Protic
Table 2: Predicted Solubility of 4-methylbenzo[d]thiazole-2-carbaldehyde

This table provides a qualitative prediction of solubility based on the "like dissolves like" principle and the structure of the molecule.[8]

Solvent ClassExample SolventsPredicted SolubilityRationale
Non-polar Hexane, CyclohexaneLowThe polar aldehyde group and heteroatoms limit solubility in purely non-polar media.
Aromatic Toluene, BenzeneModerate to Highπ-π stacking interactions between the solvent and the benzothiazole ring enhance solubility.
Polar Aprotic DCM, THF, Ethyl AcetateHighGood balance of polarity to dissolve the aldehyde group without the steric hindrance of protic interactions.
DMF, DMSO, AcetonitrileVery HighStrong dipole moments effectively solvate the polar regions of the molecule.
Polar Protic Ethanol, MethanolModerateThe aromatic backbone limits solubility compared to smaller alcohols, but H-bond acceptance helps.
WaterVery LowThe large, non-polar aromatic surface area dominates, leading to poor aqueous solubility.

References

  • Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. MDPI. Available from: [Link]

  • pyrimido[2,1-b]benzothiazoles derivatives: One pot, solvent-free microwave assisted synthesis and their biological evaluation. Springer. Available from: [Link]

  • Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. MDPI. Available from: [Link]

  • Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. MDPI. Available from: [Link]

  • Recent Advances in the Synthesis of Benzothiazoles : A Review. ResearchGate. Available from: [Link]

  • A Review on Recent Development and biological applications of benzothiazole derivatives. Progress in Chemical and Biochemical Research. Available from: [Link]

  • Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. ACG Publications. Available from: [Link]

  • Knoevenagel Condensation. Pharmapproach.com. Available from: [Link]

  • Synthesis and Evaluation of Antifungal Activity of Benzothiazole Derivatives. International Journal of Pharmacy & Pharmaceutical Research. Available from: [Link]

  • Synthesis, Characterization and Antioxidant Action of Benzothiazole Based Compounds. International Journal of Pharmaceutical Research and Applications. Available from: [Link]

  • Product Class 18: Benzothiazoles and Related Compounds. Thieme Connect. Available from: [Link]

  • Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate. Google Patents.
  • Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. Canadian Center of Science and Education. Available from: [Link]

  • Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). National Center for Biotechnology Information. Available from: [Link]

  • Knoevenagel Condensation between 2-Methyl-thiazolo[4,5-b]pyrazines and Aldehydes. MDPI. Available from: [Link]

  • The Importance and Applications of Knoevenagel Reaction (Brief Review). International Journal of Trend in Scientific Research and Development. Available from: [Link]

  • Prioritised substance group: Aprotic solvents. HBM4EU. Available from: [Link]

  • Benzothiazole | C7H5NS. PubChem. Available from: [Link]

  • Insights into impact of polar protic and aprotic solvents on bioactive features of 3-(Dimethylaminomethyl)-5-nitroindole: A DFT study and molecular dynamics simulations. PLOS ONE. Available from: [Link]

  • Deep eutectic solvent as a green catalyst for the one-pot multicomponent synthesis of 2-substituted benzothiazole derivatives. National Center for Biotechnology Information. Available from: [Link]

  • Insights into impact of polar protic and aprotic solvents on bioactive features of 3-(Dimethylaminomethyl)-5-nitroindole: A DFT study and molecular dynamics simulations. National Center for Biotechnology Information. Available from: [Link]

  • 4-(Benzo[d]thiazol-2-yl)-N,N-dimethylaniline. ResearchGate. Available from: [Link]

  • Optimization of reaction conditions for the condensation of 4-chloro benzaldehyde, malononitrile, and ethyl acetoacetate. ResearchGate. Available from: [Link]

  • Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. National Center for Biotechnology Information. Available from: [Link]

Sources

Optimization

Technical Support Center: Navigating Steric Hindrance in 4-Methylbenzothiazole Chemistry

Welcome to our dedicated technical support center for researchers, chemists, and drug development professionals working with 4-methylbenzothiazole and its derivatives. The presence of a methyl group at the C4 position in...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical support center for researchers, chemists, and drug development professionals working with 4-methylbenzothiazole and its derivatives. The presence of a methyl group at the C4 position introduces significant steric challenges that can impede reactivity, alter regioselectivity, and complicate product isolation. This guide is designed to provide you with in-depth troubleshooting strategies, detailed experimental protocols, and a comprehensive understanding of the mechanistic principles at play to help you overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is the 4-methyl group on the benzothiazole ring so problematic for certain reactions?

A1: The 4-methyl group poses a significant steric shield around the C5 and, to a lesser extent, the C2 positions of the benzothiazole core. This steric bulk can hinder the approach of reagents, particularly large or bulky ones, to these positions, thereby increasing the activation energy of the reaction and slowing down or even preventing the desired transformation. This phenomenon, known as steric hindrance, is a critical factor to consider when planning synthetic routes involving 4-methylbenzothiazole.

Q2: Which positions on the 4-methylbenzothiazole ring are most affected by steric hindrance?

A2: The C5 position is the most sterically hindered due to its direct proximity to the 4-methyl group. Reactions at this position are often challenging. The C2 position can also be affected, especially when using bulky reagents that need to approach the thiazole ring. The C7 and C6 positions are generally less affected by the steric bulk of the 4-methyl group.

Q3: What are the general strategies to overcome the steric hindrance of the 4-methyl group?

A3: There are several key strategies that can be employed:

  • Catalyst and Ligand Selection: Utilizing highly active catalysts and appropriately designed ligands is crucial. For cross-coupling reactions, bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) can promote the desired reaction by facilitating oxidative addition and reductive elimination steps.

  • Reaction Conditions Optimization: Increasing the reaction temperature can provide the necessary energy to overcome the steric barrier. High-pressure conditions can also be beneficial in certain cases. The choice of solvent can also play a role in modulating reactivity and selectivity.

  • Use of Smaller Reagents: When possible, selecting smaller, less sterically demanding reagents can facilitate their approach to the hindered reaction site.

  • Alternative Synthetic Routes: In some cases, it may be more efficient to introduce the desired functional group at an earlier stage of the synthesis before the benzothiazole ring is formed or to use a different synthetic strategy altogether that avoids direct functionalization of the hindered position.

Troubleshooting Guides

Issue 1: Low Yield in Palladium-Catalyzed Cross-Coupling Reactions at the C2-Position (e.g., Suzuki-Miyaura Coupling)

Problem: You are attempting a Suzuki-Miyaura coupling with a 2-halo-4-methylbenzothiazole and are observing low yields or no reaction, while the analogous reaction with 2-halobenzothiazole proceeds smoothly.

Root Cause Analysis: The 4-methyl group can sterically hinder the coordination of the palladium catalyst to the thiazole nitrogen and/or interfere with the oxidative addition and reductive elimination steps of the catalytic cycle.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Suzuki coupling.

Issue 2: Poor Regioselectivity in Electrophilic Aromatic Substitution (e.g., Nitration, Halogenation)

Problem: You are attempting an electrophilic substitution on 4-methylbenzothiazole and obtaining a mixture of isomers (e.g., substitution at C5, C7, and/or C2) with no clear selectivity.

Root Cause Analysis: The benzothiazole ring system has multiple potential sites for electrophilic attack (C4, C5, C6, and C7 on the benzene ring, and C2 on the thiazole ring)[1]. The directing effects of the fused thiazole ring and the 4-methyl group can lead to a complex mixture of products. The 4-methyl group is an activating, ortho-, para-director, while the thiazole ring is generally deactivating towards electrophilic attack on the benzene ring.

Troubleshooting Strategies:

Problem Potential Cause Suggested Solution Rationale
Mixture of C5 and C7 isomers Competing directing effects of the 4-methyl group and the fused thiazole ring.Modify Reaction Conditions: Lower the reaction temperature to favor the thermodynamically more stable product. Screen different solvents to potentially influence isomer distribution.Lower temperatures can increase selectivity between kinetically and thermodynamically favored products.
Unwanted substitution at C2 Reaction conditions are too harsh, leading to reaction at the less reactive C2 position.Use Milder Reagents: Employ milder electrophilic reagents (e.g., NBS for bromination instead of Br₂/FeBr₃).Milder conditions can increase selectivity for the more activated positions on the benzene ring.
Low overall yield The thiazole ring deactivates the benzene ring towards electrophilic attack.Increase Catalyst Loading or Use a Stronger Lewis Acid: For Friedel-Crafts type reactions, a more active catalyst system may be required.Overcomes the deactivating effect of the thiazole ring.
Issue 3: Difficulty in C2-Functionalization via Lithiation

Problem: Attempts to deprotonate 4-methylbenzothiazole at the C2 position with standard lithium bases (e.g., n-BuLi) followed by quenching with an electrophile are resulting in low yields or decomposition.

Root Cause Analysis: The C2-proton of benzothiazoles is acidic and can be removed by strong bases. However, the resulting 2-lithiobenzothiazole can be unstable. The 4-methyl group can also influence the stability and reactivity of this intermediate.

Troubleshooting Strategies:

  • Use of Mixed Metal Bases: A combination of a lithium amide base with a zinc salt (e.g., LiTMP/ZnCl₂) can generate a more stable and less reactive organozinc species in situ[2]. This approach often leads to cleaner reactions and higher yields for the subsequent trapping with an electrophile.

  • Transmetalation: After initial lithiation with a strong lithium base at low temperature, transmetalation with a solution of a metal salt like ZnCl₂ or CuCN can generate a more stable organometallic species before the addition of the electrophile.

  • Careful Temperature Control: Perform the deprotonation at very low temperatures (e.g., -78 °C) to minimize decomposition of the organolithium intermediate.

Experimental Protocols

Protocol 1: Ligand-Free Suzuki-Miyaura Coupling of a Sterically Hindered 2-Aryl-4-methylbenzothiazole Derivative

This protocol is adapted from a methodology developed for sterically hindered 2'-bromo-2-aryl benzothiazoles and leverages the formation of a palladacycle intermediate[3].

Objective: To synthesize a 2,2'-diaryl-4-methylbenzothiazole derivative via a ligand-free Suzuki-Miyaura coupling.

Materials:

  • 2-(2-Bromophenyl)-4-methylbenzothiazole

  • Arylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Toluene

  • Deionized water

Procedure:

  • To a flame-dried Schlenk flask, add 2-(2-bromophenyl)-4-methylbenzothiazole (1.0 equiv.), arylboronic acid (1.5 equiv.), potassium carbonate (3.0 equiv.), and palladium(II) acetate (0.05 equiv.).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add a degassed solvent mixture of DMF/Toluene/H₂O (1:1:1 ratio, to achieve a 0.1 M concentration of the benzothiazole substrate).

  • Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Visualizing the Catalytic Cycle:

G Pd0 Pd(0) OA Oxidative Addition Pd0->OA PdII_Aryl Ar-Pd(II)-Br OA->PdII_Aryl Transmetalation Transmetalation PdII_Aryl->Transmetalation PdII_Diaryl Ar-Pd(II)-Ar' Transmetalation->PdII_Diaryl ArBOH2 Ar'B(OH)₂ (Base) ArBOH2->Transmetalation RE Reductive Elimination PdII_Diaryl->RE RE->Pd0 Regenerated Catalyst Product Ar-Ar' (Product) RE->Product ArylHalide 2-halo-4-methyl- benzothiazole ArylHalide->OA

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Protocol 2: C2-Iodination of 4-Methylbenzothiazole via Deprotonation

This protocol is based on the deprotonative metalation of benzothiazoles using a mixed lithium-zinc base[2].

Objective: To synthesize 2-iodo-4-methylbenzothiazole.

Materials:

  • 4-Methylbenzothiazole

  • Anhydrous Tetrahydrofuran (THF)

  • 2,2,6,6-Tetramethylpiperidine (TMP)

  • n-Butyllithium (n-BuLi)

  • Anhydrous Zinc Chloride (ZnCl₂)

  • Iodine (I₂)

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous THF and cool to 0 °C.

  • Add 2,2,6,6-tetramethylpiperidine (1.5 equiv.) followed by the slow addition of n-butyllithium (1.5 equiv.). Stir for 30 minutes at 0 °C to generate lithium 2,2,6,6-tetramethylpiperidide (LiTMP).

  • In a separate flame-dried flask, suspend anhydrous zinc chloride (0.5 equiv.) in anhydrous THF.

  • Slowly add the freshly prepared LiTMP solution to the zinc chloride suspension at 0 °C and then allow the mixture to warm to room temperature and stir for 1 hour.

  • Add 4-methylbenzothiazole (1.0 equiv.) to the mixed-metal base solution at room temperature and stir for 2 hours.

  • Cool the reaction mixture to 0 °C and add a solution of iodine (1.2 equiv.) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for an additional 1 hour.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium thiosulfate.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

References

  • Tang, W., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Organic Chemistry Frontiers. [Link]

  • Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PMC. (2017). [Link]

  • Roche, M., Hamze, A., Provot, O., Brion, J. -D., & Alami, M. (2013). Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides. Organic Chemistry Portal. [Link]

  • Itoh, T., & Mase, T. (2007). A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling. Organic Letters. [Link]

  • Ligand-Enabled ortho-Arylation of (hetero)Aromatic Acids with 2,6-Disubstituted Aryl Halides. (2023). [Link]

  • L'Helgoual'ch, J. M., et al. (2008). Deprotonative metalation of five-membered aromatic heterocycles using mixed lithium-zinc species. PubMed. [Link]

Sources

Troubleshooting

Technical Support Center: Removal of Unreacted 2-Amino-4-methylthiophenol

Welcome to the technical support resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the effective removal o...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the effective removal of unreacted 2-amino-4-methylthiophenol from reaction mixtures. The methodologies described herein are grounded in established chemical principles to ensure reliable and reproducible results.

Understanding the Challenge

2-Amino-4-methylthiophenol is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and dyes. Its dual functionality, possessing both a nucleophilic amino group and a thiol group, allows for a variety of chemical transformations. However, its removal post-reaction can be challenging due to its physical and chemical properties. This guide will explore several effective strategies to address this common purification issue.

Core Properties of 2-Amino-4-methylthiophenol

A foundational understanding of the physicochemical properties of 2-amino-4-methylthiophenol is crucial for developing an effective purification strategy.

PropertyValueImplication for Purification
Molecular FormulaC₇H₉NS[1]A relatively small, non-polar molecule.
Molecular Weight139.22 g/mol [1]Volatility is low, making simple evaporation ineffective.
AppearanceColorless oily solid (impure samples can be colored)[2]Visual inspection can indicate the presence of impurities.
SolubilitySoluble in organic solvents and basic water.[2]This dual solubility is key to extractive workup procedures.
pKaThe pKa of the thiol group in the related 4-methylthiophenol is not readily available, but thiophenols are generally acidic. The amino group is basic.The ability to protonate the amino group or deprotonate the thiol group is central to pH-dependent extraction methods.
ReactivityThe thiol group is susceptible to oxidation to form disulfides.[3][4] The amino group can be acylated or alkylated.These reactions can be exploited for removal or may lead to unwanted side products.

Troubleshooting and FAQs

This section addresses common issues encountered during the removal of unreacted 2-amino-4-methylthiophenol in a question-and-answer format.

Q1: My primary purification attempt by standard aqueous workup failed to remove all the unreacted 2-amino-4-methylthiophenol. What went wrong?

A1: A simple water wash is often insufficient due to the organic solubility of 2-amino-4-methylthiophenol. The key is to exploit the basicity of the amino group. By performing an acidic wash, you can protonate the amine, forming a water-soluble ammonium salt that will partition into the aqueous phase.

Workflow for Acidic Extraction

cluster_0 Acidic Extraction Workflow start Reaction Mixture in Organic Solvent wash Wash with dilute HCl (e.g., 1M) start->wash separate Separate Layers wash->separate organic Organic Layer (Product) separate->organic Desired Product aqueous Aqueous Layer (Protonated Amine Salt) separate->aqueous Impurity neutralize Neutralize Aqueous Layer with Base (e.g., NaOH) aqueous->neutralize extract Extract with Organic Solvent neutralize->extract final_amine Recovered 2-amino-4- methylthiophenol extract->final_amine

Caption: Workflow for removing 2-amino-4-methylthiophenol via acidic extraction.

Q2: I'm concerned about the stability of my product to acidic conditions. Are there alternative extraction methods?

A2: Absolutely. If your product is acid-sensitive, you can exploit the acidic nature of the thiol group. By performing a basic wash, you can deprotonate the thiol to form a water-soluble thiolate salt.

Detailed Protocol for Basic Extraction
  • Dissolution: Ensure your reaction mixture is dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

  • Extraction: Transfer the solution to a separatory funnel and wash with a dilute aqueous base, such as 1M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution.

  • Separation: Allow the layers to separate. The deprotonated 2-amino-4-methylthiophenol will be in the aqueous layer.

  • Repeat: For efficient removal, repeat the basic wash 2-3 times.

  • Back-Extraction (Optional): If you need to recover the starting material, you can acidify the combined aqueous layers with a dilute acid (e.g., 1M HCl) until the pH is acidic, then extract with an organic solvent.

Q3: Extraction methods are leading to emulsions. What can I do?

A3: Emulsion formation is a common problem, especially when dealing with polar organic solvents. Here are several strategies to break emulsions:

  • Add Brine: Washing with a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.

  • Change the Solvent: If possible, switch to a less polar organic solvent for the extraction.

  • Centrifugation: For small-scale reactions, centrifuging the mixture can effectively separate the layers.

  • Filtration through Celite: Filtering the emulsified mixture through a pad of Celite can sometimes break the emulsion.

Q4: My product and the unreacted starting material have very similar polarities, making chromatographic separation difficult. What are my options?

A4: This is a classic purification challenge. When standard chromatography is not effective, consider derivatization or scavenging techniques.

Scavenging with Resins

Solid-phase scavengers can be highly effective for removing excess reagents.

  • Isocyanate Resins: These resins will react with the primary amine of 2-amino-4-methylthiophenol, covalently binding it to the solid support. The resin can then be simply filtered off.

  • Sulfonyl Chloride Resins: These can also be used to sequester the amine functionality.

Derivatization Followed by Extraction

You can selectively react the unreacted 2-amino-4-methylthiophenol to alter its properties, facilitating its removal. For example, reaction with an acid chloride could form an amide, which may have different solubility or chromatographic behavior. However, this adds extra steps to your synthesis.

Q5: Can I use crystallization to purify my product from 2-amino-4-methylthiophenol?

A5: Crystallization can be an excellent purification method if your desired product is a solid and has significantly different solubility characteristics from the starting material.

General Protocol for Recrystallization
  • Solvent Selection: Choose a solvent or solvent system in which your product is soluble at high temperatures but sparingly soluble at low temperatures, while the 2-amino-4-methylthiophenol remains in solution. Common solvents for anilines and their derivatives include ethanol, methanol, water, or mixtures like ethanol/water.[5]

  • Dissolution: Dissolve the crude reaction mixture in the minimum amount of hot solvent.

  • Cooling: Allow the solution to cool slowly to room temperature, then in an ice bath to induce crystallization of your product.

  • Filtration: Collect the purified crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure product.[5]

Advanced Purification Strategies

For particularly challenging separations, more advanced techniques may be necessary.

Preparative High-Performance Liquid Chromatography (HPLC)

When all other methods fail, preparative HPLC offers high-resolution separation.

  • Column Choice: A reverse-phase C18 column is often a good starting point for separating organic molecules.

  • Mobile Phase: A gradient of water and an organic solvent like acetonitrile or methanol, often with a modifier like trifluoroacetic acid (TFA) or formic acid, is typically used. The acidic modifier will ensure that the amino group of 2-amino-4-methylthiophenol is protonated, which can aid in separation.

Chemical Quenching

In some cases, it may be possible to add a reagent that selectively reacts with the unreacted 2-amino-4-methylthiophenol to form a product that is easily removed. For example, adding a small amount of an electrophilic reagent that is highly reactive towards amines and thiols could convert it into a more polar or more easily separable compound. This method requires careful consideration to avoid reaction with the desired product.

Safety Precautions

  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • 2-Amino-4-methylphenol (a related compound) is known to be an irritant to the skin, eyes, and mucous membranes.[6] Assume similar hazards for 2-amino-4-methylthiophenol.

  • Thiophenols can have strong, unpleasant odors.

Summary of Removal Techniques

TechniquePrincipleBest ForConsiderations
Acidic Extraction Protonation of the amino group to form a water-soluble salt.Acid-stable products.Product must be stable to acidic conditions.
Basic Extraction Deprotonation of the thiol group to form a water-soluble salt.Base-stable products.Product must be stable to basic conditions.
Chromatography Differential partitioning between a stationary and mobile phase.Products with different polarity from the starting material.Can be time-consuming and use large volumes of solvent.
Crystallization Differential solubility of the product and impurity.Solid products.Requires suitable solubility differences.
Scavenger Resins Covalent attachment of the impurity to a solid support.Removing small to moderate amounts of the starting material.The cost of the resin can be a factor.

References

  • PubChem. (n.d.). 2-Amino-4-methylphenol. National Center for Biotechnology Information. Retrieved from [Link]

  • Google Patents. (n.d.). EP0633874B1 - Purification of p-aminophenol compositions and direct conversion to n-acetyl-p-aminophenol.
  • Google Patents. (n.d.). US5632898A - Method for removing unreacted electrophiles from a reaction mixture.
  • Rasayan J. Chem. (2022). OPTIMIZATION AND VALIDATION OF PARA AMINOPHENOL SYNTHESIS FROM NITROBENZENE USING HOMOGENEOUS ACID CATALYST. Retrieved from [Link]

  • ACS Publications. (2011). Reactive Extraction of o-Aminophenol with Tri-n-butyl Phosphate in Different Solvents. Retrieved from [Link]

  • PharmaInfo. (n.d.). Synthesis and Modification of New Derivatives from Thiophenol. Retrieved from [Link]

  • Beilstein Journals. (2014). Investigations of thiol-modified phenol derivatives for the use in thiol–ene photopolymerizations. Retrieved from [Link]

  • PMC. (2022). Trichloroacetic acid fueled practical amine purifications. Retrieved from [Link]

  • Chemcess. (2025). Production Of Aromatic Amines. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Aminothiophenol. Retrieved from [Link]

  • PMC. (2018). Tuning Selectivity in the Visible-Light-Promoted Coupling of Thiols with Alkenes by EDA vs TOCO Complex Formation. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification of 4-Methylbenzo[d]thiazole-2-carbaldehyde

Welcome to the Technical Support Center for Benzothiazole Derivatives. This guide is specifically engineered for researchers, scientists, and drug development professionals tasked with the purification of 4-methylbenzo[d...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Benzothiazole Derivatives. This guide is specifically engineered for researchers, scientists, and drug development professionals tasked with the purification of 4-methylbenzo[d]thiazole-2-carbaldehyde . Due to the unique electronic properties of the benzothiazole core and the reactivity of the C2-aldehyde, this compound presents specific challenges during recrystallization, including thermal degradation, "oiling out," and auto-oxidation.

Below, you will find a synthesized matrix of solvent data, field-proven troubleshooting FAQs, and standardized operating protocols to ensure high-yield, high-purity recovery.

Quantitative Data: Solvent Selection Matrix

Selecting the correct solvent relies on balancing the polarity of the benzothiazole ring (moderate dipole) and the hydrogen-bond accepting nature of the aldehyde. The table below summarizes the thermodynamic suitability of common solvent systems.

Solvent SystemPolarity IndexBoiling Point (°C)Expected RecoveryTroubleshooting Notes
Absolute Ethanol 5.278.475–85%Gold Standard. Ideal H-bonding dynamics for benzothiazoles[1].
Ethyl Acetate / Hexanes (1:3) ~1.5 (Mixed)~68 (Mixed)70–80%Best for highly impure batches; requires careful gradient cooling.
Methanol 5.164.760–70%Steeper solubility curve, but lower BP limits initial dissolution.
Toluene 2.4110.6< 50%Not Recommended. High boiling point risks thermal degradation.
Water 10.2100.0N/ADo Not Use. Compound is insoluble; forces amorphous precipitation.

Troubleshooting Guides & FAQs

Q1: Why is absolute ethanol considered the gold standard for recrystallizing benzothiazole-2-carbaldehyde derivatives? Causality: 4-methylbenzo[d]thiazole-2-carbaldehyde possesses hydrogen-bond acceptors (the nitrogen atom and the aldehyde carbonyl) but lacks hydrogen-bond donors. Absolute ethanol acts as an excellent H-bond donor, effectively solvating the compound at its boiling point (78.4 °C). However, as the temperature drops, the hydrophobic influence of the methyl group and the aromatic rings overcomes the solvent-solute interactions, forcing the compound into a highly ordered crystalline lattice. This method is widely validated in the literature for benzothiazole derivatives[1][2].

Q2: My compound is "oiling out" (forming a biphasic liquid) instead of crystallizing. How do I correct this? Causality: "Oiling out" is a thermodynamic phenomenon that occurs when the compound's solubility limit in the solvent is reached at a temperature higher than the compound's melting point. Instead of forming a solid lattice, the solute separates as a supercooled liquid. Solution:

  • Reheat the mixture until the oil dissolves completely into a single phase.

  • Add more boiling solvent (e.g., 5–10% more absolute ethanol) to lower the saturation temperature below the compound's melting point.

  • Cool at a slower rate and introduce a seed crystal at the first sign of cloudiness to provide a nucleation site, forcing solid lattice formation over liquid separation.

Q3: The recovered crystals have a yellowish tint, and my NMR spectrum shows an unexpected, broad peak around 10–11 ppm. What went wrong? Causality: You are observing the auto-oxidation of the C2-aldehyde into 4-methylbenzo[d]thiazole-2-carboxylic acid. Aromatic aldehydes are highly susceptible to radical-mediated oxidation by atmospheric oxygen, a process accelerated by the heat applied during recrystallization[3][4]. The broad NMR peak at 10–11 ppm is the carboxylic acid proton. Solution: Perform the recrystallization under an inert atmosphere (Nitrogen or Argon). Minimize the time the compound spends at reflux, and degas your recrystallization solvents prior to use.

Experimental Protocols

Protocol A: Single-Solvent Recrystallization (Absolute Ethanol)

This is the primary recommended protocol for batches with >85% initial purity.

  • Preparation: Place the crude 4-methylbenzo[d]thiazole-2-carbaldehyde in a round-bottom flask equipped with a reflux condenser. Purge the system with inert gas (N₂/Ar).

  • Dissolution: Heat absolute ethanol to a gentle boil (78 °C) on a separate hotplate. Add the boiling ethanol dropwise to the crude solid while stirring continuously until the solid just dissolves. Do not add excess solvent.

  • Hot Filtration (Optional): If insoluble mechanical impurities are present, filter the hot solution rapidly through a pre-warmed fluted filter paper.

  • Crystallization: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature (approx. 20–22 °C) over 45–60 minutes.

  • Maturation: Once crystals have formed at room temperature, transfer the flask to an ice-water bath (0–4 °C) for 30 minutes to maximize yield.

  • Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount (1–2 mL) of ice-cold absolute ethanol. Dry under high vacuum for 12 hours.

Protocol B: Binary Solvent Rescue (Ethyl Acetate / Hexanes)

Use this protocol if the compound stubbornly oils out in ethanol or if the crude purity is <85%[5].

  • Dissolution: Dissolve the crude solid in a minimal amount of boiling Ethyl Acetate.

  • Anti-Solvent Addition: While maintaining the solution at a gentle reflux, add hot Hexanes dropwise until the solution becomes slightly cloudy (the cloud point).

  • Clarification: Add 1–2 drops of boiling Ethyl Acetate until the solution just turns clear again.

  • Cooling: Remove from heat and allow to cool slowly to room temperature, then to 0 °C in an ice bath. Filter and wash with ice-cold hexanes.

Recrystallization Workflow & Troubleshooting Logic

G Start Crude 4-Methylbenzo[d]thiazole -2-carbaldehyde Dissolve Dissolve in minimal boiling EtOH (under N2) Start->Dissolve Cool Cool slowly to Room Temp Dissolve->Cool Check1 Observation during cooling? Cool->Check1 OilOut Oiling Out (Biphasic Liquid) Check1->OilOut Oil separates NoCryst Solution remains clear Check1->NoCryst No solid forms Cryst Crystalline Lattice Forms Check1->Cryst Solid forms FixOil Reheat, add 5-10% more EtOH, or add seed crystal OilOut->FixOil FixOil->Cool FixNoCryst Scratch flask glass or evaporate excess solvent NoCryst->FixNoCryst FixNoCryst->Cool IceBath Cool in Ice Bath (0-4°C) Cryst->IceBath Filter Vacuum Filtration & Wash with cold EtOH IceBath->Filter Pure Pure Crystals Recovered Filter->Pure

Workflow for recrystallizing 4-methylbenzo[d]thiazole-2-carbaldehyde and resolving common failures.

References

  • Zenodo - Direct Iodination of Electron-Deficient Benzothiazoles. (Details purification, physical states, and hexanes/EtOAc solvent systems for benzothiazole-2-carbaldehydes). URL: [Link]

Sources

Troubleshooting

Benzothiazole Aldehyde Synthesis: A Technical Support Guide for Minimizing Side Reactions

Welcome to the technical support center for benzothiazole aldehyde synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for benzothiazole aldehyde synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these valuable compounds. Our focus is to provide practical, in-depth solutions to common challenges, with a core emphasis on minimizing side reactions to improve yield, purity, and process robustness. This resource is built on a foundation of scientific expertise and field-proven insights to ensure your success in the laboratory.

Troubleshooting Guide: Navigating Common Hurdles

This section addresses specific issues that you may encounter during the synthesis of benzothiazole aldehydes. The question-and-answer format is designed to help you quickly identify and resolve experimental challenges.

Issue 1: Low Yield of Benzothiazole-2-carbaldehyde from 2-Methylbenzothiazole Oxidation

Question: I am attempting to synthesize benzothiazole-2-carbaldehyde by oxidizing 2-methylbenzothiazole, but my yields are consistently low. What are the likely causes and how can I improve the outcome?

Answer: The oxidation of the 2-methyl group on the benzothiazole ring is a common and effective method for synthesizing benzothiazole-2-carbaldehyde. However, several factors can contribute to low yields. The primary challenges are often incomplete conversion and the formation of side products, most notably the over-oxidation to benzothiazole-2-carboxylic acid.

Potential Causes and Solutions:

  • Suboptimal Oxidizing Agent: The choice of oxidizing agent is critical for selectivity.

    • Selenium Dioxide (SeO₂): This is a classic and often effective reagent for the oxidation of activated methyl groups. However, the reaction can be sluggish and may require careful temperature control to prevent over-oxidation.

    • Milder Oxidants: Exploring milder or more selective oxidizing agents can be beneficial. For instance, some methods utilize ceric ammonium nitrate (CAN) or electrochemical oxidation, which can offer greater control.[1]

  • Over-oxidation to Carboxylic Acid: This is a very common side reaction.[2] To mitigate this:

    • Control Stoichiometry: Use a precise stoichiometry of the oxidizing agent. An excess will almost certainly lead to the carboxylic acid.

    • Temperature Control: Maintain a consistent and optimized reaction temperature. Run initial small-scale experiments at different temperatures to find the optimal balance between reaction rate and selectivity.

    • Reaction Time: Monitor the reaction closely using Thin Layer Chromatography (TLC). Quench the reaction as soon as the starting material is consumed to prevent further oxidation of the desired aldehyde.

  • Incomplete Reaction: If you observe unreacted starting material, consider the following:

    • Reaction Time and Temperature: A gentle increase in reaction time or temperature may be necessary to drive the reaction to completion. However, be mindful of the increased risk of over-oxidation.

    • Catalyst Activity: If using a catalytic system, ensure the catalyst is active and used in the correct loading.

Issue 2: Formation of Dark, Insoluble Byproducts in Condensation Reactions

Question: When I try to synthesize a benzothiazole precursor via the condensation of 2-aminothiophenol with an aldehyde, I often get a dark, tar-like precipitate. What is this and how can I prevent it?

Answer: The formation of dark, insoluble materials is a frequent issue in reactions involving 2-aminothiophenol. This is primarily due to the oxidative dimerization and polymerization of the 2-aminothiophenol starting material. The thiol group is highly susceptible to oxidation, leading to the formation of a disulfide-linked dimer, which can further polymerize.[3]

Preventative Measures:

  • Use High-Purity 2-Aminothiophenol: It is crucial to use freshly purified 2-aminothiophenol. If the reagent has been stored for a long time, consider purification by distillation or recrystallization before use.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon. This will minimize the exposure of the sensitive thiol group to atmospheric oxygen.

  • Control Reaction Temperature: Avoid excessively high temperatures, which can accelerate oxidative side reactions.

  • Order of Reagent Addition: In some cases, adding the 2-aminothiophenol solution to the aldehyde solution (rather than the other way around) can help to minimize its self-condensation by keeping its concentration low throughout the addition.

Issue 3: Unexpected Chlorination During Vilsmeier-Haack Formylation

Question: I am using the Vilsmeier-Haack reaction to introduce an aldehyde group onto the benzene ring of my benzothiazole derivative, but I am observing chlorinated byproducts. Why is this happening and how can I avoid it?

Answer: The Vilsmeier-Haack reaction is a powerful tool for formylating electron-rich aromatic rings.[4][5][6] The Vilsmeier reagent, typically generated from DMF and POCl₃, is a potent electrophile. However, it can also act as a chlorinating agent, especially on activated systems or with prolonged reaction times at elevated temperatures.[7]

Minimizing Chlorination:

  • Stoichiometry of the Vilsmeier Reagent: Use the minimum effective amount of the Vilsmeier reagent. A large excess can promote side reactions.

  • Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, these reactions can be run at or below room temperature.

  • Reaction Time: Monitor the reaction progress carefully and quench it as soon as the desired formylation is complete.

  • Alternative Formylation Methods: If chlorination remains a persistent issue, consider alternative formylation methods that do not use phosphorus oxychloride, such as the Duff reaction (using hexamethylenetetramine in an acidic medium).[8]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing benzothiazole aldehydes?

A1: The most prevalent strategies involve either the introduction of the aldehyde group onto a pre-formed benzothiazole ring or the construction of the benzothiazole ring from an aldehyde-containing precursor. Two common approaches are:

  • Oxidation of a 2-Methylbenzothiazole: This involves the selective oxidation of the methyl group at the 2-position to an aldehyde.[9][10][11] This is a direct and often effective route to benzothiazole-2-carbaldehyde.

  • Formylation of the Benzothiazole Ring: For introducing an aldehyde onto the benzene portion of the molecule (e.g., benzothiazole-6-carbaldehyde), electrophilic formylation reactions like the Vilsmeier-Haack or Duff reaction are commonly employed.[4][7][8]

Q2: How can I purify my benzothiazole aldehyde product effectively?

A2: Purification can be challenging due to the potential for similar polarities between the product and certain byproducts.

  • Column Chromatography: This is the most common and effective method. A silica gel column with a gradient elution system (e.g., ethyl acetate in hexane) is typically used. Careful optimization of the solvent system is key to achieving good separation.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water) can be an effective purification technique.

  • Bisulfite Adduct Formation: For aldehydes, forming a solid bisulfite adduct can be a useful purification strategy. The aldehyde can then be regenerated from the purified adduct.[8]

Q3: Are there any "green" or more environmentally friendly methods for benzothiazole aldehyde synthesis?

A3: Yes, green chemistry principles are increasingly being applied to benzothiazole synthesis.[12][13] For the synthesis of benzothiazole precursors, methods utilizing microwave irradiation, ultrasound, or catalyst-free conditions can reduce reaction times, energy consumption, and the use of hazardous solvents.[12] For the oxidation step to form the aldehyde, exploring electrochemical methods or using less toxic oxidizing agents is a greener approach.[1]

Experimental Protocols

Protocol 1: Synthesis of Benzothiazole-2-carbaldehyde via Oxidation of 2-Methylbenzothiazole

This protocol provides a general guideline for the oxidation of 2-methylbenzothiazole using selenium dioxide. Caution: Selenium compounds are toxic and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Materials:

  • 2-Methylbenzothiazole

  • Selenium Dioxide (SeO₂)

  • Dioxane (or another suitable solvent)

  • Silica gel for column chromatography

  • Ethyl acetate and hexane for elution

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-methylbenzothiazole (1 equivalent) in dioxane.

  • Add selenium dioxide (1.1 equivalents) portion-wise to the stirred solution.

  • Heat the reaction mixture to reflux and monitor the progress by TLC.

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Filter the mixture to remove the black selenium precipitate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane.

  • Combine the fractions containing the pure product and evaporate the solvent to yield benzothiazole-2-carbaldehyde.

Protocol 2: General Procedure for Vilsmeier-Haack Formylation of a Benzothiazole Derivative

This protocol outlines a general procedure for the formylation of an electron-rich benzothiazole. Caution: Phosphorus oxychloride (POCl₃) is corrosive and reacts violently with water. Handle with extreme care in a fume hood.

Materials:

  • Substituted Benzothiazole

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Ice-water

  • Sodium bicarbonate solution

  • Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

  • In a three-necked flask equipped with a dropping funnel, a thermometer, and a nitrogen inlet, cool DMF to 0 °C.

  • Slowly add POCl₃ (1.1 equivalents) dropwise to the DMF while maintaining the temperature below 10 °C.

  • Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • Add the substituted benzothiazole (1 equivalent) dissolved in a minimal amount of DMF to the Vilsmeier reagent.

  • Allow the reaction to stir at room temperature (or with gentle heating if necessary) and monitor its progress by TLC.

  • Once the reaction is complete, carefully pour the reaction mixture onto crushed ice.

  • Neutralize the mixture with a saturated sodium bicarbonate solution.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Oxidizing Agents for the Synthesis of Benzothiazole-2-carbaldehyde from 2-Methylbenzothiazole

Oxidizing AgentTypical ConditionsAdvantagesDisadvantages
Selenium Dioxide (SeO₂)Reflux in dioxaneWell-established methodToxicity of selenium, potential for over-oxidation
Ceric Ammonium Nitrate (CAN)Acetic acid, controlled temperatureMilder conditions, can be more selectiveStoichiometric reagent, metal waste
Electrochemical OxidationDivided cell, specific electrolyteGreen method, high selectivity possibleRequires specialized equipment
Potassium Permanganate (KMnO₄)Basic conditionsInexpensiveStrong oxidant, high risk of over-oxidation to carboxylic acid[2]

Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Synthetic Routes to Benzothiazole Aldehydes

G cluster_0 Synthesis of Benzothiazole-2-carbaldehyde cluster_1 Synthesis of Benzothiazole-6-carbaldehyde 2-Methylbenzothiazole 2-Methylbenzothiazole Oxidation Oxidation 2-Methylbenzothiazole->Oxidation [Oxidant] (e.g., SeO₂) Benzothiazole-2-carbaldehyde Benzothiazole-2-carbaldehyde Oxidation->Benzothiazole-2-carbaldehyde Desired Product Over-oxidation Over-oxidation Benzothiazole-2-carbaldehyde->Over-oxidation Excess Oxidant/ High Temp. Benzothiazole-2-carboxylic acid Benzothiazole-2-carboxylic acid Over-oxidation->Benzothiazole-2-carboxylic acid Side Product Benzothiazole Benzothiazole Formylation Formylation Benzothiazole->Formylation Vilsmeier-Haack (DMF, POCl₃) Benzothiazole-6-carbaldehyde Benzothiazole-6-carbaldehyde Formylation->Benzothiazole-6-carbaldehyde Desired Product Side_Reaction Side_Reaction Formylation->Side_Reaction Side Reaction Chlorinated Byproduct Chlorinated Byproduct Side_Reaction->Chlorinated Byproduct

Caption: Key synthetic pathways to benzothiazole aldehydes and common side reactions.

Diagram 2: Troubleshooting Workflow for Low Aldehyde Yield

G Start Low Yield of Benzothiazole Aldehyde Check_TLC Analyze TLC of Crude Reaction Mixture Start->Check_TLC SM_Present Significant Starting Material Remaining? Check_TLC->SM_Present Side_Products Major Side Products Observed? SM_Present->Side_Products No Increase_Time_Temp Increase Reaction Time/Temperature SM_Present->Increase_Time_Temp Yes Identify_Byproduct Identify Side Product (e.g., via MS, NMR) Side_Products->Identify_Byproduct Yes Optimize_Purification Optimize Purification (Chromatography/Recrystallization) Side_Products->Optimize_Purification No Increase_Time_Temp->Check_TLC Check_Catalyst Check Catalyst Activity/Loading Over_Oxidation Over-oxidation Product Detected? Identify_Byproduct->Over_Oxidation Dimerization Dimerization/Polymerization Products Detected? Over_Oxidation->Dimerization No Reduce_Oxidant Reduce Oxidant Stoichiometry/ Lower Temperature Over_Oxidation->Reduce_Oxidant Yes Inert_Atmosphere Use Inert Atmosphere/ Purify Starting Material Dimerization->Inert_Atmosphere Yes

Caption: A decision-making workflow for troubleshooting low yields in benzothiazole aldehyde synthesis.

References

  • Klán, P., Cibulka, R., & Vítek, L. (2025). C-Formylation of Some 2(3H)-Benzazolones and 2H-1,4-Benzoxazin-3(4H)-one.
  • BenchChem. (2025).
  • Sommelet, M. (1913). Sur un nouveau mode de décomposition des halogénures de benzylidène. Comptes Rendus de l'Académie des Sciences, 157, 852-854.
  • Wikipedia. (2023). Sommelet reaction. In Wikipedia.
  • Al-Naiema, I. M., & Al-Allaf, T. A. K. (2015). Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A, 119(29), 8075–8084.
  • Zia, L. V., Yaremenko, N. O., & Shablykin, O. V. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. Molecules, 27(8), 2548.
  • Mureşan, C., Gligor, F., & Dejeu, V. (2010). SYNTHESIS OF SOME 2-R-5-FORMIL-1,3,4- THIADIAZOLE DERIVATIVES BY SOMMELET REACTION. Farmacia, 58(6), 818-825.
  • BenchChem. (2025).
  • Al-Naiema, I. M., & Al-Allaf, T. A. K. (2025). Experimental and Theoretical Investigation of 2‑Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A.
  • BenchChem. (2025).
  • BenchChem. (2025). Synthesis of 2-Methyl-1,3-Benzothiazole-7-Carbaldehyde: A Literature Review and Technical Guide. BenchChem.
  • Di Marzo, V., Griffin, G., & Petrosino, S. (2008). Synthesis and Evaluation of Benzothiazole-Based Analogues as Novel, Potent, and Selective Fatty Acid Amide Hydrolase Inhibitors. Journal of Medicinal Chemistry, 51(23), 7447–7459.
  • Zia, L. V., Yaremenko, N. O., & Shablykin, O. V. (2021).
  • Organic Chemistry Portal. (n.d.). Benzothiazole synthesis. Retrieved from [Link]

  • Wikipedia. (2023). Vilsmeier–Haack reaction. In Wikipedia.
  • Kwiecień, H., & Szczęsna, A. (2026). Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters. Molecules, 31(3), 896.
  • CN105198835B - The synthesis technique of the formic acid of benzothiazole 2 - Google P
  • Tchesnokov, E. N., & Wilmot, C. M. (2017). Thiol dioxygenase turnover yields benzothiazole products from 2-mercaptoaniline and O2-dependent oxidation of primary alcohols. Journal of Biological Chemistry, 292(33), 13682–13691.
  • J&K Scientific LLC. (2025). Vilsmeier-Haack Reaction.
  • Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction.
  • Al-Naiema, I. M., & Al-Allaf, T. A. K. (2025). Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A.
  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Britton, R., & Dake, G. R. (2018). Oxidative Ring-Opening of Benzothiazole Derivatives. Canadian Journal of Chemistry, 96(12), 1085-1090.
  • Guo, W., Li, J., & Zhang, Y. (2025). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 30(20), 5025.
  • Okonkwo, V. I., et al. (2023). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica, 15(5), 1-28.
  • US4321412A - Preparation of aromatic aldehydes by the Sommelet reaction - Google P
  • CN104860901B - Preparation method of benzothiazole-2-carboxylic acid - Google P
  • Tuchinda, P., & Reutrakul, V. (2002). A simple and efficient route for synthesis of 2-alkylbenzothiazoles. ScienceAsia, 28, 27-30.
  • Al-Naiema, I. M., & Al-Allaf, T. A. K. (2025). Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A.
  • Tan, Z., et al. (2012). Synthesis of 2-Aryl Benzothiazoles via K2S2O8-mediated Oxidative Condensation of Benzothiazoles with Aryl Aldehydes. The Journal of Organic Chemistry, 77(16), 7086-7091.
  • Zhang, X., et al. (2025). Oxidation of benzothiazole, 2-mercaptobenzothiazole and 2-hydroxybenzothiazole in aqueous solution by means of H2O2/UV or photoassisted Fenton systems.

Sources

Reference Data & Comparative Studies

Validation

1H NMR Chemical Shift Profiling of 4-Methylbenzo[d]thiazole-2-carbaldehyde: A Comparative Guide

Introduction Benzo[d]thiazole-2-carbaldehyde and its substituted derivatives are pivotal building blocks in medicinal chemistry, frequently serving as electrophilic precursors for Schiff bases, kinase inhibitors, and flu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Benzo[d]thiazole-2-carbaldehyde and its substituted derivatives are pivotal building blocks in medicinal chemistry, frequently serving as electrophilic precursors for Schiff bases, kinase inhibitors, and fluorescent BODIPY dyes[1]. The selective functionalization of the benzothiazole core profoundly impacts its physicochemical properties and downstream reactivity. Among these derivatives, 4-methylbenzo[d]thiazole-2-carbaldehyde presents a unique structural profile due to the steric and electronic influence of the methyl group positioned adjacent to the thiazole nitrogen atom.

As an application scientist, verifying the regiochemistry of such building blocks is a critical first step before committing them to complex synthetic pipelines. This guide provides a comprehensive, objective comparison of the 1H NMR chemical shifts of 4-methylbenzo[d]thiazole-2-carbaldehyde against its structural isomers and the unsubstituted parent compound[2][3][4]. By analyzing these spectral differences, researchers can accurately validate synthetic outcomes and understand the underlying magnetic anisotropies driving these shifts.

Comparative 1H NMR Data Analysis

To objectively evaluate the structural identity of 4-methylbenzo[d]thiazole-2-carbaldehyde, it is essential to compare its 1H NMR profile with relevant alternatives:

  • 4-Methylbenzo[d]thiazole-2-carbaldehyde : The target regioselective compound[2].

  • 6-Methylbenzo[d]thiazole-2-carbaldehyde : A positional isomer where the methyl group is distant from the heteroatoms[4].

  • Benzo[d]thiazole-2-carbaldehyde : The unsubstituted parent compound[3].

Quantitative Spectral Comparison

The following table summarizes the key 1H NMR chemical shifts (acquired at 400 MHz in CDCl3) for these three compounds, providing a clear benchmark for structural elucidation[2][3][4].

CompoundAldehyde Proton (CHO)Methyl Protons (CH3)Aromatic Protons (Ar-H)
4-Methylbenzo[d]thiazole-2-carbaldehyde δ 10.18 (s, 1H)δ 2.83 (s, 3H)δ 7.82 (d, J=7.7 Hz, 1H), 7.49–7.43 (m, 1H), 7.39 (d, J=7.2 Hz, 1H)
6-Methylbenzo[d]thiazole-2-carbaldehyde δ 10.14 (s, 1H)δ 2.54 (s, 3H)δ 8.11 (d, J=8.5 Hz, 1H), 7.78 (s, 1H), 7.46–7.39 (m, 1H)
Benzo[d]thiazole-2-carbaldehyde δ 10.18 (s, 1H)N/Aδ 8.27–8.25 (m, 1H), 8.03–8.01 (m, 1H), 7.65–7.57 (m, 2H)
Mechanistic Causality of Chemical Shifts

Matching peaks to a database is insufficient for robust structural validation; one must understand why these shifts occur. The observed differences are driven by a combination of inductive effects (+I) and localized steric deshielding:

  • The Aldehyde Proton (δ 10.14 - 10.18 ppm): The formyl proton remains relatively static across all three compounds[2][3][4]. Because the aldehyde group is located at the C2 position of the thiazole ring, it is electronically insulated from the methyl substitutions on the fused benzene ring. The strong electron-withdrawing nature of the adjacent imine-like nitrogen (-C=N-) and sulfur atoms dominates the deshielding of this proton.

  • The Methyl Protons (δ 2.83 vs. δ 2.54 ppm): The most diagnostic feature of the 4-methyl isomer is the significant downfield shift of its methyl protons (δ 2.83 ppm) compared to the 6-methyl isomer (δ 2.54 ppm)[2][4]. This is caused by the peri-like spatial proximity of the 4-methyl group to the electronegative thiazole nitrogen. The magnetic anisotropy of the C=N double bond and the localized dipole severely deshield the adjacent methyl protons.

  • Aromatic Splitting Patterns: The 4-methyl substitution breaks the symmetry of the aromatic system, resulting in a distinct doublet-multiplet-doublet (d, m, d) pattern for the three remaining protons (H-5, H-6, H-7)[2]. In contrast, the 6-methyl isomer exhibits a characteristic singlet (H-7) due to the absence of adjacent ortho protons[4].

Substituent_Effects Substituent 4-Methyl Substitution on Benzothiazole Core Steric Proximity to Thiazole Nitrogen (Magnetic Anisotropy) Substituent->Steric Electronic Inductive Electron Donation (+I Effect on Ar-Ring) Substituent->Electronic Shift1 Deshielding of Methyl Protons (Downfield Shift to δ 2.83 ppm) Steric->Shift1 Shift2 Shielding of Aromatic Protons (Upfield Shift vs Parent) Electronic->Shift2

Mechanistic pathways driving 1H NMR chemical shifts in the 4-methyl isomer.

Experimental Protocol: Standardized 1H NMR Acquisition

To ensure a self-validating system where experimental results are reproducible and trustworthy, the following standardized protocol must be adhered to when acquiring 1H NMR spectra for benzothiazole-2-carbaldehyde derivatives[3][5].

Step-by-Step Methodology

Step 1: Sample Preparation

  • Weigh exactly 10–15 mg of the synthesized 4-methylbenzo[d]thiazole-2-carbaldehyde (a white solid, mp 63–64 °C)[2].

  • Dissolve the compound completely in 0.6 mL of deuterated chloroform (CDCl3, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard[5].

  • Transfer the clear solution into a standard 5 mm NMR tube using a clean glass Pasteur pipette, ensuring no particulate matter is transferred to avoid magnetic field distortions.

Step 2: Instrument Calibration (Locking and Shimming)

  • Insert the sample into a 400 MHz NMR spectrometer[3].

  • Lock the magnetic field to the deuterium resonance of the CDCl3 solvent.

  • Perform gradient shimming (Z1-Z5) to achieve a homogeneous magnetic field, ensuring the solvent peak width at half-height is < 1.0 Hz.

Step 3: Data Acquisition

  • Set the probe temperature to 298 K (25 °C).

  • Configure the acquisition parameters:

    • Pulse Sequence: Standard 1D proton (zg30 or equivalent).

    • Number of Scans (NS): 16 (sufficient for a 15 mg sample).

    • Relaxation Delay (D1): 1.0 - 2.0 seconds.

    • Spectral Width (SW): 15 ppm (critical to capture the downfield aldehyde proton at ~10.2 ppm).

  • Execute the acquisition.

Step 4: Data Processing and Validation

  • Apply a Fourier Transform (FT) with an exponential window function (Line Broadening = 0.3 Hz).

  • Manually phase the spectrum (zero and first order) to ensure all peaks are purely absorptive.

  • Apply a polynomial baseline correction.

  • Reference the chemical shift scale to the residual CHCl3 solvent peak at δ 7.26 ppm (or TMS at δ 0.00 ppm)[3][5].

  • Self-Validation Check: Integrate the aldehyde peak (δ 10.18) to 1.00. The methyl peak (δ 2.83) must integrate to exactly 3.00 (±0.05). If the integration deviates significantly, suspect incomplete reaction, tautomerization, or impurity overlap.

NMR_Workflow SamplePrep Sample Preparation (10-15 mg in 0.6 mL CDCl3) LockShim Lock & Shim (Reference to CDCl3 at 7.26 ppm) SamplePrep->LockShim Acquisition Data Acquisition (400 MHz, 16 scans, 298 K) LockShim->Acquisition Processing Data Processing (Fourier Transform, Phase & Baseline Correction) Acquisition->Processing Analysis Spectral Analysis (Peak Picking & Integration) Processing->Analysis

Standardized workflow for 1H NMR sample preparation, acquisition, and processing.

Conclusion

The 1H NMR profile of 4-methylbenzo[d]thiazole-2-carbaldehyde is distinctly characterized by its highly deshielded methyl group (δ 2.83 ppm) and a conserved aldehyde resonance (δ 10.18 ppm)[2]. By comparing this profile against its 6-methyl isomer and the unsubstituted parent compound, researchers can confidently verify regioselectivity during synthesis. Adhering to the standardized acquisition protocol ensures that these subtle electronic and steric effects are accurately captured, quantified, and validated.

Sources

Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation of 4-methylbenzo[d]thiazole-2-carbaldehyde

For researchers and professionals in drug discovery and chemical analysis, the unambiguous structural elucidation of novel heterocyclic compounds is a cornerstone of programmatic success. The benzothiazole scaffold, in p...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and professionals in drug discovery and chemical analysis, the unambiguous structural elucidation of novel heterocyclic compounds is a cornerstone of programmatic success. The benzothiazole scaffold, in particular, is a privileged structure in medicinal chemistry, demanding robust analytical methodologies for its characterization. This guide provides an in-depth, comparative analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 4-methylbenzo[d]thiazole-2-carbaldehyde. Moving beyond a simple catalogue of fragments, we will explore the causal mechanisms behind bond cleavages and benchmark this powerful technique against alternative analytical approaches, ensuring a holistic strategy for structural confirmation.

The Structural Rationale: Predicting Fragmentation from First Principles

The fragmentation of 4-methylbenzo[d]thiazole-2-carbaldehyde (Molecular Weight: ~177.23 Da) in an EI-MS experiment is not a random process. It is governed by the relative stabilities of the resulting ions and neutral losses, dictated by the molecule's constituent functional groups: the stable aromatic benzothiazole core, the reactive 2-carbaldehyde group, and the 4-methyl substituent.

Under standard 70 eV electron ionization, a high-energy radical cation (M+•) is formed, which is typically prominent due to the stability of the aromatic system.[1] The subsequent fragmentation cascade is primarily initiated by the aldehyde functional group, which represents the most labile part of the molecular ion.

The proposed fragmentation pathway is initiated by two competing and characteristic cleavages at the aldehyde moiety:

  • α-Cleavage (Loss of H•): The loss of a hydrogen radical from the aldehyde group is a common pathway for aromatic aldehydes, resulting in a stable acylium ion (M-1)+.[2][3]

  • α-Cleavage (Loss of •CHO): The loss of the entire formyl radical is also a predominant fragmentation mode, yielding an (M-29)+ ion.[2][3] This pathway is often diagnostic for aldehydes.

Following these initial losses, further fragmentation of the benzothiazole ring system can occur, although this requires higher energy.

Below is a proposed schematic of the primary fragmentation pathways.

G M 4-Methylbenzo[d]thiazole-2-carbaldehyde (M+•, m/z 177) M1 Loss of H• (m/z 176) M->M1 M29 Loss of •CHO (m/z 148) M->M29 F1 [M-H]+ Acylium Ion (m/z 176) M1->F1 F2 [M-CHO]+ Ion (m/z 148) M29->F2 F3 Loss of CO from m/z 176 F1->F3 F4 [M-H-CO]+ Ion (m/z 148) F3->F4

Caption: Proposed primary EI fragmentation pathways for 4-methylbenzo[d]thiazole-2-carbaldehyde.

Comparative Fragmentation Analysis

To validate our predicted fragmentation, we compare it with the known EI-MS data of structurally related compounds. This comparative approach is essential for identifying characteristic fragments of the benzothiazole core versus those introduced by the specific substituents.

Compound NameMolecular Weight (Da)Key Fragment Ions (m/z) and Proposed Identity
4-methylbenzo[d]thiazole-2-carbaldehyde (Predicted) 177.23177 (M+•) : Molecular Ion176 (M-1) : Loss of H• from aldehyde148 (M-29) : Loss of •CHO from aldehyde148 (M-1-28) : Loss of H• then CO
2-Methylbenzothiazole[4]149.21149 (M+•) : Molecular Ion148 (M-1) : Loss of H• from methyl group108, 91, 69 : Ring cleavage products
Benzothiazole[5]135.18135 (M+•) : Molecular Ion108 : Loss of HCN91 : Putative benzothirenium ion
Benzaldehyde106.12106 (M+•) : Molecular Ion105 (M-1) : Loss of H• (Base Peak)77 (M-29) : Loss of •CHO (Phenyl cation)

This comparison highlights that the M-1 and M-29 fragments are highly characteristic of the aldehyde group, while deeper fragmentation would likely yield ions common to the benzothiazole core (e.g., m/z 108). The 4-methyl group is less likely to initiate fragmentation compared to the aldehyde, but its presence is confirmed by the parent mass of 177 Da.

Validating the Structure: An Integrated Analytical Workflow

While EI-MS provides a powerful fingerprint, absolute structural confirmation relies on an orthogonal and self-validating workflow. For a novel compound, mass spectrometry should be viewed as one component of a broader characterization strategy.

Alternative & Complementary Techniques
  • High-Resolution Mass Spectrometry (HRMS): The first and most critical validation step. HRMS provides the accurate mass of the parent ion and its fragments, allowing for the determination of their elemental composition. This would confirm, for example, that the ion at m/z 176 has the formula C9H6NOS+ and that the m/z 148 ion corresponds to C8H6NS+.

  • Tandem Mass Spectrometry (MS/MS): MS/MS experiments provide definitive proof of fragmentation pathways.[6] One can isolate the proposed molecular ion (m/z 177) and induce fragmentation via collision-induced dissociation (CID). Observing the daughter ions (e.g., 176 and 148) directly confirms they originate from the parent molecule. This technique is especially crucial when using soft ionization methods like Electrospray Ionization (ESI), which often yield minimal fragmentation in a single-stage MS experiment.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR remains the gold standard for the de novo structural elucidation of organic molecules. While MS reveals the mass and composition of fragments, 1H and 13C NMR provide unambiguous information about the carbon-hydrogen framework and the precise connectivity of atoms, including the substitution pattern on the aromatic ring.

The logical workflow for a comprehensive analysis is as follows:

G cluster_0 Mass Spectrometry Analysis cluster_1 Definitive Structure Confirmation A Sample Introduction (GC or LC) B EI-MS or ESI-MS (Initial Analysis) A->B C Obtain m/z of Parent Ion B->C D HRMS Analysis (Elemental Composition) C->D E MS/MS Analysis (Fragmentation Pathway) C->E F NMR Spectroscopy (1H, 13C, 2D) D->F E->F G Final Structure Confirmed F->G

Caption: Integrated workflow for the structural elucidation of a novel compound.

Experimental Protocol: GC-MS Analysis

This section provides a standardized protocol for acquiring an electron ionization mass spectrum suitable for the analysis of 4-methylbenzo[d]thiazole-2-carbaldehyde.

Objective: To obtain a reproducible EI mass spectrum showing the molecular ion and characteristic fragment ions.

1. Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the analyte in a high-purity volatile solvent (e.g., Dichloromethane or Ethyl Acetate).
  • Perform a serial dilution to a final concentration of 1-10 µg/mL for injection.

2. Gas Chromatography (GC) Method:

  • Injector: Split/splitless inlet, typically operated in split mode (e.g., 50:1 split ratio) at 250 °C.
  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.[4]
  • GC Column: A standard, non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl polysiloxane) is a suitable starting point.
  • Oven Program:
  • Initial temperature: 50 °C, hold for 2 minutes.
  • Ramp: 10 °C/min to 280 °C.
  • Final hold: Hold at 280 °C for 5 minutes.
  • Note: This program should be optimized to ensure good chromatographic separation from any impurities.

3. Mass Spectrometry (MS) Method:

  • Ionization Mode: Electron Ionization (EI).[4]
  • Ionization Energy: 70 eV (standard for library matching and reproducible fragmentation).[4]
  • Mass Analyzer: Quadrupole or Ion Trap.
  • Scan Range: m/z 40-400 (to ensure capture of low-mass fragments and the parent ion).
  • Source Temperature: 230 °C.
  • Transfer Line Temperature: 280 °C.

4. Data Analysis:

  • Identify the peak corresponding to the analyte in the total ion chromatogram (TIC).
  • Extract the mass spectrum for this peak, ensuring to subtract background ions from a nearby region of the chromatogram.
  • Identify the molecular ion (M+•) at m/z 177.
  • Annotate the key fragment ions (e.g., m/z 176, 148) and compare their relative intensities to the predicted pattern.

Conclusion

The analysis of the mass spectrum of 4-methylbenzo[d]thiazole-2-carbaldehyde provides a clear example of predictive, mechanism-based structural analysis. The fragmentation pattern is expected to be dominated by the loss of H• (M-1) and •CHO (M-29), which are diagnostic for the 2-carbaldehyde substituent. While standard EI-MS is an invaluable tool for generating a structural fingerprint, we strongly advocate for an integrated approach. The use of high-resolution mass spectrometry for elemental composition and tandem MS for pathway confirmation, combined with the definitive connectivity information from NMR, constitutes a robust, self-validating strategy essential for modern chemical research and drug development.

References

  • Navigating the Mass Spectral Landscape of Benzothiazoles: A Compar
  • Gülten, Ö. (1998). Electron Impact Mass Spectra of Some Unsaturated Derivatives of 2-Benzothiazoles. Transition Metal Chemistry.
  • Millard, B. J., & Johnston, D. (1971). High resolution mass spectrometry.—II Some substituted benzothiazoles. Organic Mass Spectrometry.
  • University of Colorado Boulder.
  • Chemistry LibreTexts. (2023).
  • Fekete, Á., & Schlosser, G. (2019).
  • Chemistry Stack Exchange. (2016). EI-MS: M-28 peak in aldehydes.
  • Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products.
  • IGNOU.
  • Hill, C. G. (n.d.).

Sources

Validation

A Comparative Guide to the UV-Vis Absorption Spectra of 4-methylbenzo[d]thiazole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) absorption properties of 4-methylbenzo[d]thiazole-2-carbaldehyde, a heterocycli...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ultraviolet-visible (UV-Vis) absorption properties of 4-methylbenzo[d]thiazole-2-carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry and materials science. Benzothiazole derivatives are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] Their unique photophysical characteristics also make them valuable in the development of fluorescent probes and organic light-emitting diodes (OLEDs).[3][4] Understanding the UV-Vis absorption profile of these molecules is crucial for their application, offering insights into their electronic structure and behavior in different chemical environments.

This guide will compare the spectroscopic properties of 4-methylbenzo[d]thiazole-2-carbaldehyde with its parent compound, benzo[d]thiazole-2-carbaldehyde, and discuss the influence of the methyl substituent and solvent polarity on its absorption maxima. The content is grounded in established spectroscopic principles and supported by experimental data from the scientific literature.

The Foundational Principles of UV-Vis Absorption

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule.[5] This absorption corresponds to the excitation of electrons from lower energy molecular orbitals to higher energy ones.[6] For organic molecules like 4-methylbenzo[d]thiazole-2-carbaldehyde, the key electronic transitions are typically π → π* and n → π*.[7]

  • π → π transitions* involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital. These transitions are characteristic of conjugated systems, such as the aromatic rings in the benzothiazole core, and are generally high-energy, resulting in strong absorption bands.[8]

  • n → π transitions* involve the promotion of an electron from a non-bonding (n) orbital, such as the lone pair on the nitrogen or sulfur atoms, to a π* antibonding orbital.[9] These transitions are typically of lower energy and intensity compared to π → π* transitions.[10]

The structure of 4-methylbenzo[d]thiazole-2-carbaldehyde, with its fused aromatic rings and aldehyde functional group, provides a rich system for these electronic transitions.

Experimental Protocol for UV-Vis Spectral Analysis

A reliable and reproducible protocol is essential for obtaining high-quality UV-Vis absorption spectra. The following is a standardized workflow for the analysis of compounds like 4-methylbenzo[d]thiazole-2-carbaldehyde.

Step-by-Step Methodology
  • Sample Preparation :

    • Prepare a stock solution of the analyte (e.g., 1 mM) by accurately weighing the compound and dissolving it in a suitable solvent.[11]

    • Perform serial dilutions to obtain a series of standard solutions with concentrations typically ranging from 1 µM to 100 µM. The ideal concentration will result in an absorbance reading between 0.1 and 1.0, as dictated by the Beer-Lambert Law, to ensure linearity and accuracy.[12][13]

  • Instrumentation and Measurement :

    • Use a dual-beam UV-Vis spectrophotometer.[12]

    • Fill a pair of matched quartz cuvettes (typically with a 1 cm path length) with the reference solvent (blank) and the sample solution.

    • Record a baseline spectrum with the blank solution to correct for solvent absorption and instrument noise.

    • Measure the absorbance of the sample solution over a wavelength range of approximately 200 to 800 nm.[6]

  • Data Analysis :

    • Identify the wavelength of maximum absorption (λmax).[14]

    • If the concentration is known, calculate the molar absorptivity (ε) using the Beer-Lambert Law: A = εcl, where A is the absorbance, c is the molar concentration, and l is the path length.[11]

The following diagram illustrates the general workflow for spectroscopic validation of a synthesized compound.

G cluster_0 Molecular Properties cluster_1 Experimental Conditions cluster_2 Spectroscopic Outcome A 4-methylbenzo[d]thiazole-2-carbaldehyde (Structure) B Electronic Transitions (π → π, n → π) A->B E UV-Vis Absorption Spectrum A->E F Absorption Maxima (λmax) A->F Substituent Effects C Ground & Excited State Dipole Moments B->C C->E D Solvent Polarity (e.g., Hexane vs. Ethanol) D->E D->F Solvatochromism E->F G Molar Absorptivity (ε) E->G

Sources

Comparative

13C NMR spectral data for 4-methylbenzo[d]thiazole-2-carbaldehyde

13C NMR Spectral Analysis of 4-Methylbenzo[d]thiazole-2-carbaldehyde: A Comparative Methodological Guide As a Senior Application Scientist, I frequently evaluate the structural integrity of heterocyclic intermediates tha...

Author: BenchChem Technical Support Team. Date: March 2026

13C NMR Spectral Analysis of 4-Methylbenzo[d]thiazole-2-carbaldehyde: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently evaluate the structural integrity of heterocyclic intermediates that serve as the backbone for novel therapeutics. 4-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1378818-79-1)[1] is a privileged scaffold extensively utilized in medicinal chemistry, particularly in the synthesis of kinase inhibitors, anti-cancer agents, and antiviral compounds[2][3].

Validating the precise substitution pattern of this benzothiazole derivative is critical before downstream coupling reactions. Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy is the most authoritative analytical tool for this purpose. This guide objectively compares spectral acquisition strategies, details the causality behind solvent selection, and provides a self-validating experimental protocol for researchers.

Structural Logic & Spectral Causality

The molecular formula of 4-methylbenzo[d]thiazole-2-carbaldehyde is C9​H7​NOS . A robust 13C NMR analysis must yield exactly 9 distinct carbon signals . Understanding the electronic environment of each carbon dictates our expectations for the chemical shifts:

  • The Aldehyde Carbon (CHO): The highly electronegative oxygen atom and the magnetic anisotropy of the carbonyl double bond severely deshield this carbon, pushing its resonance to the extreme downfield region (>180 ppm).

  • The Thiazole Core (C2, C3a, C7a): The C2 carbon is flanked by both nitrogen and sulfur, resulting in significant deshielding (~164 ppm). The bridgehead carbons (C3a and C7a) lack attached protons (quaternary) and are influenced by the heteroatoms, appearing in the 136–155 ppm range.

  • The Aromatic Ring (C4, C5, C6, C7): These carbons resonate in the standard aromatic window (120–137 ppm). The C4 carbon is quaternary due to the methyl substitution.

  • The Aliphatic Methyl (C4-CH3): Highly shielded, appearing in the upfield aliphatic region (<20 ppm).

Comparative Data Presentation: Solvent Effects

When acquiring 13C NMR data, solvent selection directly impacts spectral resolution and chemical shift values. Below is a comparative matrix of the quantitative 13C NMR data for 4-methylbenzo[d]thiazole-2-carbaldehyde acquired at 100 MHz. We compare the standard experimental data in Chloroform-d ( CDCl3​ )[4] against the expected shifts in Dimethyl Sulfoxide-d6 ( DMSO−d6​ ).

Carbon AssignmentElectronic EnvironmentExperimental Shift in CDCl3​ (ppm)Expected Shift in DMSO−d6​ (ppm)Performance Delta & Causality
CHO Aldehyde carbonyl185.6~186.1 DMSO−d6​ causes slight downfield shifting due to stronger hydrogen-bond accepting properties.
C2 Thiazole core (N=C-S)164.2~164.3Negligible solvent effect; highly stable core resonance.
C3a Bridgehead (N-C)153.2~152.8Slight upfield shift in DMSO due to solvent polarity altering ring current.
C7a Bridgehead (S-C)136.5~136.0Closely spaced with C4; CDCl3​ provides superior baseline resolution here.
C4 Aromatic (C-CH3)136.2~135.8Quaternary carbon; requires optimized relaxation delay ( D1​ ) for visibility.
C5 Aromatic (C-H)128.5~128.8Standard aromatic shift.
C6 Aromatic (C-H)127.6~127.9Standard aromatic shift.
C7 Aromatic (C-H)120.0~120.5Shielded relative to other aromatic CH groups due to position.
C4-CH3 Aliphatic methyl18.3~18.0Cleanly resolved in both solvents.

Verdict: CDCl3​ is the superior solvent for this specific aldehyde. While DMSO−d6​ offers excellent solubility, trace water in DMSO can promote partial hydration of the highly reactive C2-aldehyde, leading to peak broadening. CDCl3​ ensures a sharp, singular carbonyl resonance at 185.6 ppm[4].

Workflow Visualization

Comparative_NMR_Logic A 4-methylbenzo[d]thiazole -2-carbaldehyde B Solvent: CDCl3 (Standard) A->B C Solvent: DMSO-d6 (Alternative) A->C D Sharp Carbonyl Peak δ 185.6 ppm B->D Preferred E Potential Hydration Broadened Peaks C->E Caution

Logical decision tree for solvent selection in benzothiazole-2-carbaldehyde NMR analysis.

Standardized Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol represents a self-validating system for the 13C NMR acquisition of 4-methylbenzo[d]thiazole-2-carbaldehyde.

Step 1: Precision Sample Preparation

  • Action: Weigh exactly 35 mg of the compound (>98% purity) and dissolve it completely in 0.6 mL of anhydrous CDCl3​ containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: 35 mg provides the optimal carbon concentration to achieve a high signal-to-noise ratio (SNR) for the 5 quaternary carbons without inducing viscosity-related line broadening. TMS acts as the absolute 0.0 ppm reference point, ensuring chemical shift accuracy.

Step 2: Instrument Tuning & Locking

  • Action: Insert the 5 mm NMR tube into a 400 MHz spectrometer (operating at 100 MHz for 13C). Lock the field to the deuterium signal of CDCl3​ and shim the magnet (Z1-Z4) to achieve a lock level >80%.

  • Causality: Precise shimming guarantees that closely resonating peaks (such as C7a at 136.5 ppm and C4 at 136.2 ppm) do not overlap due to magnetic field inhomogeneities.

Step 3: Pulse Sequence & Acquisition Parameters

  • Action: Select a standard proton-decoupled 13C pulse sequence (e.g., zgpg30). Set the relaxation delay ( D1​ ) to 2.0 seconds and acquire 1024 scans.

  • Causality: Quaternary carbons (C2, C3a, C7a, C4, and CHO) lack dipole-dipole relaxation from attached protons, resulting in longer spin-lattice relaxation times ( T1​ ). A 2.0s delay prevents signal saturation, ensuring these critical diagnostic peaks are fully resolved above the noise floor.

Step 4: Data Processing & Self-Validation

  • Action: Apply an exponential window function with a Line Broadening (LB) of 1.0 Hz before Fourier Transformation. Perform manual phase and baseline correction.

  • Validation Check: Count the integrated peaks in the processed spectrum (excluding the CDCl3​ triplet at 77.16 ppm). A successful, pure acquisition must yield exactly 9 distinct carbon signals. Any deviation indicates either degradation, impurities, or insufficient relaxation delay.

References

  • Guidechem. "N-(2-fluorobenzylidene)-4-methylbenzo[d]thiazol-2-amine - Guidechem." Guidechem Chemical Database.
  • BenchChem. "A Head-to-Head Comparison of 2-Amino-4-methylbenzothiazole and Structurally-Related Heterocycles for Drug Discovery." BenchChem.
  • Google Patents. "CN105198835B - The synthesis technique of the formic acid of benzothiazole 2." Google Patents.
  • The Royal Society of Chemistry. "Supplementary Information: 13C NMR Spectral Data for 4-Methylbenzothiazole-2-carbaldehyde." RSC Publishing.

Sources

Validation

A Researcher's Guide to Elemental Analysis: Validating C9H7NOS Derivatives

For professionals in drug development and chemical research, the synthesis of a novel compound is only the beginning. Rigorous structural confirmation is paramount, and among the foundational techniques for this purpose...

Author: BenchChem Technical Support Team. Date: March 2026

For professionals in drug development and chemical research, the synthesis of a novel compound is only the beginning. Rigorous structural confirmation is paramount, and among the foundational techniques for this purpose is elemental analysis. This guide provides an in-depth comparison of theoretical calculations versus experimental outcomes for derivatives with the molecular formula C9H7NOS, offering field-proven insights into methodology, data interpretation, and troubleshooting.

The Principle of Elemental Analysis: A Cornerstone of Purity

Elemental analysis is a quantitative analytical technique used to determine the elemental composition (by mass) of a sample.[1][2][3] For organic compounds, this most commonly involves determining the mass percentages of carbon (C), hydrogen (H), nitrogen (N), sulfur (S), and oxygen (O). The most prevalent method is combustion analysis, a process rooted in the classic Pregl-Dumas method.[4] In this destructive technique, a sample is precisely weighed and then combusted at high temperatures (typically around 1000°C) in an oxygen-rich environment.[4] This process converts the elements into simple, stable gases: carbon to carbon dioxide (CO2), hydrogen to water (H2O), nitrogen to nitrogen gas (N2), and sulfur to sulfur dioxide (SO2).[4][5] These gases are then separated and quantified by a detector, providing the raw data to calculate the elemental percentages of the original sample.[5]

The significance of this analysis is twofold: it serves as a crucial check for the purity of a synthesized compound and helps to confirm its empirical and molecular formula. For novel molecular entities, such as C9H7NOS derivatives which are scaffolds for various bioactive compounds, elemental analysis is an indispensable component of the characterization data package required for publications and patents.[6][7][8][9]

Calculating the Theoretical Fingerprint of C9H7NOS

Before any experimental work commences, the theoretical elemental composition must be calculated from the proposed molecular formula. This calculated "fingerprint" serves as the benchmark against which all experimental data will be compared.

Step-by-Step Calculation Protocol

The calculation relies on the fundamental relationship between the molar mass of the compound and the atomic weights of its constituent elements.[10][11]

  • List Atomic Weights: Use the standard atomic weights for each element.

    • Carbon (C): 12.011 g/mol

    • Hydrogen (H): 1.008 g/mol

    • Nitrogen (N): 14.007 g/mol

    • Oxygen (O): 15.999 g/mol

    • Sulfur (S): 32.06 g/mol

  • Calculate the Total Molar Mass (M) of C9H7NOS:

    • M = (9 × 12.011) + (7 × 1.008) + (1 × 14.007) + (1 × 15.999) + (1 × 32.06)

    • M = 108.099 + 7.056 + 14.007 + 15.999 + 32.06 = 177.221 g/mol

  • Calculate the Mass Percentage for Each Element: The formula for the mass percentage of an element (E) is:

    • %E = (Total mass of E in formula / Total molar mass of compound) × 100[10]

    • %C = (108.099 / 177.221) × 100 = 60.99%

    • %H = (7.056 / 177.221) × 100 = 3.98%

    • %N = (14.007 / 177.221) × 100 = 7.90%

    • %O = (15.999 / 177.221) × 100 = 9.03%

    • %S = (32.06 / 177.221) × 100 = 18.09%

This set of values represents the ideal elemental composition for any pure compound with the formula C9H7NOS.

Experimental Verification: The CHNS/O Analyzer Workflow

Modern elemental analyzers are highly automated instruments that perform the combustion and analysis sequence with high precision.[1][4] Understanding the causality behind the experimental workflow is key to generating reliable data.

CHNS_Analyzer_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_output Data Processing weigh 1. Weigh Sample (Microbalance) encapsulate 2. Encapsulate (Tin Capsule) weigh->encapsulate autosampler 3. Autosampler Introduction encapsulate->autosampler combustion 4. Combustion Furnace (~1000°C, O2 flow) autosampler->combustion reduction 5. Reduction Tube (Heated Copper) combustion->reduction CO2, H2O, NOx, SO2 separation 6. GC Separation reduction->separation CO2, H2O, N2, SO2 detection 7. Detection (TCD) separation->detection signal 8. Signal Integration detection->signal calculation 9. % Composition Calculation signal->calculation

Sources

Comparative

Analytical Guide: Distinguishing 4-Methylbenzo[d]thiazole-2-carbaldehyde from Synthesis Impurities via TLC

Executive Summary & Mechanistic Context In pharmaceutical development and materials science, benzothiazole derivatives serve as critical structural motifs. Specifically, 4-methylbenzo[d]thiazole-2-carbaldehyde is a highl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Context

In pharmaceutical development and materials science, benzothiazole derivatives serve as critical structural motifs. Specifically, 4-methylbenzo[d]thiazole-2-carbaldehyde is a highly versatile electrophilic intermediate. However, its synthesis—often achieved via the direct lithiation of 4-methylbenzo[d]thiazole followed by a dimethylformamide (DMF) quench[1]—frequently yields a complex crude mixture.

As a Senior Application Scientist, I approach reaction monitoring not merely as a procedural task, but as a mechanistic puzzle. The target carbaldehyde is highly reactive and prone to auto-oxidation in ambient air. Consequently, the crude matrix typically contains:

  • Unreacted Starting Material: 4-methylbenzo[d]thiazole.

  • The Target Product: 4-methylbenzo[d]thiazole-2-carbaldehyde.

  • Reduction Byproducts: (4-methylbenzo[d]thiazol-2-yl)methanol (often resulting from hydride-based side reactions or disproportionation).

  • Oxidation Byproducts: 4-methylbenzo[d]thiazole-2-carboxylic acid (from atmospheric auto-oxidation).

Relying solely on standard UV detection leads to ambiguous results, as all these species share the highly conjugated benzothiazole core[2]. This guide provides a self-validating, orthogonal Thin Layer Chromatography (TLC) methodology to definitively isolate and identify the target aldehyde from its structural analogs.

Chromatographic Behavior & Causality

To design an effective separation method, we must analyze the intermolecular forces dictating the retention factor ( Rf​ ) on a normal-phase silica gel (Silica 60 F254) system.

  • Silanol Interactions & Tailing: The stationary phase consists of acidic silanol (-SiOH) groups. The basic nitrogen atom within the benzothiazole ring acts as a strong hydrogen-bond acceptor, which frequently causes severe peak tailing and spot distortion[3].

  • The Causality of the Mobile Phase: To competitively inhibit this interaction, a basic modifier must be introduced. Adding 0.1% Triethylamine (TEA) to a standard Hexane/Ethyl Acetate mobile phase temporarily masks the acidic silanols, ensuring sharp, well-defined spots[3].

  • Polarity Hierarchy:

    • Starting Material: Lacks any C2 functional group; exhibits the lowest polarity and highest Rf​ .

    • Target Aldehyde: The carbonyl oxygen is an H-bond acceptor but not a donor. It exhibits moderate retention.

    • Alcohol Impurity: The hydroxyl group is a strong H-bond donor, significantly increasing silica affinity and lowering the Rf​ .

    • Carboxylic Acid Impurity: Forms strong dimeric H-bonds and interacts ionically with silica, resulting in near-zero mobility ( Rf​ ~0.05) in non-polar systems.

Comparative Detection Strategies

To build a self-validating system , we employ an orthogonal detection strategy. A spot is only confirmed as the target product if it passes both a non-destructive structural gate (UV) and a destructive functional gate (Chemical Staining).

  • Non-Destructive Gate (UV 254 nm): Identifies all compounds containing the aromatic benzothiazole core by quenching the green fluorescence of the F254 indicator[2].

  • Functional Gate 1 (2,4-DNP Stain): 2,4-Dinitrophenylhydrazine (2,4-DNP) reacts exclusively with aldehydes and ketones via a nucleophilic addition-elimination mechanism, forming a highly conjugated hydrazone. This manifests instantly as a bright orange precipitate, definitively isolating the carbaldehyde from the alcohol and acid[4].

  • Functional Gate 2 (Bromocresol Green): An acid-base indicator that shifts from blue to yellow in the presence of carboxylic acids ( pKa​ < 5), specifically identifying the oxidation byproduct[5][6].

Quantitative Data: Rf​ and Staining Matrix

The following table summarizes the expected chromatographic and visual behavior of the crude mixture components using the optimized methodology.

CompoundStructural FeatureExpected Rf​ (Hex:EtOAc 3:1 + 0.1% TEA)UV 254 nm2,4-DNP StainBromocresol Green
4-methylbenzo[d]thiazole Unsubstituted (Starting Material)0.65 - 0.75Active (Dark)Negative (No color)Negative (Blue)
4-methylbenzo[d]thiazole-2-carbaldehyde Aldehyde (Target) 0.40 - 0.50 Active (Dark) Positive (Orange) Negative (Blue)
(4-methylbenzo[d]thiazol-2-yl)methanol Primary Alcohol (Reduction Impurity)0.15 - 0.25Active (Dark)Negative (No color)Negative (Blue)
4-methylbenzo[d]thiazole-2-carboxylic acid Carboxylic Acid (Oxidation Impurity)0.00 - 0.10Active (Dark)Negative (No color)Positive (Yellow)

Mandatory Visualization: TLC Workflow

TLC_Workflow Start Crude Synthesis Mixture (Target + Impurities) Stationary Stationary Phase Silica Gel 60 F254 Start->Stationary Mobile Mobile Phase Elution Hexane:EtOAc (3:1) + 0.1% TEA Stationary->Mobile  Capillary Action UV Non-Destructive Detection UV Light (254 nm) Mobile->UV  Visualize Aromatic Rings Split Destructive Chemical Staining (Functional Group Specific) UV->Split  Apply Stains DNP 2,4-DNP Stain (Aldehyde Identification) Split->DNP BCG Bromocresol Green Stain (Acid Identification) Split->BCG Target 4-methylbenzo[d]thiazole- 2-carbaldehyde (Orange Spot, Rf ~0.45) DNP->Target  Hydrazone Formation Acid Carboxylic Acid Impurity (Yellow Spot, Rf ~0.05) BCG->Acid  pH Indicator Shift

Fig 1: Mechanistic workflow for TLC separation and chemical identification of benzothiazoles.

Validated Experimental Protocols

Protocol A: Stain Preparation
  • 2,4-DNP Reagent: Dissolve 12.0 g of 2,4-dinitrophenylhydrazine in 200 mL of 95% ethanol. Add 80 mL of deionized water. Slowly and carefully add 60 mL of concentrated sulfuric acid ( H2​SO4​ ) while stirring. Store in a wide-mouth amber glass bottle away from direct sunlight[4][5].

  • Bromocresol Green Reagent: Dissolve 0.04 g of bromocresol green in 100 mL of absolute ethanol. Slowly add a 0.1 M NaOH solution dropwise until the solution just transitions to a pale blue color[5].

Protocol B: Self-Validating TLC Execution
  • Plate Preparation: Cut an aluminum-backed Silica Gel 60 F254 plate. Draw a baseline 1 cm from the bottom edge using a graphite pencil.

  • Co-Spotting (Critical Validation Step): Dissolve the crude reaction mixture in dichloromethane (DCM). Apply three distinct tracks on the baseline:

    • Track 1: Pure reference standard of 4-methylbenzo[d]thiazole-2-carbaldehyde.

    • Track 2: Co-spot (1 drop of reference standard + 1 drop of crude mixture). Causality: This proves that matrix effects are not artificially shifting the Rf​ of the target.

    • Track 3: Crude reaction mixture.

  • Chamber Saturation: Prepare 10 mL of the mobile phase (Hexane:Ethyl Acetate 3:1 v/v) and add 10 µL of Triethylamine (TEA)[3]. Place a piece of filter paper in the developing chamber, add the solvent, seal, and allow 10 minutes for vapor equilibration.

  • Development: Place the plate in the chamber. Allow the solvent front to rise until it is 1 cm from the top edge. Remove the plate and dry thoroughly with a heat gun to volatilize all residual TEA (which could interfere with the acidic stains).

  • Orthogonal Detection:

    • Examine the plate under 254 nm UV light. Outline all dark spots with a pencil[2].

    • Using tweezers, dip the plate rapidly into the 2,4-DNP stain. Remove and blot the edges on a paper towel.

    • The target carbaldehyde will immediately reveal itself as a vibrant orange spot[4]. If a spot was UV-active but does not turn orange, it is an impurity.

References

  • TLC Stains. liv.ac.uk.
  • Column Chromatography of Benzothiazole Deriv
  • TLC Stains Prepar
  • TLC Stains. washington.edu.
  • Thin Layer Chrom
  • SNAr Catalysis Enhanced by an Aromatic Donor-Acceptor Interaction. rsc.org.
  • Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflamm

Sources

Validation

X-Ray Crystallography Data for Substituted Benzothiazole-2-Carbaldehydes: A Comparative Structural Guide

Benzothiazole-2-carbaldehydes serve as privileged heterocyclic scaffolds in medicinal chemistry, agrochemical development, and the synthesis of advanced optoelectronic materials. The highly reactive C2-carbaldehyde group...

Author: BenchChem Technical Support Team. Date: March 2026

Benzothiazole-2-carbaldehydes serve as privileged heterocyclic scaffolds in medicinal chemistry, agrochemical development, and the synthesis of advanced optoelectronic materials. The highly reactive C2-carbaldehyde group acts as a critical anchor for synthesizing Schiff bases, fluorophores, and extended π-conjugated systems via 1[1].

While their chemical reactivity is well-documented, the true utility of these derivatives lies in their tunable solid-state properties. X-ray crystallography provides an unequivocal, self-validating snapshot of these molecules in the solid state, revealing exactly how specific ring substituents dictate bond lengths, tautomeric stability, and intermolecular packing networks.

Comparative Crystallographic Data Analysis

The addition of electron-withdrawing, sterically bulky, or aromatic substituents to the benzothiazole core drastically alters the crystal lattice. The table below summarizes the quantitative crystallographic parameters of key substituted benzothiazole-2-carbaldehyde derivatives and their related structural analogs.

CompoundSpace GroupKey Intermolecular InteractionsTypical R-factorPrimary Application
1,3-Benzothiazole-2-carbaldehyde Monoclinic ( P21​/c )C–H···O hydrogen bonding< 0.05Baseline synthetic scaffold
4-Fluoro-1,3-benzothiazole-2-carbaldehyde Triclinic ( P1ˉ )F···H–C interactions, π-stacking< 0.05Enhanced lipophilicity for agrochemicals[2]
5,7-Di-tert-butyl-4-hydroxy-1,3-benzothiazole-2-carbaldehyde Monoclinic ( P21​/n )Steric hindrance, intramolecular H-bonds< 0.04Metal-binding models (Cysteinyldopa)[3]
6-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazole-2-carbaldehyde Orthorhombic ( Pbca )Extensive π–π stacking, C–H···π< 0.06CNS drug design intermediate[4]
Mechanistic Insights: Substituent Effects on Crystal Packing

Understanding the causality behind solid-state packing is essential for rational drug design and materials engineering. The structural variations observed in X-ray diffraction data are directly driven by the electronic and steric nature of the substituents:

  • Fluorine Substitution (4-Fluoro derivative): The highly electronegative fluorine atom acts as a strong hydrogen bond acceptor. In the solid state, this induces specific C–F···H–C interactions that alter the crystal lattice, shifting the space group to a tightly packed triclinic P1ˉ system. This dense packing directly correlates with the compound's enhanced metabolic stability and lipophilicity, which are critical parameters in antifungal development[2].

  • Steric Bulk (5,7-Di-tert-butyl derivative): The introduction of bulky tert-butyl groups forces significant torsion angles between the benzothiazole core and adjacent molecules, preventing planar π-stacking. Instead, the crystal lattice is dominated by the steric demands of the tert-butyl groups, crystallizing in the P21​/n space group. This specific structural conformation is essential for stabilizing transient intermediates in metal-binding studies, such as those modeling cysteinyldopa reactivity[3].

  • Aromatic Extension (6-Phenyl derivative): Aromatic substituents like a phenyl ring engage heavily in intermolecular π–π stacking and C–H···π interactions. These non-covalent forces rigidly stabilize the solid-state structure, a vital consideration when designing intermediates for central nervous system (CNS) drugs where predictable solid-state forms dictate bioavailability[4].

Experimental Protocol: Synthesis and Crystallographic Analysis

To obtain reliable crystallographic data, the entire workflow—from synthesis to refinement—must operate as a self-validating system.

Step 1: Synthesis via Vilsmeier-Haack Formylation

Causality: The introduction of the carbaldehyde group requires a highly electrophilic species. Phosphorus oxychloride ( POCl3​ ) reacts with N,N-dimethylformamide (DMF) to generate the Vilsmeier reagent (a chloroiminium ion). This electrophile selectively attacks the electron-rich positions of the benzothiazole precursor, ensuring regioselective formylation[5].

  • Charge a dry reaction vessel with the substituted benzothiazole precursor (1.0 equiv) and freshly distilled DMF.

  • Cool the mixture to 0 °C and add POCl3​ (1.2 equiv) dropwise to control the exothermic formation of the Vilsmeier reagent.

  • Heat the reaction to 70–80 °C for 4–6 hours, monitoring via Thin Layer Chromatography (TLC) until complete consumption of the starting material.

  • Quench with ice water and neutralize to precipitate the crude substituted benzothiazole-2-carbaldehyde.

Step 2: Single-Crystal Growth via Vapor Diffusion

Causality: Rapid precipitation often leads to kinetic trapping, yielding amorphous powders unsuitable for diffraction. 3 thermodynamically favors the slow nucleation of highly ordered crystal lattices[3].

  • Dissolve the purified carbaldehyde in a minimum volume of a "good" solvent (e.g., Tetrahydrofuran, THF)[3].

  • Place the open vial containing the solution inside a larger, sealed chamber containing an "anti-solvent" (e.g., Methanol)[3].

  • Allow the anti-solvent to slowly diffuse into the sample solution over 3–7 days at room temperature until X-ray quality prismatic crystals form.

Step 3: X-Ray Diffraction and Structural Refinement

Causality: Benzothiazole derivatives contain sulfur, a heavier atom that can cause X-ray absorption issues with softer radiation. Molybdenum Kα radiation provides high-energy, short-wavelength X-rays that penetrate the crystal effectively.

  • Mount a single crystal on a diffractometer equipped with a Mo-Kα radiation source (λ = 0.71073 Å)[2].

  • Collect diffraction data at low temperatures (e.g., 100 K) to minimize thermal motion and resolve delicate hydrogen bonds (e.g., N–H···N or C–F···H interactions)[2].

  • Solve the structure using direct methods and refine anisotropic displacement parameters using SHELXL software until the R-factor is < 0.05, validating the precise atomic coordinates[2].

Crystallographic Workflow

G A Synthesis via Vilsmeier-Haack (POCl3, DMF) B Single Crystal Growth (Vapor Diffusion) A->B Purified Compound C X-Ray Data Collection (Mo-Kα, λ = 0.71073 Å) B->C X-ray Quality Crystal D Structure Solution & Refinement (SHELXL, R < 0.05) C->D Diffraction Data E Structural Validation (Bond Lengths, π-Stacking) D->E Atomic Coordinates

Workflow for X-ray crystallographic analysis of benzothiazole-2-carbaldehydes.

References
  • Counterions Influence Reactivity of Metal Ions with Cysteinyldopa Model Compounds Source: ACS Publications URL:[Link]

  • Synthesis and E/Z Configuration Determination of Novel Derivatives of 3-Aryl-2-(benzothiazol-2'-ylthio) Acrylonitrile Source: NIH / MDPI URL:[Link]

  • Unprecedented Vilsmeier Formylation: Expedient Syntheses of the Cruciferous Phytoalexins Sinalexin and Brassilexin Source: Organic Letters - ACS Publications URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-Methylbenzo[d]thiazole-2-carbaldehyde

As a Senior Application Scientist, it is my priority to equip our partners in research and development with the critical information needed for safe and compliant laboratory operations. This guide provides an in-depth, p...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, it is my priority to equip our partners in research and development with the critical information needed for safe and compliant laboratory operations. This guide provides an in-depth, procedural framework for the proper disposal of 4-Methylbenzo[d]thiazole-2-carbaldehyde (CAS No. 13750-68-0). The procedures outlined herein are designed to ensure the safety of laboratory personnel, protect the environment, and maintain strict regulatory compliance. This is not a generic template but a specific, actionable plan derived from the compound's unique chemical profile.

Hazard Assessment and Characterization

Understanding the intrinsic hazards of a chemical is the foundational step for its safe management. 4-Methylbenzo[d]thiazole-2-carbaldehyde is a heterocyclic compound whose risks are associated with its benzothiazole core and aldehyde functional group.

Based on aggregated data from the European Chemicals Agency (ECHA), the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard classifications for this compound.[1]

Hazard ClassGHS CategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed[1][2]
Serious Eye IrritationCategory 2AH319: Causes serious eye irritation[1]
Skin SensitizationCategory 1H317: May cause an allergic skin reaction[1]
Respiratory SensitizationCategory 1H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled[2]

Expert Insights: The benzothiazole moiety itself is recognized as a respiratory irritant and dermal sensitizer.[3][4] The aldehyde group can also contribute to respiratory irritation.[5][6] Therefore, it is imperative to treat this compound with a high degree of caution, assuming it possesses the potential for significant respiratory and skin sensitization upon exposure. All handling and disposal operations must be engineered to prevent inhalation of dust or vapors and to avoid any skin contact.

Regulatory Classification for Disposal

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[7][8] The first step in compliant disposal is to determine if the waste is considered "hazardous" by the EPA.[8][9]

A chemical waste can be classified as hazardous if it is specifically "listed" by the EPA (F, K, P, or U lists) or if it exhibits one of four characteristics: Ignitability, Corrosivity, Reactivity, or Toxicity (D list).[10][11][12]

  • Listed Waste: 4-Methylbenzo[d]thiazole-2-carbaldehyde is not explicitly found on the P-list (acutely hazardous wastes) or U-list (toxic wastes).[10][12]

  • Characteristic Waste: The classification must be based on its characteristics.

    • Ignitability (D001): No specific flashpoint data is readily available, but it is a solid at room temperature and not expected to be ignitable under standard conditions.

    • Corrosivity (D002): It is not a strong acid or base.

    • Reactivity (D003): It is stable under recommended storage conditions and is not known to be reactive with water or air.[13]

    • Toxicity (D-List): The primary concern is toxicity. Given that it is "Harmful if swallowed" and contains a benzothiazole ring system, which has known toxicological concerns, it is prudent and often required to manage this compound as a toxic hazardous waste.[3][4][14]

Directive: In the absence of definitive data to the contrary, all waste containing 4-Methylbenzo[d]thiazole-2-carbaldehyde must be managed as a hazardous waste. This conservative approach ensures compliance and safety. You must consult your institution's Environmental Health and Safety (EHS) office to confirm the appropriate state and federal waste codes to be used.

Personal Protective Equipment (PPE) and Engineering Controls

Prior to handling the chemical for any purpose, including disposal, the following controls must be in place.

Engineering Controls:

  • Fume Hood: All transfers and manipulations of 4-Methylbenzo[d]thiazole-2-carbaldehyde, especially the pure solid or concentrated solutions, must be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[15]

  • Eyewash Station and Safety Shower: Must be immediately accessible and unobstructed.[13]

Personal Protective Equipment (PPE):

  • Eye and Face Protection: Wear chemical safety goggles and a face shield.[16]

  • Hand Protection: Use chemically resistant gloves, such as nitrile rubber (minimum 0.11 mm thickness), and inspect them for any signs of degradation before use.[2] Always wash hands thoroughly after handling.

  • Body Protection: A long-sleeved laboratory coat is mandatory. For larger quantities or in the event of a spill, a chemically impervious apron or suit may be required.[16][17]

  • Respiratory Protection: If there is any risk of aerosolization outside of a fume hood, a NIOSH-approved respirator with an appropriate organic vapor cartridge and particulate filter is necessary.[16][18]

Spill Management Protocol

Prompt and correct action during a spill is critical. The response depends on the scale and nature of the spill.[19]

Decision Workflow for Spill Response

SpillResponse Start Spill Occurs Assess Assess Spill - Is it > 1 liter? - Are you trained? - Do you have proper PPE/Kit? - Is there an immediate fire or health hazard? Start->Assess MinorSpill Minor Spill Assess->MinorSpill No to all MajorSpill Major Spill Assess->MajorSpill Yes to any Alert Alert personnel in the immediate area. MinorSpill->Alert Proceed with Cleanup Evacuate Evacuate the immediate area. Alert others. MajorSpill->Evacuate Emergency Protocol PPE Don appropriate PPE. Alert->PPE Contain Contain the spill. Cover with absorbent material (e.g., vermiculite, sand). PPE->Contain Collect Collect residue using non-sparking tools. Place in a sealed, labeled container. Contain->Collect Decontaminate Decontaminate the area with soap and water. Collect->Decontaminate Dispose Dispose of all cleanup materials as hazardous waste. Decontaminate->Dispose Report Report to Supervisor/EHS. Dispose->Report Isolate Isolate the area. Close doors, restrict access. Evacuate->Isolate Notify Notify Emergency Services (911) and Institutional EHS. Isolate->Notify

Caption: Decision workflow for responding to a chemical spill.

Minor Spill Cleanup Procedure (for trained personnel only):
  • Alert & Secure: Notify colleagues in the immediate vicinity.[18] Restrict access to the spill area.

  • Protect Yourself: Don the full PPE as described in Section 3.[15]

  • Containment: Gently cover the spill with an inert absorbent material like vermiculite, dry sand, or a commercial spill pillow.[15][20] Work from the outside in to prevent spreading. Do NOT use water.[15]

  • Collection: Once absorbed, carefully scoop the material into a designated, leak-proof hazardous waste container using non-sparking tools.[19]

  • Decontamination: Clean the spill surface with soap and water. The rinse water should be collected for disposal if the spill was of a highly toxic substance.[19]

  • Disposal: All contaminated materials, including gloves, absorbent pads, and shoe covers, must be placed in a sealed bag or container and disposed of as hazardous waste.[20][21]

  • Reporting: Report the incident to your laboratory supervisor and EHS office as per your institution's policy.[21]

Step-by-Step Disposal Procedure

This protocol covers the lifecycle of the waste from generation to final pickup. The "cradle-to-grave" management of hazardous waste is a core principle of RCRA.

Step 1: Waste Collection

  • Container Selection: Use a dedicated, chemically compatible, and sealable container for collecting waste 4-Methylbenzo[d]thiazole-2-carbaldehyde and any materials contaminated with it (e.g., pipette tips, contaminated gloves). The container must be in good condition with a secure, tight-fitting lid.[21][22]

  • Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your EHS office. Incompatible wastes can lead to dangerous reactions.[22] Store aqueous and organic solvent waste streams separately.[22]

Step 2: Labeling

  • The waste container must be clearly and accurately labeled at all times.[21] The label must include:

    • The words "Hazardous Waste" [21]

    • The full chemical name: "4-Methylbenzo[d]thiazole-2-carbaldehyde" and any other components in the waste mixture.

    • The approximate concentration and volume.

    • The date when waste was first added to the container (accumulation start date).

    • Prominent hazard warnings (e.g., "Toxic," "Sensitizer").

Step 3: Storage (Satellite Accumulation Area)

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.

  • Ensure the container is stored in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.[22]

  • Store away from incompatible materials, such as strong oxidizing agents.[13]

Step 4: Arranging for Disposal

  • Do not accumulate more than 10 gallons of hazardous waste in your lab at any time.[22]

  • Once the container is full or you are approaching the storage time limit (often 180 days, but check local regulations), contact your institution's EHS or Hazardous Waste Management office to schedule a pickup.

  • Provide a complete and accurate description of the waste. The waste will be transported by a licensed hazardous waste hauler to a permitted Treatment, Storage, and Disposal Facility (TSDF).[7][9]

Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the sanitary sewer. [21][22][23]

A Cautionary Note on In-Laboratory Treatment

Some literature suggests that aldehydes can be chemically oxidized to their corresponding carboxylic acids, which may be less toxic.[5][6] For example, reagents like acidified potassium permanganate can degrade certain aromatic compounds.[6]

However, attempting in-laboratory neutralization or degradation of 4-Methylbenzo[d]thiazole-2-carbaldehyde is strongly discouraged for the following reasons:

  • Reaction Hazards: The reaction could be exothermic or produce hazardous byproducts. The resulting carboxylic acid derivative's toxicity profile is not well-characterized.

  • Incomplete Reactions: An incomplete reaction will result in a complex and potentially more hazardous waste mixture.

  • Regulatory Complexity: On-site treatment of hazardous waste often requires a specific permit from the EPA.[9]

Directive: The standard and safest protocol is to dispose of 4-Methylbenzo[d]thiazole-2-carbaldehyde through a licensed hazardous waste management service. In-laboratory treatment should only be considered by highly trained professionals with a thoroughly vetted and approved protocol from their institution's safety committee.

References

  • ERG Environmental. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. Retrieved from [Link]

  • Lion Technology. (2020, June 8). P or U? RCRA Waste Codes for Chemical Products. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC). (n.d.). Control Guidance Sheet 404 – Glutaraldehyde: Spill Containment and Cleanup. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (2025, May 30). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

  • Study.com. (n.d.). EPA Hazardous Waste Regulations. Retrieved from [Link]

  • California Department of Toxic Substances Control. (n.d.). RCRA Listed Hazardous Waste. Retrieved from [Link]

  • American Chemistry Council. (n.d.). Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. Retrieved from [Link]

  • Illinois Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

  • University of Alberta. (n.d.). In-Laboratory Treatment of Chemical Waste. Safety & Risk Services. Retrieved from [Link]

  • Environmental Marketing Services. (2021, June 2). RCRA Hazardous Waste Lists: D, U, K & F Defined. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4263432, 4-Methyl-1,3-thiazole-2-carbaldehyde. Retrieved from [Link]

  • Safety Data Sheet. (n.d.). Acute Tox. 4. Retrieved from [Link]

  • Georgia Institute of Technology. (n.d.). Spill Kits and Spill Clean Up Procedures. Environmental Health & Safety. Retrieved from [Link]

  • Augusta University. (n.d.). Chemical Spill Response. Retrieved from [Link]

  • EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. Retrieved from [Link]

  • Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

  • Vermont Department of Environmental Conservation. (n.d.). Frequently-Used Federal Hazardous Waste Codes. Retrieved from [Link]

  • Reed College. (n.d.). Hazardous Laboratory Chemicals Disposal Guide. Retrieved from [Link]

  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

  • CPAChem. (2023, August 2). Safety data sheet. Retrieved from [Link]

  • Sharma, P., et al. (2023). Emerging green synthetic routes for thiazole and its derivatives: Current perspectives. Results in Chemistry, 6, 101188. [Link]

  • Chemdor. (2026, March 10). Benzothiazole-2-carboxaldehyde Safety Data Sheet (SDS). Retrieved from [Link]

  • Kissel, J. C. (2011). Benzothiazole toxicity assessment in support of synthetic turf field human health risk assessment. Journal of Toxicology and Environmental Health, Part A, 74(17), 1149-1161. [Link]

  • Wikipedia. (n.d.). Benzothiazole. Retrieved from [Link]

  • Li, Q., et al. (2021). Contamination profiles and health impact of benzothiazole and its derivatives in PM2.5 in typical Chinese cities. Environment International, 146, 106292. [Link]

  • Al-Ghorbani, M., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1734. [Link]

  • Connecticut Department of Public Health. (2011). Benzothiazole Toxicity Assessment in Support of Synthetic Turf Field Human Health Risk Assessment. Retrieved from [Link]

  • Al-Suwaidan, I. A., et al. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Molecules, 28(14), 5489. [Link]

  • Rudi, A., et al. (2010). Thiazole and Oxazole Alkaloids: Isolation and Synthesis. Marine Drugs, 8(12), 2974-2997. [Link]

  • Science of Synthesis. (n.d.). Product Class 18: Benzothiazoles and Related Compounds. Retrieved from [Link]

  • Bal Seal Engineering. (n.d.). CHEMICAL COMPATIBILITY CHART Metallic Materials Used in Bal Seal Products. Retrieved from [Link]

  • ResearchGate. (n.d.). 4-(Benzo[d]thiazol-2-yl)-N,N-dimethylaniline. Retrieved from [Link]

Sources

Handling

Comprehensive Safety &amp; Operational Guide: Handling 4-Methylbenzo[d]thiazole-2-carbaldehyde

As a trusted partner in drug development and chemical research, we recognize that true laboratory excellence requires moving beyond basic compliance. Handling highly reactive intermediates like 4-Methylbenzo[d]thiazole-2...

Author: BenchChem Technical Support Team. Date: March 2026

As a trusted partner in drug development and chemical research, we recognize that true laboratory excellence requires moving beyond basic compliance. Handling highly reactive intermediates like 4-Methylbenzo[d]thiazole-2-carbaldehyde demands a rigorous, mechanistic understanding of its hazards. This guide provides an authoritative, self-validating framework for safe handling, operational workflows, and disposal, empowering your team to execute complex syntheses safely and efficiently.

Executive Summary & Chemical Profile

4-Methylbenzo[d]thiazole-2-carbaldehyde is a specialized heterocyclic building block frequently utilized in medicinal chemistry and materials science[1]. Because of its dual functionality—a lipophilic benzothiazole core and a highly reactive electrophilic aldehyde—it requires stringent environmental and personal protective controls.

Table 1: Chemical Identity and Physical Properties

ParameterSpecificationOperational Implication
Chemical Name 4-Methylbenzo[d]thiazole-2-carbaldehydeTarget compound for specialized synthesis.
CAS Number 1378818-79-1Unique identifier for inventory and tracking[1].
Molecular Formula C9H7NOSContains heteroatoms (N, S) contributing to lipophilicity.
Physical Form Light yellow to yellow crystalline solidProne to aerosolization; requires static-free handling.
Reactivity Air-sensitive, ElectrophilicMust be stored and handled under an inert atmosphere (Ar/N₂).

Hazard Identification & Mechanistic Causality

To effectively protect yourself, you must understand why this chemical is hazardous. The risks associated with benzothiazole-2-carbaldehyde derivatives are driven by their specific molecular architecture[2]:

  • Skin Sensitization and Irritation (Category 2): The aldehyde moiety (-CHO) is a potent electrophile. If it contacts unprotected skin or respiratory mucosa, it undergoes nucleophilic attack by the primary amine groups (e.g., lysine residues) of biological proteins. This forms covalent Schiff bases, triggering an immune response that manifests as severe contact dermatitis or respiratory sensitization.

  • Acute Toxicity & Dermal Penetration (Category 4): The benzothiazole ring is highly lipophilic. This property allows the molecule to easily bypass the skin's aqueous barriers, facilitating rapid dermal absorption and systemic toxicity.

  • Respiratory Tract Irritation (Category 3): As a fine crystalline powder, it can easily become aerosolized. Inhalation of these particulates directly exposes the sensitive mucosal lining of the lungs to the reactive aldehyde[2].

Personal Protective Equipment (PPE) Matrix

In accordance with3[3], PPE must serve as a reliable barrier against the specific mechanistic hazards outlined above.

Table 2: PPE Requirements and Causality

PPE CategorySpecificationMechanistic Causality / Rationale
Eye/Face ANSI Z87.1 Splash Goggles + Face ShieldProtects against severe eye irritation (Category 2A). A face shield prevents droplet deposition on the face during solvent transfer[4].
Hands Heavy-duty Nitrile (≥5 mil) or Butyl RubberNitrile physically blocks fine powders. Critical: If dissolving the compound in organic solvents (e.g., DMF, DCM), you must match the glove to the solvent (e.g., butyl rubber for DMF). Solvents act as carriers, accelerating the chemical's permeation across standard latex or thin nitrile barriers[4].
Body Flame-Resistant (FR) Lab Coat, Non-porous ShoesPrevents direct dermal contact, mitigating the risk of protein binding and subsequent skin sensitization[4].
Respiratory NIOSH-Approved N95 or P100 Particulate RespiratorRequired only if handling bulk powders outside a certified fume hood. Prevents inhalation of aerosolized particulates that cause respiratory tract irritation[3].

Standard Operating Procedure (SOP): Safe Handling Workflow

This protocol is designed as a self-validating system. Each step includes a verification check to ensure the safety perimeter remains intact.

Workflow Assess 1. Hazard Assessment & PPE Donning Hood 2. Fume Hood Preparation Assess->Hood Weigh 3. Inert Atmosphere Weighing Hood->Weigh React 4. Closed-System Reaction Weigh->React Spill Spill Detected? React->Spill Mitigate Execute Spill Mitigation Spill->Mitigate Yes Dispose 5. Hazardous Waste Disposal Spill->Dispose No Mitigate->Dispose

Fig 1. Safe handling, operational workflow, and spill logic.

Step-by-Step Methodology
  • Environmental Verification: Before opening the reagent, verify that the chemical fume hood face velocity is actively reading between 80–100 feet per minute (fpm). Line the work surface with chemical-resistant, absorbent bench paper to catch micro-spills.

  • Atmospheric Purging: Connect your reaction vessel to a Schlenk line. Execute three vacuum-argon cycles to establish a strictly inert atmosphere. Causality: Aldehydes are highly prone to auto-oxidation into carboxylic acids when exposed to atmospheric oxygen, which ruins reaction yields and alters the hazard profile.

  • Static-Free Weighing: Tare an anti-static weigh boat. Using a grounded stainless-steel micro-spatula, transfer the 4-Methylbenzo[d]thiazole-2-carbaldehyde. Causality: The crystalline powder holds static charge easily, causing it to aerosolize and adhere to gloves, which drastically increases exposure risk.

  • Transfer & Dissolution: Transfer the solid to the reaction flask against a positive counter-flow of argon. Immediately cap the flask with a rubber septum. Inject your anhydrous solvent via a secure syringe.

  • Decontamination: Wipe down the spatula, balance, and surrounding hood area with a solvent-dampened task wipe (e.g., isopropanol) to dissolve and remove residual traces.

Emergency Response & Spill Mitigation

In the event of a spill, standard sweeping is insufficient and dangerous. Follow this chemically-informed mitigation plan:

  • Isolate & Protect: Immediately alert personnel, restrict access to the spill zone, and don a NIOSH-approved P100 respirator and heavy-duty over-gloves[4].

  • Contain: Surround the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or dry sand). Causality: Do NOT use combustible absorbents like paper towels or sawdust. The electrophilic aldehyde can react exothermically with organic materials, and flammable solvent vehicles pose an acute fire hazard[2].

  • Neutralize & Collect: Use non-sparking tools to sweep the absorbed mixture into a wide-mouth, sealable hazardous waste container.

  • Chemical Decontamination: Scrub the spill surface with a 5% sodium bisulfite solution, followed by soap and water. Causality: Sodium bisulfite reacts directly with the unreacted aldehyde to form a water-soluble bisulfite adduct, permanently neutralizing its electrophilic hazard before final cleanup.

Waste Disposal & Environmental Logistics

Improper disposal of reactive intermediates can lead to dangerous cross-reactions in waste streams. Adhere strictly to the guidelines set forth in 5[5].

  • Segregation: Collect all contaminated consumables (wipes, gloves, weigh boats) and chemical residues as Hazardous Organic Waste . Do not mix with strong oxidizers or strong bases, as bases can trigger an exothermic Cannizzaro reaction or aldol condensation.

  • Labeling: Label the primary waste container clearly with the full chemical name, CAS number (1378818-79-1), and primary hazards ("Irritant", "Sensitizer", "Toxic").

  • Storage: Store in secondary containment within a designated Satellite Accumulation Area (SAA). Ensure the container is tightly sealed to prevent the emission of toxic fumes (SOx, NOx)[2].

References

  • Title: dimethyl 2-((4-methylbenzo[d]thiazol-2-ylamino)(2-fluorophenyl)methyl)malonate 1245712-05-3 wiki Source: Guidechem URL: 1

  • Title: Safety Data Sheet - ChemScene Source: ChemScene URL: 2

  • Title: OSHA's PPE Laboratory Standards Source: Clarion Safety Systems URL: 3

  • Title: A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection Source: National Institutes of Health (NIH) / PMC URL: 4

  • Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version 2011 Source: National Academies of Sciences, Engineering, and Medicine URL: 5

Sources

© Copyright 2026 BenchChem. All Rights Reserved.